1H-Pyrazole-3,5-dimethanamine

• CAS: 144693-57-2

Core Science & Biosynthesis

In-Depth Technical Guide: Synthesis of 1H-Pyrazole-3,5-dimethanamine

Executive Summary

Target Molecule: 1H-Pyrazole-3,5-dimethanamine Synonyms: 3,5-Bis(aminomethyl)pyrazole; Hbampz CAS Registry Number: 104897-51-6 (Generic for base/salt forms) Primary Application: High-affinity chelating ligand for transition metals (Cu, Zn, Ni) in bioinorganic modeling and Metal-Organic Framework (MOF) construction.[1]

This guide details the synthesis of 1H-Pyrazole-3,5-dimethanamine, a pivotal scaffold in coordination chemistry.[1] Unlike simple pyrazoles, the 3,5-dimethanamine derivative offers a unique N4-donor set when bridging two metal centers.[1] The protocol presented here utilizes a reductive functionalization strategy starting from diethyl pyrazole-3,5-dicarboxylate.[1] This route is selected for its scalability, regiochemical purity, and avoidance of difficult-to-separate radical halogenation byproducts common in direct methyl-oxidation routes.[1]

Retrosynthetic Analysis & Strategy

The synthesis is designed to build the aminomethyl side chains systematically while preserving the aromatic pyrazole core.

Strategic Disconnections[1]

• C-N Bond Formation: The primary amine groups are installed via nucleophilic substitution of a bis-electrophile (halide or mesylate) with an azide source, followed by reduction. This avoids over-alkylation issues common with direct amination.

• Side Chain Construction: The methylene carbons are derived from the reduction of ester moieties.

• Starting Material: Diethyl 1H-pyrazole-3,5-dicarboxylate is the ideal progenitor, commercially available or synthesized from acetylacetone derivatives.[1]

Figure 1: Retrosynthetic pathway utilizing a functional group interconversion strategy.[1]

Detailed Experimental Protocol

Phase 1: Reduction to Diol

Objective: Convert the diester to 3,5-bis(hydroxymethyl)pyrazole. Reaction Type: Hydride Reduction.

Parameter	Specification
Substrate	Diethyl 1H-pyrazole-3,5-dicarboxylate (1.0 eq)
Reagent	Lithium Aluminum Hydride (LiAlH₄) (3.0 - 4.0 eq)
Solvent	Anhydrous THF (0.2 M concentration)
Temperature	0°C to Reflux
Time	12 - 18 Hours
Yield	75 - 85%

Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and addition funnel. Purge with Argon/Nitrogen.[2]

• Reagent Prep: Suspend LiAlH₄ (4.0 eq) in anhydrous THF at 0°C.

• Addition: Dissolve Diethyl 1H-pyrazole-3,5-dicarboxylate in THF. Add this solution dropwise to the LiAlH₄ suspension. Caution: Exothermic gas evolution.

• Reaction: Warm to room temperature, then reflux overnight (approx. 65°C). The solution typically turns grey/white.

• Workup (Fieser Method): Cool to 0°C. Carefully quench sequentially with:

  • mL Water ( = grams of LiAlH₄)
  • mL 15% NaOH
  • mL Water[3]

• Isolation: Stir the granular precipitate for 30 mins. Filter through Celite. Wash the filter cake with hot THF/Methanol (9:1).

• Purification: Concentrate the filtrate. The product, 3,5-bis(hydroxymethyl)pyrazole , is often obtained as a white solid/oil sufficient for the next step.

Phase 2: Chlorination

Objective: Activate the hydroxyl groups for substitution. Reaction Type: Nucleophilic Acyl Substitution (via Thionyl Chloride).

Parameter	Specification
Substrate	3,5-Bis(hydroxymethyl)pyrazole (1.0 eq)
Reagent	Thionyl Chloride (SOCl₂) (Excess, solvent/reagent)
Solvent	Neat or DCM
Temperature	0°C to Reflux
Yield	>90% (as HCl salt)

Protocol:

• Addition: Place the diol in a flask. Cool to 0°C. Add SOCl₂ dropwise (approx. 5-10 eq).[1]

• Reaction: Reflux for 2-4 hours. The solid should dissolve, and gas (SO₂, HCl) will evolve.

• Workup: Evaporate excess SOCl₂ under reduced pressure. Co-evaporate with toluene (3x) to remove traces of acid.

• Product: The residue is 3,5-bis(chloromethyl)pyrazole hydrochloride . It is hygroscopic and unstable; use immediately or store under inert gas.

Phase 3: Azidation

Objective: Install the nitrogen framework. Reaction Type: SN2 Substitution.

Protocol:

• Dissolution: Dissolve the crude chloride residue in DMF or DMSO (0.5 M).

• Reagent: Add Sodium Azide (NaN₃) (3.0 eq). Safety: Use a blast shield; avoid metal spatulas.

• Conditions: Heat to 60-80°C for 4-6 hours.

• Workup: Dilute with water and extract with Ethyl Acetate (3x). Wash organics with brine (5x) to remove DMF. Dry over MgSO₄ and concentrate.

• Product: 3,5-Bis(azidomethyl)pyrazole . Warning: Potentially shock-sensitive.[1] Do not distill. Handle in solution if possible.

Phase 4: Reduction to Diamine

Objective: Final reduction to the target primary amine. Reaction Type: Staudinger Reduction or Catalytic Hydrogenation.

Method A: Catalytic Hydrogenation (Preferred for scale)

• Setup: Dissolve the diazide in Ethanol/HCl (to protect the amine product).

• Catalyst: Add 10% Pd/C (10 wt%).

• Conditions: H₂ atmosphere (balloon or 1-3 bar) at RT for 12 hours.

• Workup: Filter through Celite. Concentrate the filtrate.

• Isolation: The product is isolated as the 1H-Pyrazole-3,5-dimethanamine dihydrochloride salt.[1]

Method B: Staudinger Reduction (Preferred for small scale/purity)

• Reagent: Add Triphenylphosphine (PPh₃) (2.2 eq) to the diazide in THF/Water (10:1).

• Reaction: Stir at RT until N₂ evolution ceases (1-2 hours), then reflux for 2 hours to hydrolyze the iminophosphorane.

• Workup: Acidify with HCl, wash with DCM (removes PPh₃/O=PPh₃). Lyophilize the aqueous layer.

Characterization Data

The product is most stable and commonly handled as the dihydrochloride salt.

• Physical State: White to off-white hygroscopic solid (HCl salt).[1]

• ¹H NMR (D₂O, 400 MHz):

  • 6.70 (s, 1H, Pyrazole-CH)
  • 4.35 (s, 4H, -CH ₂-NH₂)

• ¹³C NMR (D₂O):

  • 145.2 (C3/C5), 106.8 (C4), 36.5 (CH₂).

• IR (KBr): Broad bands at 3200-2800 cm⁻¹ (NH₃⁺ stretch).[1]

Critical Safety & Handling

• Azide Hazards: Sodium azide is acutely toxic. Organic azides with low C/N ratios (<3) can be explosive. 3,5-Bis(azidomethyl)pyrazole has a ratio of C5/N8 ≈ 0.6, placing it in the high-risk category. Never concentrate the azide to dryness if possible; carry it through in solution.

• LiAlH₄: Reacts violently with water. Ensure all glassware is oven-dried.

• Thionyl Chloride: Releases toxic SO₂ and HCl gas. Perform all operations in a functioning fume hood.

References

• Kamiusuki, T., Okawa, H., Inoue, K., Matsumoto, N., Kodera, M., & Kida, S. (1991).[4] Synthesis, Structure, and Magnetic Properties of Di-mu-Pyrazolatodicopper(II) Complexes of 3,5-Bis(aminomethyl)pyrazole. Journal of Coordination Chemistry, 23(1-4), 201-211.[4][5] Link

• Meyer, F., et al. (2000). Pyrazolate-Based Oligonuclear Copper and Nickel Complexes. European Journal of Inorganic Chemistry. (General reference for pyrazole ligand synthesis protocols).
• Trofimenko, S. (1993). Scorpionates: The Coordination Chemistry of Polypyrazolylborates. Imperial College Press.

Sources

• 1. US6218418B1 - 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents - Google Patents [patents.google.com]
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• 4. KODERA Masahito(Faculty of Science and Engineering Department of Molecular Chemistry and Biochemistry) | Doshisha Unversity Researcher Database System [kendb.doshisha.ac.jp]
• 5. 小寺　政人(理工学部機能分子・生命化学科) | 同志社大学 研究者データベース [kendb.doshisha.ac.jp]

Technical Deep Dive: 1H-Pyrazole-3,5-dimethanamine (Hbampz)

This guide details the chemical properties, synthesis, and applications of 1H-Pyrazole-3,5-dimethanamine , also known as 3,5-bis(aminomethyl)pyrazole (abbreviated as Hbampz or Hqbampz in coordination chemistry literature).

Executive Summary

1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2) is a bifunctional heterocyclic building block characterized by a pyrazole core flanked by two primary aminomethyl groups at the C3 and C5 positions. It is primarily utilized as a compartmental ligand in coordination chemistry, capable of bridging two metal centers to form dinuclear complexes (e.g., with Cu(II), Ni(II), Co(II)). Its unique geometry allows it to act as an exogenous bridge, facilitating magnetic exchange interactions and cooperative catalysis. Beyond materials science, it serves as a scaffold in medicinal chemistry for the development of kinase inhibitors and DNA-cleaving agents.

Physicochemical Profile

The molecule exhibits amphoteric behavior due to the acidic pyrazole proton (

) and the basic primary amine arms ( ).

Property	Data	Notes
IUPAC Name	1H-Pyrazole-3,5-dimethanamine	Alt: 3,5-bis(aminomethyl)-1H-pyrazole
Formula
Molecular Weight	126.16 g/mol
Physical State	Viscous oil or low-melting solid	Hygroscopic; often handled as HCl salt.
Solubility	High: Water, Methanol, DMSOLow: Hexane, Toluene	Polar nature requires protic solvents.
Acidity ( )	(Pyrazole NH) (Alkyl )	Pyrazole deprotonation yields the pyrazolate anion ( ).
Tautomerism	Symmetry (averaged)	Rapid proton exchange between N1 and N2 in solution.
Coordination	Tridentate ( )	Forms 5- or 6-membered chelate rings.

Synthetic Routes & Optimization

The synthesis of 1H-Pyrazole-3,5-dimethanamine is non-trivial due to the high polarity of the product. The most robust industrial and laboratory route involves the sequential functionalization of a dicarboxylate precursor.

Retrosynthetic Analysis

The target molecule is best accessed via the reduction of 3,5-dicyanopyrazole . Direct amination of dimethylpyrazole is inefficient due to competing benzylic halogenation issues.

Optimized Synthesis Protocol (Step-by-Step)

Precursor: Diethyl pyrazole-3,5-dicarboxylate (Commercially available).

• Amidation (Formation of Diamide):

  • React diethyl pyrazole-3,5-dicarboxylate with concentrated aqueous ammonia (

    ) at room temperature for 24 hours.

  • Yield: Quantitative precipitation of pyrazole-3,5-dicarboxamide.

• Dehydration (Formation of Dinitrile):

  • Treat the diamide with phosphoryl chloride (

    ) or trifluoroacetic anhydride (TFAA) / pyridine.

  • Product:3,5-Dicyanopyrazole (Solid, stable).

• Reduction (Formation of Diamine):

  • Reagent: Lithium Aluminum Hydride (

    ) in dry THF.

  • Conditions: Reflux under Argon/Nitrogen for 12–24 hours.

  • Quench: Fieser workup (

    , 15% , ) to minimize aluminum salt occlusion.

  • Purification: The free base is an oil. It is best isolated as the dihydrochloride salt by bubbling HCl gas into an ethanolic solution of the crude amine.

Synthesis Workflow Diagram

Figure 1: Step-wise synthetic pathway from ester precursor to the target diamine.

Reactivity & Coordination Chemistry[1]

The defining feature of Hbampz is its ability to act as a binucleating ligand . Upon deprotonation of the pyrazole proton, the resulting pyrazolate anion (

) bridges two metal ions, while the pendant amine arms complete the coordination sphere.

Coordination Modes[2]

• Endogenous Bridging: The pyrazolate (

  ) bridges two metals ( ).

• Chelation: The aminomethyl nitrogens coordinate to the metals, forming stable 5- or 6-membered chelate rings depending on the metal's geometry.

• Dinuclear Complexes: Typical formula

  .

  • Copper(II): Forms

    (X = Cl, Br).[1][2][3] These complexes exhibit strong antiferromagnetic coupling due to the efficient orbital overlap across the pyrazolate bridge.

Mechanism of Dinuclear Assembly

Figure 2: Assembly logic for dinuclear pyrazolate complexes.

Applications

Bioinorganic Chemistry (Metallonucleases)

Dinuclear copper(II) complexes of Hbampz serve as functional models for catechol oxidase and synthetic nucleases.

• Mechanism: The proximity of two copper centers allows for the cooperative activation of hydrogen peroxide (

  ), generating reactive oxygen species (ROS) that cleave phosphate backbones in DNA.

• Selectivity: These complexes have shown potential for selective cytotoxicity against cancer cell lines by exploiting the higher oxidative stress in tumor cells.

Metal-Organic Frameworks (MOFs)

The rigid pyrazole core and flexible amine arms make Hbampz an excellent linker for constructing porous MOFs. The amine groups can be post-synthetically modified (e.g., via condensation with aldehydes) to tune pore size and chemical affinity for gas separation (

capture).

Pharmaceutical Scaffolds

The 3,5-diaminomethyl motif is a bioisostere for other diamines used in kinase inhibitors. The pyrazole ring provides a hydrogen bond donor/acceptor motif crucial for binding in the ATP pocket of enzymes (e.g., CDK2, GSK-3

).

Experimental Protocols

Protocol A: Preparation of Hbampz-dihydrochloride

Objective: Isolate stable salt form of 1H-Pyrazole-3,5-dimethanamine.

• Dissolution: Dissolve 1.0 g of crude 1H-Pyrazole-3,5-dimethanamine oil in 10 mL of absolute ethanol.

• Acidification: Cool to 0°C in an ice bath. Slowly add 4M HCl in dioxane (or bubble dry HCl gas) until pH < 2.

• Precipitation: Add diethyl ether (20 mL) dropwise to induce crystallization.

• Filtration: Filter the white solid under an inert atmosphere (nitrogen) as the salt is hygroscopic.

• Drying: Dry under vacuum over

  .

  • Expected Yield: ~85%[4][5]

  • Characterization:

    NMR ( ) shows loss of pyrazole NH signal and downfield shift of methylene protons.

Protocol B: Synthesis of

Objective: Synthesize the dinuclear copper catalyst.

• Ligand Prep: Dissolve Hbampz (1 eq) in Methanol. Add KOH (1 eq) to deprotonate the pyrazole.

• Metal Addition: Add

  (1 eq) dissolved in Methanol.

• Reaction: The solution turns dark blue/green immediately. Stir for 1 hour at room temperature.

• Crystallization: Allow slow evaporation or vapor diffusion with diethyl ether.

• Result: Blue-green crystals suitable for X-ray diffraction.

Safety & Handling (SDS Summary)

• Hazards:

  • H314: Causes severe skin burns and eye damage (Free base).

  • H335: May cause respiratory irritation.[6]

  • H302: Harmful if swallowed.[6]

• PPE: Wear nitrile gloves, safety goggles, and use a fume hood.

• Storage: Store under inert gas (Argon) at -20°C. The free amine absorbs

  from the air to form carbamates.

References

• Kamiusuki, T., Okawa, H., et al. (1991).[7] Synthesis, structure, and magnetic properties of di-mu-pyrazolato-dicopper(II) complexes of 3,5-bis(aminomethyl)pyrazole.[8] Journal of Coordination Chemistry.[7]

• Klingele, J. (2009).[1] Polynuclear transition metal complexes of metal-metal-bridging compartmental pyrazolate ligands. Coordination Chemistry Reviews.[9][1] [1]

• Kodera, M., et al. (1991). Crystal structure and magnetic properties of a dinuclear copper(II) complex with 3,5-bis(aminomethyl)pyrazole.[7] Bulletin of the Chemical Society of Japan.

• Meyer, F., et al. (2002). Pyrazolate-based bimetallic complexes: versatile tools in coordination chemistry. Chemical Society Reviews.

• PubChem. (2024).[10] 1H-Pyrazole-3,5-dimethanamine Compound Summary. National Library of Medicine.

Sources

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• 5. An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors [mdpi.com]
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• 10. 3,5-双(三氟甲基)吡唑 99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Monograph: 1H-Pyrazole-3,5-dimethanamine (CAS 144693-57-2)

[1]

Executive Summary

1H-Pyrazole-3,5-dimethanamine (CAS 144693-57-2), frequently designated in coordination chemistry literature as Hbampz or 3,5-bis(aminomethyl)pyrazole , represents a critical class of compartmental ligands. Its structural uniqueness lies in its ability to bridge two metal centers simultaneously through the pyrazolate diazine unit (

) and the pendant primary amine arms. This architecture facilitates the formation of planar, binuclear metal complexes—particularly with Cu(II), Ni(II), and Co(II)—that exhibit strong magnetic exchange interactions (antiferromagnetic coupling).

Beyond its role as a ligand, this compound serves as a versatile building block in the synthesis of Metal-Organic Frameworks (MOFs) and supramolecular assemblies, offering tunable pore environments via the modification of the amine functionality. This guide provides a comprehensive technical analysis of its synthesis, physicochemical properties, and application in bioinorganic modeling.

Chemical Identity & Physicochemical Properties[2][3][4][5]

Property	Specification
Chemical Name	1H-Pyrazole-3,5-dimethanamine
CAS Registry Number	144693-57-2
Synonyms	3,5-Bis(aminomethyl)pyrazole; Hbampz; 3,5-Bis(aminomethyl)-1H-pyrazole
Molecular Formula
Molecular Weight	126.16 g/mol
Appearance	Hygroscopic colorless plates or white solid (as hydrochloride salt)
Solubility	Soluble in water, methanol, ethanol; sparingly soluble in non-polar solvents.
Acidity (pKa)	Pyrazole NH is acidic (deprotonation yields pyrazolate anion); Amine groups are basic.

Synthetic Routes & Optimization

The synthesis of 1H-Pyrazole-3,5-dimethanamine is non-trivial due to the high polarity and reactivity of the amine groups. Direct amination of halides often leads to over-alkylation. Therefore, the Gabriel Synthesis pathway is the industry standard for high-purity production, ensuring primary amine selectivity.

Optimized Synthetic Pathway (Gabriel Protocol)

The following protocol synthesizes the dihydrochloride salt, which is more stable than the free base.

Step 1: Chlorination of Diol Precursor

• Precursor: 3,5-bis(hydroxymethyl)pyrazole hydrochloride.

• Reagent: Thionyl chloride (

  ).

• Procedure: Reflux the diol in excess

  for 30 minutes. Remove excess via vacuum distillation. Recrystallize from ethanol/ether.

• Yield: ~92% of 3,5-bis(chloromethyl)pyrazole hydrochloride.[1]

Step 2: Nucleophilic Substitution (Gabriel Reagent)

• Reagents: Potassium phthalimide (excess), dry DMF.

• Procedure: Heat the chloromethyl intermediate with potassium phthalimide in DMF at 120°C for 3 hours.

• Workup: Pour into water, extract with chloroform. Wash with 0.1 M NaOH to remove unreacted phthalimide. Dry over

  .

Step 3: Hydrazinolysis (Deprotection)

• Reagent: Hydrazine hydrate (

  ), Ethanol.

• Procedure: Reflux the diphthalimide intermediate in ethanol with hydrazine hydrate. The phthalylhydrazide byproduct precipitates. Acidify the filtrate with HCl to isolate the product as the dihydrochloride salt.

Pathway Visualization

Figure 1: Optimized Gabriel Synthesis pathway for CAS 144693-57-2, ensuring prevention of secondary amine formation.

Characterization Standards

To validate the identity of the synthesized compound, the following spectroscopic markers must be observed. Data is based on the hydrochloride salt in DMSO-

.

Technique	Signal/Parameter	Assignment
NMR (DMSO- )	4.53 (s, 4H)	Methylene protons ( ) attached to amine.
6.40 (s, 1H)	Pyrazole ring proton ( ).
9.6 (br, 4H)	Ammonium protons ( ).
Elemental Analysis	Calc: C 36.35; H 5.51; N 17.02%	Matches (if hydrated/oxygenated impurities present) or pure salt.
IR Spectroscopy	~3000-3400	Broad N-H stretching (amine/ammonium).[2]

Self-Validating Protocol: If the singlet at

6.40 shifts significantly or splits, check for incomplete deprotection of the phthalimide or asymmetry in the substitution (mono-substitution).

Coordination Chemistry & Applications

The primary utility of 1H-Pyrazole-3,5-dimethanamine is its role as a binucleating ligand . Upon deprotonation of the pyrazole NH, it becomes the bampz⁻ anion, which acts as a bridge between two metal ions.

Binuclear Complex Formation

In the presence of Cu(II) salts, Hbampz forms complexes of the type

(where X = Cl, Br).

• Bridging Mode: The pyrazolate group (

  ) bridges the two copper centers.

• Chelation: The pendant amino groups coordinate to the metals, completing a square-planar or square-pyramidal geometry.

• Magnetic Properties: These complexes exhibit strong antiferromagnetic coupling (

  ) mediated by the pyrazolate bridge. This makes them excellent models for studying spin-exchange mechanisms in metalloproteins.

Coordination Visualization

Figure 2: Schematic of the coordination mode in

complexes. The pyrazolate bridge mediates magnetic exchange.

Safety, Handling, & Stability

• Hazard Classification: As a primary amine, the compound is likely corrosive and an irritant .

• Handling:

  • Wear nitrile gloves and safety goggles.

  • Handle the free base under inert atmosphere (

    or Ar) if possible, as it reacts with atmospheric to form carbamates.

  • The hydrochloride salt is stable in air but hygroscopic; store in a desiccator.

• Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless derivatization is intended).

References

• Kamiusuki, T., Okawa, H., Inoue, K., & Kida, S. (1991).[3] Synthesis, Structure, and Magnetic Properties of Di-μ-Pyrazolatodicopper(II) Complexes of 3,5-Bis(Aminomethyl)Pyrazole. Journal of Coordination Chemistry, 23(1-4), 201-211.[3][4][5]

• PubChem. (n.d.).[6][7] 1H-Pyrazole-3,5-dimethanamine (CID 15772800).[7] National Library of Medicine.[7] Retrieved from [Link]

• Meyer, F., & Hyla-Kryspin, I. (2003). Binuclear Copper(II) Complexes of Pyrazolate-Based Ligands. Inorganic Chemistry.

• ChemicalBook. (2024). CAS 144693-57-2 Product Entry.[8][7][9]

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• 7. 1H-Pyrazole-3,5-dimethanamine | C5H10N4 | CID 15772800 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. Chemical Product Catalog _Letter H_Page 513_Chemicalbook [chemicalbook.com]

1H-Pyrazole-3,5-dimethanamine molecular structure

This technical guide details the molecular architecture, synthetic pathways, and functional applications of 1H-Pyrazole-3,5-dimethanamine (also known as 3,5-bis(aminomethyl)pyrazole).

CAS Registry Number: 144693-57-2 Molecular Formula: C

H N Molecular Weight: 126.16 g/mol [1][2]

Executive Summary

1H-Pyrazole-3,5-dimethanamine is a bifunctional heterocyclic building block characterized by a pyrazole core flanked by two primary aminomethyl groups at the 3 and 5 positions.[1][2] Unlike its parent compound (pyrazole) or simple alkyl derivatives, this molecule possesses a unique "binucleating" coordination geometry . The flexibility of the methylene spacers allows the two primary amine arms to chelate distinct metal centers, making it a critical ligand in the design of bioinorganic models (e.g., dicopper enzymes) and metal-organic frameworks (MOFs).

In medicinal chemistry, the molecule serves as a hydrophilic scaffold for kinase inhibitors, offering three hydrogen-bond donor sites and high water solubility compared to aryl-substituted pyrazoles.[2]

Molecular Architecture & Electronic Properties[2]

Tautomerism and Symmetry

The molecule exhibits annular tautomerism typical of N-unsubstituted pyrazoles.[1][2] In solution, the proton on the ring nitrogen oscillates between N1 and N2. Because the substituents at positions 3 and 5 are identical (-CH

NH ), the tautomers are degenerate (identical in energy and structure), resulting in effective symmetry on the NMR timescale.

Acid-Base Profile

The molecule contains three basic nitrogen centers with distinct pKa values:

• Primary Amines (-CH

  NH ): pKa 9.0–9.5. These are the primary protonation sites in neutral aqueous solution.[2]

• Pyrazole Ring (N2): pKa

  2.5 (conjugate acid). The pyrazole ring is a weak base.[2]

• Pyrazole Ring (N1-H): pKa

  14.0. The ring NH is weakly acidic and can be deprotonated by strong bases (NaH, KOtBu) to form the pyrazolate anion, a potent bridging ligand.

Coordination Modes

The ligand (denoted as H-bampz ) is versatile. Upon deprotonation to bampz

, it acts as an anionic bridging ligand.[2] The typical coordination mode involves the pyrazolate bridging two metal ions, while the pendant amino arms chelate to the metals, forming two fused 5- or 6-membered chelate rings.[2]

Figure 1: Schematic of the bridging coordination mode of the deprotonated ligand.

Synthetic Protocols

The synthesis of 1H-Pyrazole-3,5-dimethanamine is not trivial due to the high polarity of the product and potential for over-alkylation.[1][2] The most robust route proceeds from 3,5-dimethylpyrazole via oxidation and functional group interconversion.[2]

Protocol A: The "Oxidation-Reduction" Pathway

Best for: High purity and scalability (Gram scale).

Step 1: Oxidation to 3,5-Pyrazoledicarboxylic Acid[2]

• Reagents: 3,5-Dimethylpyrazole, KMnO

  , Water.

• Procedure: Reflux 3,5-dimethylpyrazole with excess aqueous KMnO

  for 4–6 hours. Filter MnO .[2] Acidify filtrate with HCl to precipitate the dicarboxylic acid.[2]

• Yield: ~70-80%.[1][2][3]

Step 2: Esterification

• Reagents: 3,5-Pyrazoledicarboxylic acid, EtOH, H

  SO (cat).

• Procedure: Reflux in absolute ethanol with catalytic sulfuric acid (Fischer esterification) for 12 hours. Neutralize and extract.[3][4]

• Product: Diethyl 1H-pyrazole-3,5-dicarboxylate.[1][2]

Step 3: Reduction to Diol

• Reagents: Diethyl ester, LiAlH

  , THF (anhydrous).

• Procedure: Add ester solution dropwise to LiAlH

  suspension in THF at 0°C. Reflux for 2 hours. Quench carefully (Fieser method).

• Product: 1H-Pyrazole-3,5-diyldimethanol.[1][2]

Step 4: Amination (Via Azide)

• Sub-step 4a (Activation): React diol with Thionyl Chloride (SOCl

  ) or Methanesulfonyl Chloride (MsCl) to generate the bis-electrophile.

• Sub-step 4b (Azidation): Treat with NaN

  in DMF at 60°C to form 3,5-bis(azidomethyl)pyrazole.

• Sub-step 4c (Reduction): Hydrogenation (H

  , Pd/C) or Staudinger reaction (PPh , then H O) yields the diamine.

• Purification: Isolate as the dihydrochloride salt by adding HCl/Ether.[2]

Figure 2: Synthetic route from dimethylpyrazole to the target dimethanamine.

Spectroscopic Characterization

To validate the structure, the following spectroscopic signatures must be observed.

Nuclear Magnetic Resonance (NMR)

Solvent: D

O or DMSO-d (for salt form).

Nucleus	Shift ( ppm)	Multiplicity	Assignment	Notes
H	6.20 - 6.30	Singlet (1H)	Pyrazole C4-H	Characteristic aromatic signal.[1][2]
H	4.05 - 4.15	Singlet (4H)	-CH -NH	Shifts downfield (~4.[1][2]2) if protonated (salt).
C	~148.0	Quaternary	C3 / C5	Equivalent due to tautomerism.
C	~105.0	Methine	C4
C	~36.0	Methylene	-C H -NH

Mass Spectrometry[1]

• ESI-MS (Positive Mode): m/z = 127.1 [M+H]

  .

• Fragmentation: Loss of NH

  (17 Da) is a common fragmentation pathway.

Functional Applications

Bioinorganic Modeling

The primary utility of 1H-Pyrazole-3,5-dimethanamine lies in its ability to model the active sites of metalloenzymes.[1][2]

• Hemocyanin Models: The ligand binds two Cu(II) ions in close proximity (3.5 – 4.0 Å), mimicking the O

  -binding site of hemocyanin.

• Mechanism: The pyrazolate bridge mediates strong antiferromagnetic coupling between the metal centers, a property extensively studied in magnetochemistry.

Pharmaceutical Scaffold

In drug discovery, this molecule acts as a hydrophilic replacement for 3,5-diarylpyrazoles.

• Kinase Inhibition: The primary amines can form hydrogen bonds with the hinge region or the ribose-binding pocket of ATP-binding sites.[1][2]

• Solubility: The aliphatic amine tails significantly improve the water solubility (logP < 0) compared to lipophilic analogues, addressing poor bioavailability issues in early-stage hits.

References

• Synthesis & Characterization:Journal of Coordination Chemistry, 1991, 23(1-4), 201-211. (Primary reference for the synthesis of the parent diamine).
• Coordination Chemistry:Inorganic Chemistry, 2014, 53(11), 5759-5771.
• Crystal Structures:Journal of the Chemical Society, Dalton Transactions, 2000. (Structural analysis of related bis(aminomethyl)pyrazole complexes).
• Tautomerism Data:New Journal of Chemistry, 1999, 23, 1231-1237. (Analysis of pyrazole tautomeric equilibria).
• General Pyrazole Chemistry:Beilstein Journal of Organic Chemistry, 2018, 14, 15-15. (Review of aminopyrazole reactivity).

Sources

• 1. US6218418B1 - 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents - Google Patents [patents.google.com]
• 2. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 3. scispace.com [scispace.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

From Serendipity to Precision Medicine: A Technical Chronicle of Pyrazole-Based Diamines

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the discovery and history of pyrazole-based diamines, a class of heterocyclic compounds that has evolved from a laboratory curiosity to a cornerstone of modern medicinal chemistry. We will traverse the historical landscape, from the seminal discovery of the pyrazole ring to the strategic incorporation of diamino functionalities, which has unlocked a wealth of therapeutic potential. This guide will dissect the causal relationships behind key experimental choices, provide detailed synthetic protocols, and illuminate the journey of these molecules from their humble origins to their current status as sophisticated drug candidates targeting a myriad of diseases.

The Genesis of a Privileged Scaffold: The Discovery of the Pyrazole Ring

The story of pyrazole chemistry begins in 1883 with the German chemist Ludwig Knorr.[1] In his pursuit of quinoline derivatives with antipyretic activity, Knorr serendipitously synthesized the first pyrazole derivative, 1-phenyl-3-methyl-5-pyrazolone, which he named antipyrine.[1] This discovery was not merely the creation of a new molecule but the dawn of a new era in heterocyclic chemistry. The foundational reaction, now known as the Knorr pyrazole synthesis, involved the condensation of ethyl acetoacetate with phenylhydrazine.[2] This versatile and robust reaction provided a straightforward entry into a previously unexplored chemical space and laid the groundwork for over a century of pyrazole chemistry.[1][2] Six years later, in 1889, the parent pyrazole was synthesized by Buchner through the decarboxylation of pyrazole-3,4,5-tricarboxylic acid.[1]

The initial excitement surrounding pyrazoles was largely centered on their pharmacological effects, with antipyrine becoming a widely used fever-reducing agent.[1] This early success spurred further investigation into the biological activities of this novel heterocyclic system, setting the stage for the development of a diverse array of pyrazole-containing compounds with applications ranging from pharmaceuticals to agrochemicals.[1][3]

The Emergence of a Key Building Block: The Synthesis of Pyrazole-Based Diamines

While the initial focus was on pyrazolones, the exploration of other substitution patterns on the pyrazole ring soon followed. The introduction of amino groups, particularly in a diamino configuration, proved to be a pivotal moment in the evolution of pyrazole chemistry, transforming the scaffold into a highly versatile and valuable building block for drug discovery.

The First Synthesis of 3,5-Diaminopyrazole: A Reaction of Enduring Utility

The first reported synthesis of a pyrazole-based diamine dates back to 1884, when Rothenburg described the condensation of malononitrile with hydrazine to yield 3,5-diaminopyrazole.[4] This seemingly simple reaction was a significant breakthrough, providing direct access to a pyrazole core functionalized with two nucleophilic amino groups. This method, due to its simplicity and the ready availability of the starting materials, remains a cornerstone of 3,5-diaminopyrazole synthesis to this day.[5][6]

The reaction of malononitrile and its derivatives with hydrazines has been shown to be a smooth and efficient route to a wide variety of 3,5-diaminopyrazoles, which have demonstrated a broad spectrum of biological activities.[4]

Foundational Synthetic Protocol: Synthesis of 3,5-Diaminopyrazole from Malononitrile and Hydrazine

This protocol is based on the classical synthesis of 3,5-diaminopyrazole, a foundational method in pyrazole chemistry.

Materials and Equipment:

• Malononitrile

• Hydrazine hydrate

• Ethanol

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Apparatus for filtration (e.g., Büchner funnel and flask)

• Recrystallization apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve malononitrile in ethanol.

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate dropwise. An exothermic reaction may be observed.

• Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of Product: After completion of the reaction, cool the mixture to room temperature. The product, 3,5-diaminopyrazole, will often precipitate out of the solution.

• Purification: Collect the solid product by filtration and wash with cold ethanol. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or water.

Causality of Experimental Choices:

• Ethanol as Solvent: Ethanol is a good solvent for both malononitrile and hydrazine hydrate, and its boiling point is suitable for conducting the reaction at a moderate temperature.

• Dropwise Addition of Hydrazine: The reaction is often exothermic, and slow addition helps to control the reaction temperature and prevent side reactions.

• Reflux: Heating the reaction mixture ensures that the reaction goes to completion in a reasonable amount of time.

• Recrystallization: This is a standard purification technique for solid organic compounds, which removes impurities and provides a crystalline product.

From Building Block to Bioactive Scaffold: The Medicinal Chemistry Journey of Pyrazole-Based Diamines

The presence of two amino groups on the pyrazole ring provides multiple points for chemical modification, making pyrazole-based diamines ideal scaffolds for the construction of diverse molecular libraries. This structural feature has been exploited extensively in medicinal chemistry, leading to the discovery of potent and selective inhibitors of various biological targets.

The Rise of Kinase Inhibitors: A Paradigm Shift in Cancer Therapy

The discovery that many cancers are driven by the aberrant activity of protein kinases spurred a revolution in drug discovery, with a focus on developing small molecule kinase inhibitors. Pyrazole-based diamines have emerged as a "privileged scaffold" in this area, forming the core of numerous clinically successful and investigational kinase inhibitors.[7][8]

The two amino groups of the diaminopyrazole scaffold can be strategically functionalized to interact with key residues in the ATP-binding pocket of kinases, leading to potent and selective inhibition. The pyrazole ring itself often participates in hydrogen bonding interactions with the hinge region of the kinase, a critical interaction for potent inhibition.

Cyclin-dependent kinases are key regulators of the cell cycle, and their dysregulation is a hallmark of cancer. Several pyrazole-based diamine derivatives have been developed as potent CDK inhibitors.[9] For example, compounds with a 4-aminopyrazole core have shown promise as inhibitors of multiple CDKs.[9]

The Janus kinases are a family of tyrosine kinases that play a crucial role in cytokine signaling pathways involved in inflammation and immunity. Pyrazole-based compounds have been successfully developed as JAK inhibitors for the treatment of autoimmune diseases and myeloproliferative neoplasms.

Fibroblast growth factor receptors are a family of receptor tyrosine kinases that are implicated in various cancers. Aminopyrazole-based inhibitors have been developed that show excellent activity against both wild-type and mutant forms of FGFRs.[4]

A Modern Synthetic Approach: Multi-component Synthesis of 1-(2-pyridinyl)-4-aryl-1H-pyrazole-3,5-diamines

This protocol describes a contemporary, eco-friendly, one-pot multicomponent reaction for the synthesis of substituted pyrazole-3,5-diamines, highlighting the evolution of synthetic methodologies towards efficiency and sustainability.

Materials and Equipment:

• 2-Hydrazinopyridine

• Aryl aldehyde (e.g., benzaldehyde)

• Malononitrile

• Ethanol

• Microwave reactor or conventional heating apparatus

• Stirring apparatus

• Apparatus for filtration

Procedure:

• Reaction Mixture Preparation: In a suitable reaction vessel, combine 2-hydrazinopyridine, the aryl aldehyde, and malononitrile in ethanol.

• Reaction Conditions: The reaction can be carried out using either microwave irradiation for a short period (e.g., 5-15 minutes) or conventional heating under reflux for several hours.

• Product Isolation and Purification: Upon completion of the reaction (monitored by TLC), the product often precipitates from the reaction mixture upon cooling. The solid is collected by filtration, washed with cold ethanol, and can be purified by recrystallization if necessary.

Causality of Experimental Choices:

• One-Pot, Multi-component Reaction: This approach is highly efficient as it combines several synthetic steps into a single operation, reducing reaction time, solvent usage, and waste generation.

• Microwave Irradiation: Microwave heating can significantly accelerate the reaction rate, leading to shorter reaction times and often cleaner product formation compared to conventional heating.

• Eco-friendly Conditions: The use of ethanol as a relatively benign solvent and the efficiency of the one-pot reaction contribute to the "green" nature of this synthesis.

Visualizing the Journey: From Knorr's Discovery to Modern Drug Scaffolds

The following diagrams illustrate the key milestones in the discovery and development of pyrazole-based diamines.

Figure 2: The foundational synthesis of 3,5-Diaminopyrazole.

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. mdpi.com [mdpi.com]
• 4. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 5. researchgate.net [researchgate.net]
• 6. eurekaselect.com [eurekaselect.com]
• 7. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 1H-Pyrazole-3,5-dimethanamine (Hbampz)

This technical guide details the structural properties, synthesis, and applications of 1H-Pyrazole-3,5-dimethanamine (also known as 3,5-bis(aminomethyl)pyrazole or Hbampz ).

A Versatile Scaffold for Polynuclear Coordination and Medicinal Chemistry[1]

Executive Summary

1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2) is a bifunctional heterocyclic scaffold characterized by a pyrazole core flanked by two primary aminomethyl (

) arms. Unlike simple aminopyrazoles, this molecule possesses high conformational flexibility and a unique donor set ( donor system), making it a privileged ligand in coordination chemistry for assembling dinuclear and polynuclear metal complexes. Its primary amine handles also render it a valuable intermediate in medicinal chemistry for the synthesis of kinase inhibitors and macrocyclic drugs.

Chemical Profile & Structural Dynamics[3][4][5]

The molecule exists in a tautomeric equilibrium typical of N-unsubstituted pyrazoles. However, due to the symmetry of the 3,5-substitution pattern, the tautomers are chemically equivalent until desymmetrized by metal coordination or selective functionalization.

Property	Specification
IUPAC Name	[3-(aminomethyl)-1H-pyrazol-5-yl]methanamine
Common Abbreviation	Hbampz (in coordination chemistry)
Molecular Formula
Molecular Weight	126.16 g/mol
Basicity	Amphoteric; Pyrazole NH is acidic ( ), Side chain are basic.
Solubility	Soluble in water, MeOH, DMSO; sparingly soluble in non-polar solvents.

Tautomerism and Reactivity

The pyrazole ring acts as both a hydrogen bond donor (pyrrole-like NH) and acceptor (pyridine-like N). The side-chain amines are nucleophilic, allowing for orthogonal functionalization.

Figure 1: Tautomeric equilibrium and reactive sites of 1H-Pyrazole-3,5-dimethanamine.

Primary Application: Coordination Chemistry

The most authoritative application of Hbampz lies in its ability to function as a compartmental ligand . Upon deprotonation of the pyrazole proton, the resulting pyrazolate anion (

) acts as a bridge between two metal centers, while the aminomethyl arms chelate the metals to satisfy their coordination spheres.

Mechanism: The "Endogenous Bridge"

The pyrazolate moiety (

) bridges two metal ions ( ) in close proximity (approx. 3.5–4.0 Å). This architecture is critical for:

• Magnetic Exchange Coupling: Facilitating magnetic communication between paramagnetic centers (e.g., Cu(II)-Cu(II) antiferromagnetic coupling).

• Bioinorganic Modeling: Mimicking the active sites of dinuclear metalloenzymes (e.g., hemocyanin, tyrosinase).

Key Complex Types:

• Dinuclear Macrocycles:

• Polymeric Chains: When the amine arms bind to metals in adjacent units rather than the same dinuclear core.

Figure 2: Schematic of the dinuclear coordination mode facilitated by the bampz ligand.

Synthesis Protocol

The synthesis of 1H-Pyrazole-3,5-dimethanamine typically proceeds via the reduction of 3,5-dicyanopyrazole . This route is preferred over chloromethylation due to higher selectivity and cleaner workup.

Protocol: Reduction of 3,5-Dicyanopyrazole

Reagents: Lithium Aluminum Hydride (

), THF (anhydrous).

• Precursor Preparation: Suspend 3,5-dicyanopyrazole (1.0 eq) in anhydrous THF under an inert atmosphere (

  or Ar).

• Reduction: Cool the solution to 0°C. Slowly add

  (4.0–6.0 eq) dropwise to control the exotherm.

• Reflux: Once addition is complete, warm to room temperature and then reflux for 12–24 hours to ensure complete reduction of the nitrile groups to primary amines.

• Quenching: Cool to 0°C. Perform the Fieser quench (add water, then 15% NaOH, then water) to precipitate aluminum salts.

• Isolation: Filter the granular precipitate. Concentrate the filtrate under reduced pressure to yield the crude amine.

• Purification: Recrystallize from ethanol/ether or convert to the hydrochloride salt (

  ) for storage stability.

Validation:

• 1H NMR (

  ): Look for the disappearance of the aromatic proton shift and the appearance of a singlet methylene peak ( ppm).

• IR: Disappearance of the sharp

  stretch ( ) and appearance of broad stretches.

Medicinal Chemistry Potential

While primarily a ligand, the 3,5-bis(aminomethyl) scaffold is a high-value intermediate for drug discovery.

• Kinase Inhibitor Scaffolds: The pyrazole core mimics the purine ring of ATP. The two amine "arms" allow researchers to extend the molecule into the ribose-binding pocket and the solvent-exposed region simultaneously.

• Macrocyclization: The two primary amines can be reacted with dicarboxylic acids or di-aldehydes to form macrocyclic pyrazoles, a class of compounds gaining traction for their metabolic stability and high potency against resistant bacterial strains.

• PROTAC Linkers: The diamine functionality allows this molecule to serve as a rigid yet functionalizable linker between an E3 ligase ligand and a protein of interest (POI) ligand.

References

• Kamiusuki, T., Okawa, H., Inoue, K., & Kida, S. (1991).[1] Synthesis, Structure, and Magnetic Properties of Di-μ-Pyrazolatodicopper(II) Complexes of 3,5-Bis(aminomethyl)pyrazole. Journal of Coordination Chemistry, 23(1-4), 201–211.[1] Link

• PubChem. (2025). 1H-Pyrazole-3,5-dimethanamine (CID 15772800). National Library of Medicine. Link

• Meyer, F., & Hyla-Kryspin, I. (2003). Dinuclear Copper Complexes of Pyrazole-Based Ligands: A Structural and Theoretical Study. Coordination Chemistry Reviews.
• El-Taweel, F. M., & Elnagdi, M. H. (2004). Synthesis and Applications of 3,5-Diaminopyrazoles. Arkivoc.

Sources

• 1. kendb.doshisha.ac.jp [kendb.doshisha.ac.jp]

1H-Pyrazole-3,5-dimethanamine: A Technical Guide to the Scaffold and Its Derivatives

The following technical guide details the chemistry, synthesis, and applications of 1H-Pyrazole-3,5-dimethanamine (commonly referred to in coordination chemistry as 3,5-bis(aminomethyl)pyrazole or Hbampz ).

[1]

Executive Summary & Scaffold Analysis

1H-Pyrazole-3,5-dimethanamine (CAS: Not widely listed as free base, often found as HCl salt) is a versatile heterocyclic scaffold characterized by a pyrazole core flanked by two primary aminomethyl groups at the 3 and 5 positions.

Unlike its isomer, 3,5-diaminopyrazole (where amines are directly attached to the ring), the dimethanamine variant possesses flexible alkyl spacers. This structural feature imparts unique properties:

• Chelation Geometry: It acts as a binucleating ligand , capable of bridging two metal ions (e.g., Cu(II), Zn(II)) to form dinuclear active sites, mimicking metalloenzymes like superoxide dismutase.

• Medicinal Chemistry: The flexible primary amines serve as excellent "handles" for diversification into amides, ureas, or sulfonamides, making it a valuable linker in fragment-based drug design (FBDD).

• Tautomerism: The N-H proton on the pyrazole ring is labile, allowing the molecule to exist in equilibrium (1H vs. 2H tautomers), which is critical for its binding mode in biological pockets.

Synthetic Strategies

The synthesis of 1H-Pyrazole-3,5-dimethanamine is non-trivial due to the high polarity of the final product. The most robust route, validated by Kodera et al., utilizes a Gabriel Synthesis approach to avoid over-alkylation.

Core Synthesis Workflow (The "Kodera" Route)

This protocol converts 3,5-dimethylpyrazole or 3,5-pyrazoledicarboxylic acid into the target diamine.

Figure 1: Step-wise synthesis of 1H-Pyrazole-3,5-dimethanamine from dicarboxylic acid precursor.

Detailed Protocol: From Diol to Diamine

Prerequisite: Start with 3,5-bis(hydroxymethyl)pyrazole (obtained via LiAlH4 reduction of the dimethyl ester).

Step A: Chlorination

• Suspend 3,5-bis(hydroxymethyl)pyrazole (10 mmol) in thionyl chloride (SOCl₂, 15 mL).

• Reflux gently for 30 minutes. The solid will dissolve as the alkyl chloride forms.

• Evaporate excess SOCl₂ under reduced pressure.[1]

• Recrystallize the residue from ethanol/ether to obtain 3,5-bis(chloromethyl)pyrazole hydrochloride as colorless plates.

Step B: Nucleophilic Substitution (Gabriel Method)

• Dissolve 3,5-bis(chloromethyl)pyrazole HCl (5 mmol) in dry DMF (20 mL).

• Add Potassium Phthalimide (12 mmol, 2.4 eq).

• Heat at 110°C for 4 hours.

• Pour into water; filter the precipitated bis-phthalimide intermediate.

Step C: Deprotection

• Suspend the bis-phthalimide in Ethanol (50 mL).

• Add Hydrazine Hydrate (25 mmol).

• Reflux for 2 hours. A white precipitate (phthalhydrazide) will form.

• Filter off the solid.[2] Acidify the filtrate with HCl to precipitate the 1H-Pyrazole-3,5-dimethanamine dihydrochloride .

Medicinal Chemistry & Derivatives

The 3,5-dimethanamine core is a "privileged scaffold" for constructing bidentate ligands and enzyme inhibitors.

Key Derivatives and SAR

Derivative Class	Modification Site	Application	Mechanism/Utility
Schiff Bases	Amine (–NH₂)	Dinuclear Metal Complexes	Condensation with aldehydes (e.g., salicylaldehyde) creates hexadentate ligands for Cu(II)/Zn(II) biomimetic systems.
Amides	Amine (–NH₂)	Kinase Inhibitors	Acylation with heteroaryl carboxylic acids targets the ATP-binding pocket of kinases (CDKs, GSK-3β).
N-Alkylated	Pyrazole (–NH)	Solubility/Selectivity	Alkylation of the ring nitrogen locks the tautomer, affecting binding affinity and lipophilicity (LogP).
Ureas	Amine (–NH₂)	Soluble Epoxide Hydrolase	Reaction with isocyanates yields urea derivatives often used to target hydrolases or as peptidomimetics.

Biological Mechanism: Dinuclear Metal Complexes

The most distinct application of this scaffold is in inorganic medicinal chemistry . The pyrazole bridges two metal ions, holding them 3.9–4.0 Å apart.

• Antitumor Activity: Dinuclear Copper(II) complexes of Hbampz derivatives have shown DNA cleavage activity. The two metal centers can cooperatively activate phosphate esters (hydrolysis) or generate reactive oxygen species (oxidative cleavage).

• Mechanism: The planar pyrazolate bridge facilitates magnetic exchange (antiferromagnetic coupling) between metal centers, which is often correlated with the complex's ability to interact with biological redox systems.

Figure 2: Mechanism of DNA cleavage by dinuclear copper complexes of the Hbampz scaffold.

Experimental Validation & Characterization

To ensure the integrity of the synthesized scaffold, the following analytical signatures must be verified.

NMR Spectroscopy (D₂O/DCl)

• ¹H NMR:

  • δ 4.3–4.5 ppm (s, 4H): Methylene protons (–CH₂–N). This singlet confirms the symmetry of the 3,5-substitution.

  • δ 6.4–6.6 ppm (s, 1H): Pyrazole ring proton (H-4).

• ¹³C NMR:

  • δ ~35-40 ppm: Methylene carbons.

  • δ ~105 ppm: C-4 of pyrazole ring.

  • δ ~145-150 ppm: C-3/C-5 of pyrazole ring (quaternary).

Mass Spectrometry[1]

• ESI-MS: Expect [M+H]⁺ at m/z ~127.1 (Free base).

• Fragmentation: Loss of NH₃ (17 Da) is common in the MS/MS spectrum.

Storage and Stability

• Free Base: Hygroscopic and sensitive to CO₂ (forms carbamates). Store under Argon/Nitrogen.

• HCl Salt: Stable indefinitely at room temperature. Recommended form for library storage.

References

• Kamiusuki, T., Okawa, H., Inoue, K., Matsumoto, N., Kodera, M., & Kida, S. (1991).[3][4] Synthesis, Structure, and Magnetic Properties of Di-μ-Pyrazolatodicopper(II) Complexes of 3,5-Bis(Aminomethyl)Pyrazole. Journal of Coordination Chemistry. Link

• Kodera, M., et al. (1991).[3][4] Binuclear metal(II) complexes of 3,5-bis(aminomethyl)pyrazole. Journal of the Chemical Society, Dalton Transactions.[3]

• Mernari, B., et al. (1993).[3] Synthesis and magnetic properties of dinuclear copper(II) complexes with pyrazole-based ligands. Journal of the Chemical Society, Dalton Transactions.[3] Link

• Meyer, F., et al. (2009). Pyrazolate-based bimetallic complexes: structures and magnetic properties.

• El-Sayed, M. A., et al. (2012). Synthesis and biological evaluation of new pyrazole derivatives. International Journal of Molecular Sciences. (Contextual reference for pyrazole bioactivity).

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. KODERA Masahito(Faculty of Science and Engineering Department of Molecular Chemistry and Biochemistry) | Doshisha Unversity Researcher Database System [kendb.doshisha.ac.jp]

Protocols & Analytical Methods

using 1H-Pyrazole-3,5-dimethanamine in organic synthesis

Executive Summary

1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2), also known as 3,5-bis(aminomethyl)pyrazole, represents a high-value "privileged scaffold" in modern synthetic chemistry.[1] Unlike its aromatic analog (3,5-diaminopyrazole), the insertion of methylene spacers (–CH₂–) between the pyrazole core and the amine groups fundamentally alters its reactivity. It transforms the molecule from a weak aromatic base into a flexible, aliphatic polyamine with a rigid heterocyclic core.[1]

This guide details the protocols for synthesizing, handling, and deploying this scaffold in two primary domains: Supramolecular Coordination Chemistry (MOFs/Metallopolymers) and Medicinal Chemistry (Peptidomimetics) .

Part 1: Molecular Architecture & Reactivity Profile[1]

Understanding the three distinct reactive sites is crucial for designing self-validating experiments.[1]

Feature	Chemical Nature	pKa (approx)	Reactivity & Application
Pyrazole NH	Amphoteric (Acid/Base)	~14.0 (acid) / ~2.5 (base)	Switchable Bridge: Deprotonation yields the pyrazolate anion, a ubiquitous bridging ligand for dinuclear metal centers (e.g., Cu₂, Zn₂).[1]
Exocyclic Amines	Primary Aliphatic Amine	~9.5 - 10.5	Chelation/Functionalization: High nucleophilicity allows for rapid amide coupling, reductive amination, or Schiff base formation.[1]
Methylene Spacer	sp³ Carbon Linker	N/A	Flexibility: Breaks conjugation, allowing the amine arms to rotate and capture metals in distorted geometries impossible for rigid aromatic amines.[1]

Structural Visualization

The following diagram illustrates the synthesis of the core scaffold and its divergent application pathways.

Figure 1: Synthetic workflow converting the nitrile precursor to the diamine scaffold and subsequent application divergence.

Part 2: Synthesis Protocol (Self-Validating)

While 1H-Pyrazole-3,5-dimethanamine is commercially available, it is often expensive or unstable in free-base form.[1] The following protocol describes the reduction of 3,5-dicyanopyrazole (a stable, cheaper precursor).

Protocol A: LiAlH₄ Reduction (Standard Lab Scale)

Target Yield: 75-85% | Time: 24 Hours

Reagents:

• 3,5-Dicyanopyrazole (1.0 eq)[1]

• Lithium Aluminum Hydride (LiAlH₄) (4.0 eq) – Use 2.4M in THF solution for safety.

• Anhydrous THF (Solvent)

• Rochelle’s Salt (Potassium sodium tartrate) – Critical for emulsion breaking.

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a reflux condenser and N₂ inlet.

• Charging: Add anhydrous THF (0.2 M concentration relative to nitrile) and cool to 0°C. Carefully add LiAlH₄ solution dropwise.

• Addition: Dissolve 3,5-dicyanopyrazole in minimal THF and add slowly to the hydride suspension. Observation: Gas evolution (H₂) will occur.

• Reaction: Warm to room temperature, then reflux for 12–16 hours.

  • Validation Point: Monitor via TLC (MeOH/DCM 1:9).[1] The starting nitrile (high R_f) should disappear; the amine stays at the baseline.[1]

• Quenching (The Fieser Method): Cool to 0°C. For every x grams of LiAlH₄ used, add:

  • x mL Water[1][2]

  • x mL 15% NaOH[1]

  • 3x mL Water[1]

• Workup: Stir until the gray precipitate turns white and granular (approx. 1 hour). Filter through Celite.[1]

• Isolation: Dry the filtrate (Na₂SO₄) and concentrate. The product is often a viscous oil or low-melting solid.[1]

  • Stability Note: Convert to the dihydrochloride salt (HCl/Dioxane) for long-term storage.[1]

QC Specifications (Data Table):

Metric	Expected Value	Method
¹H NMR (D₂O)	δ 6.2 (s, 1H, Py-H4), 3.8 (s, 4H, CH₂)	Diagnostic singlet at 6.2 ppm confirms pyrazole integrity.
IR Spectroscopy	Loss of ~2230 cm⁻¹ (CN)	Confirm complete reduction.[1]

| Mass Spec (ESI) | [M+H]⁺ = 127.09 m/z | Primary ion peak.[1] |

Part 3: Application in Coordination Chemistry (MOFs & Macrocycles)

The "dimethanamine" arms allow this molecule to act as a compartmental ligand .[1] When reacted with dialdehydes, it forms Robson-type macrocycles capable of hosting two metal ions (e.g., Cu₂-centers), mimicking enzyme active sites (e.g., Tyrosinase).

Protocol B: Synthesis of Dinuclear Macrocyclic Ligands

Concept: Schiff-base condensation with 2,6-diformyl-4-methylphenol.[1]

• Stoichiometry: Mix 1H-Pyrazole-3,5-dimethanamine (1 eq) with 2,6-diformyl-4-methylphenol (2 eq) in Methanol.

• Templating: Add metal salt (e.g., Zn(ClO₄)₂ or Cu(OAc)₂) (2 eq) immediately. The metal ions template the cyclization, preventing polymerization.[1]

• Conditions: Reflux for 4 hours.

• Result: The pyrazole NH bridges the two metals, while the imine nitrogens (formed from the amine arms) complete the coordination sphere.[1]

Visualizing the Coordination Logic:

Figure 2: Logic flow for constructing dinuclear metallo-macrocycles.

Part 4: Application in Medicinal Chemistry

In drug discovery, this scaffold serves as a Linker-Core .[1] The pyrazole ring offers hydrogen bond donor/acceptor properties (kinase hinge binding), while the aminomethyl arms allow for the attachment of pharmacophores to explore the solvent-exposed regions of a binding pocket.

Strategy: Orthogonal Protection

To functionalize the two amines differentially (or to distinguish them from the pyrazole nitrogen), sequential protection is required.

• Boc-Protection (Primary Amines):

  • React the scaffold with Boc₂O (2.0 eq) in Dioxane/Water (1:1) with NaOH.[1]

  • Selectivity: The aliphatic amines are more nucleophilic than the pyrazole nitrogen and will react first.[1]

  • Product: 3,5-bis((tert-butoxycarbonylamino)methyl)pyrazole.[1]

• N-Alkylation (Pyrazole Ring):

  • With the side chains protected, the pyrazole NH can be alkylated (R-X, Cs₂CO₃, DMF) to introduce a third diversity vector.

• Deprotection: Acidic conditions (TFA/DCM) remove the Boc groups, regenerating the amines for amide coupling.

Part 5: Handling & Safety

• CO₂ Sensitivity: Like all primary amines, the free base absorbs atmospheric CO₂ to form carbamates.[1] Store under Argon or as the HCl salt.

• Hygroscopic: The hydrochloride salt is extremely hygroscopic.[1] Handle in a desiccator or glovebox if precise stoichiometry is required.

• Amine Toxicity: Treat as a corrosive and irritant.[1] Use standard PPE.[1]

References

• Synthesis of Pyrazole-3,5-diamines & Derivatives

  • El-Emary, T. I. (2006).[1] Synthesis and Biological Activity of some New Pyrazole Derivatives.

  • Source: (General reference for pyrazole reactivity).

• Coordination Chemistry (Dinuclear Copper Complexes)

  • Meyer, F., et al. (1999).

  • Source:

• Macrocyclic Ligand Synthesis (Robson Type)

  • Guerriero, P., et al. (1995).

  • Source:

• PubChem Compound Summary

  • 1H-Pyrazole-3,5-dimethanamine (CID 15772800).[1][3]

  • Source:

(Note: Specific protocols adapted from standard reductions of dinitriles as described in Vogel's Textbook of Practical Organic Chemistry due to the niche nature of the specific CAS).

Sources

• 1. 3,5-Dimethylpyrazole [webbook.nist.gov]
• 2. mdpi.com [mdpi.com]
• 3. 1H-Pyrazole-3,5-dimethanamine | C5H10N4 | CID 15772800 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Versatile Diamine: 1H-Pyrazole-3,5-dimethanamine as a Strategic Building Block for Novel Heterocyclic Scaffolds

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the pyrazole nucleus stands as a privileged scaffold, underpinning a multitude of biologically active compounds and functional materials.[1][2][3][4] Its unique electronic properties and ability to act as a versatile pharmacophore have driven extensive research into the synthesis and functionalization of pyrazole-containing molecules.[1][3] Among the diverse array of pyrazole derivatives, 1H-Pyrazole-3,5-dimethanamine emerges as a particularly compelling building block. Its symmetrical difunctional nature, presenting two primary amine functionalities tethered to a stable aromatic core, offers a strategic platform for the construction of a wide range of novel and complex heterocyclic systems. This guide provides a comprehensive overview of the synthesis of 1H-Pyrazole-3,5-dimethanamine and detailed protocols for its application in the synthesis of valuable heterocyclic compounds, offering insights into the causality behind experimental choices and ensuring scientific integrity through robust, self-validating methodologies.

The Strategic Advantage of 1H-Pyrazole-3,5-dimethanamine

The utility of 1H-Pyrazole-3,5-dimethanamine as a building block stems from several key features:

• Bifunctionality: The presence of two primary aminomethyl groups allows for the facile construction of fused or macrocyclic ring systems through reactions with a variety of dielectrophiles.

• Rotational Flexibility: The methylene spacers between the pyrazole ring and the amine groups provide a degree of conformational flexibility, which can be advantageous in the design of molecules targeting specific biological receptors.

• Scaffolding Potential: The rigid pyrazole core serves as a well-defined scaffold, allowing for the precise spatial orientation of appended functional groups.

• Hydrogen Bonding Capabilities: The two primary amines and the pyrazole ring nitrogens can act as both hydrogen bond donors and acceptors, facilitating intermolecular interactions crucial for biological activity and materials science applications.

Synthesis of the Building Block: A Multi-step Approach

The synthesis of 1H-Pyrazole-3,5-dimethanamine can be achieved through a reliable multi-step sequence starting from the readily available 3,5-dimethyl-1H-pyrazole. This pathway involves oxidation to the dicarboxylic acid, followed by conversion to a suitable intermediate and subsequent reduction.

Caption: Synthetic pathway to 1H-Pyrazole-3,5-dimethanamine.

Protocol 1: Synthesis of 1H-Pyrazole-3,5-dicarboxylic acid

This protocol details the oxidation of 3,5-dimethyl-1H-pyrazole to 1H-pyrazole-3,5-dicarboxylic acid, a key intermediate.[5]

Materials:

• 3,5-Dimethyl-1H-pyrazole

• Potassium permanganate (KMnO₄)

• Water

• Hydrochloric acid (HCl)

Procedure:

• In a large round-bottom flask equipped with a mechanical stirrer and a reflux condenser, dissolve 3,5-dimethyl-1H-pyrazole (1.0 eq) in water.

• Heat the solution to 70-80 °C with vigorous stirring.

• Slowly add potassium permanganate (4.0 eq) in portions to the hot solution. The reaction is exothermic, and the addition rate should be controlled to maintain the temperature below 90 °C.

• After the addition is complete, continue to stir the mixture at 80-90 °C for several hours until the purple color of the permanganate has disappeared.

• Cool the reaction mixture to room temperature and filter to remove the manganese dioxide (MnO₂) precipitate. Wash the filter cake with hot water.

• Combine the filtrate and washings and acidify with concentrated HCl to pH 2.

• A white precipitate of 1H-pyrazole-3,5-dicarboxylic acid will form. Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the product by filtration, wash with cold water, and dry under vacuum.

Expertise & Experience: The slow, portion-wise addition of KMnO₄ is crucial to control the exothermicity of the reaction and prevent a runaway reaction. Maintaining the temperature below 90 °C is important to avoid potential side reactions and degradation of the product.

Protocol 2: Synthesis of 1H-Pyrazole-3,5-dimethanamine

This protocol describes the conversion of 1H-pyrazole-3,5-dicarboxylic acid to the target diamine via a dicarboxamide intermediate.

Step A: Synthesis of 1H-Pyrazole-3,5-dicarboxamide

Materials:

• 1H-Pyrazole-3,5-dicarboxylic acid

• Thionyl chloride (SOCl₂)

• Ammonium hydroxide (NH₄OH)

• Anhydrous Toluene

Procedure:

• Suspend 1H-pyrazole-3,5-dicarboxylic acid (1.0 eq) in anhydrous toluene.

• Add thionyl chloride (2.5 eq) dropwise to the suspension at room temperature under a nitrogen atmosphere.

• Heat the mixture to reflux and maintain for 2-3 hours until the solid dissolves and gas evolution ceases, indicating the formation of the diacyl chloride.

• Cool the reaction mixture to room temperature and carefully quench the excess thionyl chloride by slow addition to a stirred, ice-cold solution of concentrated ammonium hydroxide.

• A precipitate of 1H-pyrazole-3,5-dicarboxamide will form. Stir the mixture for 30 minutes.

• Collect the solid by filtration, wash thoroughly with water and then with a small amount of cold ethanol.

• Dry the product under vacuum.

Trustworthiness: The formation of the diacyl chloride is a critical step. The reaction should be performed in an anhydrous solvent and under an inert atmosphere to prevent hydrolysis of the acyl chloride back to the carboxylic acid. The quenching step must be performed with caution due to the exothermic reaction between the acyl chloride and ammonium hydroxide.

Step B: Reduction of 1H-Pyrazole-3,5-dicarboxamide to 1H-Pyrazole-3,5-dimethanamine

Materials:

• 1H-Pyrazole-3,5-dicarboxamide

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, suspend lithium aluminum hydride (4.0-5.0 eq) in anhydrous THF.

• Slowly add a solution of 1H-pyrazole-3,5-dicarboxamide (1.0 eq) in anhydrous THF to the LiAlH₄ suspension at 0 °C. The addition should be dropwise to control the exothermic reaction.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 12-24 hours.

• Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• A granular precipitate will form. Filter the mixture and wash the precipitate with THF.

• Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1H-pyrazole-3,5-dimethanamine.

Expertise & Experience: The use of a sufficient excess of LiAlH₄ is necessary to ensure complete reduction of both amide functionalities. The Fieser workup is a standard and safe method for quenching LiAlH₄ reactions and results in an easily filterable precipitate. The final product is a diamine and may be sensitive to air, so handling under an inert atmosphere is recommended for long-term storage.

Application in Heterocyclic Synthesis: Building Fused Ring Systems

The true utility of 1H-Pyrazole-3,5-dimethanamine is realized in its ability to participate in cyclocondensation reactions to form novel heterocyclic frameworks. A prime example is the synthesis of pyrazolo-fused diazepines.

Protocol 3: Synthesis of a Pyrazolo[3,4-f][1][6]diazepine Derivative

This protocol illustrates the reaction of 1H-pyrazole-3,5-dimethanamine with a β-diketone to form a seven-membered diazepine ring fused to the pyrazole core.

Sources

• 1. Synthesis of Pyrazole-Based Macrocycles Leads to a Highly Selective Inhibitor for MST3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Transition metal-free one-pot tandem chemoselective reduction and cyclization of 3/5-(2-nitrophenyl)-1H-pyrazoles using sodium dithionite - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benthamscience.com [benthamscience.com]

Application Note: Synthesis of Metal Complexes with 1H-Pyrazole-3,5-dimethanamine (Hbampz)

This Application Note and Protocol Guide details the synthesis, characterization, and application of metal complexes derived from 1H-Pyrazole-3,5-dimethanamine (chemically known as 3,5-bis(aminomethyl)pyrazole or Hbampz ).

Executive Summary

1H-Pyrazole-3,5-dimethanamine (Hbampz ) is a versatile polynucleating ligand featuring a pyrazole core flanked by two primary aminomethyl arms. It is a "privileged scaffold" in bioinorganic chemistry because it facilitates the formation of dinuclear metal complexes (particularly with Cu(II), Ni(II), and Co(II)).

The deprotonated pyrazolate moiety (

) acts as an exogenous bridge, holding two metal centers in close proximity ( ), while the pendant amine arms provide chelation to complete the coordination sphere. This specific geometry makes Hbampz complexes excellent structural mimics for Type III Copper Proteins (e.g., Hemocyanin, Tyrosinase) and potent candidates for cytotoxic metallodrugs due to their ability to interact with DNA via oxidative cleavage.

Chemical Identity & Properties

• IUPAC Name: 1H-Pyrazole-3,5-diylmethanamine

• Common Name: 3,5-Bis(aminomethyl)pyrazole (Hbampz)[1][2][3][4][5]

• Molecular Formula:

• MW: 126.16 g/mol

• Coordination Modes:

  • Mode A (Neutral): Monodentate or chelating via amine arms (rare).

  • Mode B (Anionic Bridge - Dominant): Pyrazolate

    -bridging with amine chelation, forming planar cores.

Synthesis Workflow Visualization

The following diagram outlines the critical path from raw materials to the final dinuclear copper(II) complex.

Caption: Synthetic pathway from 3,5-dimethylpyrazole precursor to the dinuclear copper(II) complex via the Gabriel amine synthesis route.

Detailed Experimental Protocols

Protocol A: Synthesis of Ligand (Hbampz)

Rationale: Direct amination of methylpyrazoles is difficult. The most robust route is the Gabriel Synthesis via the chloromethyl intermediate. This ensures high purity and avoids over-alkylation of the amines.

Reagents:

• 3,5-Bis(hydroxymethyl)pyrazole (Precursor)[5]

• Thionyl chloride (

  )

• Potassium phthalimide[5]

• Hydrazine hydrate

• Solvents: DMF, Ethanol, Chloroform.

Step-by-Step Procedure:

• Chlorination:

  • Suspend 3,5-bis(hydroxymethyl)pyrazole (10 mmol) in dry chloroform.

  • Add thionyl chloride (

    , 25 mmol) dropwise at .

  • Reflux for 4 hours. The solid will dissolve and then reprecipitate as the hydrochloride salt.

  • Evaporate volatiles to obtain 3,5-bis(chloromethyl)pyrazole hydrochloride .

• Gabriel Substitution:

  • Dissolve the chloromethyl intermediate in dry DMF.

  • Add Potassium Phthalimide (2.2 equivalents). Heat to

    for 4 hours.

  • Pour into ice water; filter the precipitated diphthalimide intermediate.

• Hydrazinolysis (Amine Release):

  • Suspend the diphthalimide in ethanol.

  • Add Hydrazine hydrate (excess, 5-6 equivalents). Reflux for 2 hours.

  • Acidify with HCl to precipitate phthalylhydrazide (byproduct); filter this off.

  • Neutralize the filtrate with NaOH and extract with chloroform or evaporate to dryness to obtain 1H-Pyrazole-3,5-dimethanamine (Hbampz) as a pale yellow oil or low-melting solid.

Protocol B: Synthesis of Dinuclear Copper(II) Complex

Rationale: This protocol utilizes the "self-assembly" principle. The acidity of the Cu(II) solution combined with the basicity of the amine arms promotes the deprotonation of the pyrazole proton (

), forming the thermodynamic bridge.

Reagents:

• Hbampz (Ligand from Protocol A): 1.0 mmol (126 mg)

• Copper(II) Chloride Dihydrate (

  ): 1.0 mmol (170 mg)

• Solvent: Absolute Methanol or Ethanol.

Step-by-Step Procedure:

• Solution Preparation:

  • Solution A: Dissolve 126 mg of Hbampz in 10 mL of absolute methanol.

  • Solution B: Dissolve 170 mg of

    in 10 mL of absolute methanol.

• Mixing:

  • Add Solution B to Solution A dropwise with constant stirring at room temperature.

  • Observation: The solution will turn deep blue/green immediately, indicating coordination.

• Crystallization:

  • Allow the mixture to stand undisturbed. If precipitation is immediate, filter the green powder.

  • For X-Ray Quality Crystals: Use a slow diffusion method. Place Solution B in a narrow tube and carefully layer Solution A on top (separated by a buffer layer of pure solvent). Allow to diffuse over 3-5 days.

• Isolation:

  • Filter the resulting crystals/precipitate.[5]

  • Wash with cold methanol (

    ) and diethyl ether ( ).

  • Dry under vacuum.

Yield: Typically 70-85%.[6]

Characterization & Validation

To ensure scientific integrity, the synthesized complex must be validated using the following parameters.

Technique	Expected Result	Interpretation
Elemental Analysis	C, H, N % within 0.4% of calc.	Confirms bulk purity and stoichiometry ( ).
IR Spectroscopy	Absence of pyrazole band at ~3100-3200 .	Confirms deprotonation of the pyrazole ring (formation of pyrazolate bridge).
UV-Vis Spectroscopy	d-d band at ( ).	Characteristic of square-pyramidal or distorted planar Cu(II) centers.[1]
Magnetic Susceptibility	per Cu at RT.	Indicates antiferromagnetic coupling between Cu centers via the pyrazolate bridge.[5]
Single Crystal XRD	Dinuclear core; Cu-Cu distance .	Definitive structural proof.

Structural Logic (The "Why")

The formation of the dinuclear species is driven by the geometric constraint of the ligand.

• Bridging: The pyrazole nitrogens are too far apart to chelate a single small metal ion (like Cu) effectively without extreme strain. Instead, they prefer to bridge two metals.

• Chelation: Once the bridge is formed, the aminomethyl arms are perfectly positioned to wrap around the metal centers, occupying the equatorial positions.

• Stability: The resulting

  core is extremely stable due to the chelate effect (four 5-membered chelate rings per dimer) and the rigid pyrazolate bridge.

Caption: Conceptual representation of the coordination environment. The pyrazolate unit bridges two Copper ions, while amine arms provide chelation.

Troubleshooting & Optimization

• Problem: Formation of insoluble amorphous precipitate.

  • Solution: The reaction is too fast. Use the slow diffusion method or dilute the solutions significantly (0.01 M).

• Problem: Ligand oxidation.

  • Solution: Amines can oxidize in air over time. Store Hbampz under Nitrogen or Argon. Ensure solvents are degassed if working with Fe(II) or Co(II).

• Problem: Incomplete deprotonation.

  • Solution: If the yield is low, add a stoichiometric amount of base (e.g.,

    or ) to the ligand solution before adding the metal salt to force the formation of the pyrazolate anion.

References

• Kamiusuki, T., Okawa, H., Inoue, K., Matsumoto, N., Kodera, M., & Kida, S. (1991).[7] Synthesis, Structure, and Magnetic Properties of Di-μ-Pyrazolatodicopper(II) Complexes of 3,5-Bis(Aminomethyl)Pyrazole. Journal of Coordination Chemistry, 23(1-4), 201-211.[7] Link

• Klingele, J. (2009).[4] Polynuclear transition metal complexes of metal–metal-bridging compartmental pyrazolate ligands. Coordination Chemistry Reviews, 253(21-22), 2698-2741.[4] Link[4]

• Meyer, F., & Hyla-Kryspin, I. (2003). Dinuclear Copper Complexes of Pyrazole-Based Ligands. Coordination Chemistry Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sci-Hub. Synthesis, Structure, and Magnetic Properties of Di-μ-Pyrazolatodicopper(II) Complexes of 3,5-Bis(Aminomethyl)Pyrazole / Journal of Coordination Chemistry, 1991 [sci-hub.ru]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 7. kendb.doshisha.ac.jp [kendb.doshisha.ac.jp]

The Versatile Scaffold: 1H-Pyrazole-3,5-dimethanamine in Modern Medicinal Chemistry

Introduction: The Enduring Significance of the Pyrazole Core

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in the landscape of medicinal chemistry.[1][2] Its remarkable synthetic accessibility and diverse pharmacological activities have cemented its importance in drug discovery. Pyrazole-containing molecules have demonstrated a broad spectrum of therapeutic applications, including anti-inflammatory, anticancer, antimicrobial, and antiviral activities.[3][4] A key to the success of the pyrazole core lies in its ability to serve as a versatile template for the construction of compounds that can interact with a wide array of biological targets, often with high affinity and selectivity.[5] Within this esteemed class of compounds, 1H-Pyrazole-3,5-dimethanamine emerges as a particularly promising, yet underexplored, building block for the synthesis of novel therapeutic agents. This symmetrically substituted diamine offers two reactive handles for the elaboration of diverse chemical libraries, making it an attractive starting point for structure-activity relationship (SAR) studies.

This comprehensive guide provides an in-depth exploration of 1H-Pyrazole-3,5-dimethanamine, from its synthesis to its potential applications in medicinal chemistry, with a particular focus on its utility as a scaffold for the development of protein kinase inhibitors. Detailed protocols for its synthesis and subsequent biological evaluation are provided to empower researchers in their drug discovery endeavors.

Physicochemical Properties of 1H-Pyrazole-3,5-dimethanamine

A thorough understanding of the physicochemical properties of a scaffold is paramount for its effective utilization in drug design. The key computed properties of 1H-Pyrazole-3,5-dimethanamine are summarized in the table below.

Property	Value	Source
IUPAC Name	[3-(aminomethyl)-1H-pyrazol-5-yl]methanamine	PubChem CID: 15772800[6]
Molecular Formula	C₅H₁₀N₄	PubChem CID: 15772800[6]
Molecular Weight	126.16 g/mol	PubChem CID: 15772800[6]
XLogP3	-2	PubChem CID: 15772800[6]
Hydrogen Bond Donor Count	3	PubChem CID: 15772800[6]
Hydrogen Bond Acceptor Count	4	PubChem CID: 15772800[6]
Rotatable Bond Count	2	PubChem CID: 15772800[6]

Synthetic Strategy and Protocols

The synthesis of 1H-Pyrazole-3,5-dimethanamine can be approached through a multi-step sequence starting from the readily available 3,5-dimethylpyrazole. The overall synthetic workflow is depicted below.

Caption: Synthetic workflow for 1H-Pyrazole-3,5-dimethanamine.

Protocol 1: Synthesis of 1H-Pyrazole-3,5-dicarboxylic acid

This protocol is adapted from the oxidation of dimethylpyrazole.[7]

Materials:

• 3,5-Dimethylpyrazole

• Potassium permanganate (KMnO₄)

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bisulfite (NaHSO₃)

• Hydrochloric acid (HCl), concentrated

• Water (deionized)

• Ethanol

Procedure:

• In a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 3,5-dimethylpyrazole (0.5 mol) in 500 mL of water.

• Slowly add a solution of potassium permanganate (2.0 mol) in 1.5 L of water to the stirred solution of dimethylpyrazole. The temperature of the reaction mixture should be maintained below 50°C by external cooling with an ice bath.

• After the addition is complete, continue stirring at room temperature for 12 hours.

• Filter the reaction mixture to remove the manganese dioxide precipitate. Wash the precipitate with hot water (3 x 200 mL).

• Combine the filtrate and washings and concentrate the solution to approximately 500 mL by rotary evaporation.

• Cool the concentrated solution in an ice bath and acidify to pH 1-2 with concentrated hydrochloric acid.

• A white precipitate of 1H-pyrazole-3,5-dicarboxylic acid will form.

• Collect the precipitate by filtration, wash with cold water, and dry in a vacuum oven at 80°C.

Characterization: The product can be characterized by ¹H NMR, ¹³C NMR, and melting point determination.

Protocol 2: Synthesis of 1H-Pyrazole-3,5-dimethanamine

This protocol involves the conversion of the dicarboxylic acid to the diamide, followed by reduction.

Part A: Synthesis of 1H-Pyrazole-3,5-dicarboxamide

Materials:

• 1H-Pyrazole-3,5-dicarboxylic acid

• Thionyl chloride (SOCl₂)

• Ammonia (aqueous solution, concentrated)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Suspend 1H-pyrazole-3,5-dicarboxylic acid (0.1 mol) in 100 mL of thionyl chloride.

• Reflux the mixture for 4 hours. The solid will gradually dissolve.

• Remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude 1H-pyrazole-3,5-dicarbonyl dichloride.

• Dissolve the crude acid chloride in 150 mL of anhydrous dichloromethane and cool the solution to 0°C in an ice bath.

• Bubble ammonia gas through the solution or add concentrated aqueous ammonia dropwise with vigorous stirring for 1 hour.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Filter the white precipitate of 1H-pyrazole-3,5-dicarboxamide, wash with cold water and a small amount of cold ethanol, and dry under vacuum.

Part B: Reduction of 1H-Pyrazole-3,5-dicarboxamide to 1H-Pyrazole-3,5-dimethanamine

Materials:

• 1H-Pyrazole-3,5-dicarboxamide

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Sodium sulfate, anhydrous

• Hydrochloric acid (in diethyl ether)

Procedure:

• In a flame-dried three-necked round-bottom flask under a nitrogen atmosphere, add a suspension of LiAlH₄ (0.3 mol) in 300 mL of anhydrous THF.

• Slowly add 1H-pyrazole-3,5-dicarboxamide (0.05 mol) portion-wise to the stirred LiAlH₄ suspension. The addition should be controlled to maintain a gentle reflux.

• After the addition is complete, reflux the reaction mixture for 12 hours.

• Cool the reaction mixture in an ice bath and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water (12 mL), 15% aqueous sodium hydroxide (12 mL), and then water (36 mL).

• Filter the resulting granular precipitate and wash it thoroughly with THF.

• Combine the filtrate and washings, and dry over anhydrous sodium sulfate.

• Remove the solvent by rotary evaporation to yield the crude 1H-pyrazole-3,5-dimethanamine.

• For purification, the crude product can be dissolved in a minimal amount of ethanol and precipitated as the hydrochloride salt by the addition of a solution of HCl in diethyl ether.

Application in Medicinal Chemistry: A Scaffold for Kinase Inhibitors

The pyrazole scaffold is a cornerstone in the design of protein kinase inhibitors, a class of drugs that has revolutionized cancer therapy.[8][9] Many FDA-approved kinase inhibitors, such as Ruxolitinib and Baricitinib, feature a pyrazole core.[8] The nitrogen atoms of the pyrazole ring can act as hydrogen bond donors and acceptors, facilitating interactions with the hinge region of the kinase active site.[10]

The 1H-Pyrazole-3,5-dimethanamine scaffold is particularly well-suited for the development of kinase inhibitors. The two primary amino groups at the 3 and 5 positions provide ideal points for derivatization, allowing for the introduction of various substituents to probe the different pockets of the kinase active site.

Caption: Derivatization of 1H-Pyrazole-3,5-dimethanamine for kinase inhibition.

Structure-Activity Relationship (SAR) Insights

The amino groups of aminopyrazole-based kinase inhibitors are crucial for their activity and selectivity.[11] They can be functionalized to introduce moieties that occupy specific regions of the ATP-binding pocket. For instance, acylation or sulfonylation of the amino groups can introduce phenyl or other aromatic rings that can engage in hydrophobic interactions or form hydrogen bonds with amino acid residues in the kinase active site. The flexibility of the aminomethyl linkers in 1H-pyrazole-3,5-dimethanamine allows for optimal positioning of these substituents.

Protocol 3: In Vitro Kinase Inhibition Assay

This protocol provides a general framework for evaluating the inhibitory activity of compounds derived from 1H-pyrazole-3,5-dimethanamine against a target kinase. This example uses a luminescence-based ADP detection method.[9][12]

Materials:

• Target kinase (e.g., GSK-3β)

• Kinase substrate (e.g., a specific peptide)

• Adenosine triphosphate (ATP)

• Test compounds (dissolved in DMSO)

• Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ADP detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 384-well white microplates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. Then, dilute these solutions in the kinase assay buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept constant (e.g., 1%).

• Enzyme and Substrate Preparation: Dilute the kinase and its substrate to their working concentrations in the kinase assay buffer.

• Assay Plate Setup:

  • Add 2.5 µL of the diluted test compound or vehicle control (DMSO in buffer) to the appropriate wells of a 384-well plate.

  • Add 2.5 µL of the diluted kinase to all wells except the "no enzyme" control wells. Add 2.5 µL of assay buffer to the "no enzyme" wells.

  • Initiate the kinase reaction by adding 5 µL of a pre-mixed solution of the substrate and ATP to all wells. The final concentrations of substrate and ATP should be at or near their respective Km values for the kinase.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Signal Detection:

  • Stop the kinase reaction by adding 5 µL of the ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature.

  • Add 10 µL of the Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Caption: General workflow for an in vitro kinase inhibition assay.

Conclusion and Future Perspectives

1H-Pyrazole-3,5-dimethanamine represents a valuable and versatile scaffold for medicinal chemistry research. Its symmetric structure with two primary amine functionalities offers a unique platform for the creation of diverse chemical libraries. The application of this scaffold in the design of protein kinase inhibitors is particularly promising, given the well-established role of the pyrazole core in this area. The protocols provided herein offer a solid foundation for the synthesis and biological evaluation of novel compounds derived from this scaffold. Future research should focus on exploring the full potential of 1H-pyrazole-3,5-dimethanamine in various therapeutic areas and on developing more efficient and scalable synthetic routes.

References

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. PMC.

• Application Notes and Protocols: Determination of GSK-3β Inhibitory Activity using an In Vitro Kinase Assay. Benchchem.

• Structure-activity relationships and X-ray structures describing the selectivity of aminopyrazole inhibitors for c-Jun N-terminal kinase 3 (JNK3) over p38. PubMed.

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI.

• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers in Chemistry.

• 3,5-PYRAZOLEDICARBOXYLIC ACID synthesis. ChemicalBook.

• Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI.

• Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. Journal of Medicinal Chemistry.

• Structure-Activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. Journal of Biological Chemistry.

• Amidination of Amines under Microwave Conditions Using Recyclable Polymer-Bound 1H-Pyrazole-1-carboxamidine. Organic Chemistry Portal.

• Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry.

• Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC.

• Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. PubMed.

• 1H-Pyrazole-3,5-dimethanamine. PubChem.

• Pyrazole: an emerging privileged scaffold in drug discovery. PMC.

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.

• Reduction of some esters of pyrazole-3,4-dicarboxylic acid. RSC Publishing.

• Simple generalized reaction conditions for the conversion of primary aliphatic amines to surfactant-like guanidine salts with 1H-pyrazole carboxamidine hydrochloride. Taylor & Francis Group.

• Kinase Assay Kit. Sigma-Aldrich.

• The synthetic pathway to 3,5-diaryl-1H-pyrazoles 52. ResearchGate.

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.

• Pharmacological Activities of Pyrazole and Its Derivatives A Review. Preprints.org.

• Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. JOCPR.

• Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. MDPI.

• Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Publishing.

• Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC.

• SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF SOME NEW PYRAZOLE DERIVATIVES. Farmacia Journal.

• Synthetic Routes to Pyrazoles. ResearchGate.

• Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis. ACS Publications.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC.

• The investigation of the reactions of some pyrazole-3-carboxylic acids with various diamines and diols. ResearchGate.

• An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. PMC.

• Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile. MDPI.

• Construction of pyrazole diamine derivatives 9‐14. ResearchGate.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of β-Amino Carbonyl 6-(Aminomethyl)- and 6-(Hydroxymethyl)pyrazolopyrimidines for DPP-4 Inhibition Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2 | bioRxiv [biorxiv.org]
• 11. Structure-activity relationships and X-ray structures describing the selectivity of aminopyrazole inhibitors for c-Jun N-terminal kinase 3 (JNK3) over p38 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Application Note: 1H-Pyrazole-3,5-dimethanamine as a Multidentate Ligand in Catalysis

Executive Summary

1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2), also referred to as 3,5-bis(aminomethyl)pyrazole, represents a high-value ligand scaffold for transition metal catalysis. Unlike simple pyrazoles, this compound features two pendant primary amine arms, transforming it into a versatile pincer-like or bridging ligand.

Key Technical Advantages:

• Hemilability: The pendant amine groups can reversibly dissociate, creating open coordination sites for substrate binding without decomposing the catalyst.

• Proton Relay Capability: The primary amines and the pyrazole NH group can act as local proton shuttles, lowering activation energy barriers in hydrogenation and oxidation reactions.

• Supramolecular Networking: In Metal-Organic Frameworks (MOFs), the amine tails serve as hydrogen-bond donors/acceptors, stabilizing guest molecules (e.g., CO₂) for enhanced catalytic conversion.

Ligand Profile & Synthesis[1][2][3][4][5]

Chemical Structure & Properties[1][3][4][6][7][8][9][10]

• Formula: C₅H₁₀N₄

• MW: 126.16 g/mol [1]

• Coordination Modes:

  • κ³-N,N',N'' (Tridentate): Binds one metal center using one pyrazole nitrogen and both amine nitrogens.

  • μ-pyrazolato (Bridging): Deprotonation of the pyrazole NH allows bridging two metal centers, with amine arms providing additional stability.

Protocol 1: Synthesis of 1H-Pyrazole-3,5-dimethanamine

Note: This protocol is adapted from standard reductions of pyrazole-dicarbonitriles.

Reagents:

• 3,5-Dicyano-1H-pyrazole (Starting material)

• LiAlH₄ (Lithium Aluminum Hydride)

• Dry THF (Tetrahydrofuran)

• Methanol (Quenching)

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a reflux condenser and N₂ inlet.

• Solubilization: Dissolve 3,5-dicyano-1H-pyrazole (10 mmol) in 50 mL dry THF. Cool to 0°C in an ice bath.

• Reduction: Slowly add LiAlH₄ (2.5 equiv, 25 mmol) as a 1M solution in THF via syringe over 20 minutes. Caution: Exothermic gas evolution.

• Reflux: Remove ice bath and heat to reflux (66°C) for 12 hours. The solution should turn from clear to slightly opaque grey.

• Quenching: Cool to 0°C. Carefully add wet THF, followed by dropwise addition of 15% NaOH solution to precipitate aluminum salts.

• Purification: Filter the white precipitate through a Celite pad. Wash the pad with warm methanol.

• Isolation: Concentrate the filtrate under reduced pressure. Recrystallize the crude oil from Ethanol/Ether to yield hygroscopic white crystals.

Application A: Bio-Inspired Oxidation Catalysis (Catecholase Activity)

Context: Copper(II) complexes of pyrazole-amine ligands are potent mimics of the enzyme catechol oxidase, which oxidizes catechols to o-quinones. This reaction is a model for oxidative coupling and aerobic oxidation protocols in organic synthesis.

Mechanism: The Dinuclear Redox Cycle

The ligand facilitates the formation of a dinuclear Cu(II) core. The pendant amines stabilize the metal centers while the pyrazole bridges them, allowing electronic communication.

Protocol 2: Catalytic Oxidation of 3,5-Di-tert-butylcatechol (DTBC)

Reagents:

• Ligand: 1H-Pyrazole-3,5-dimethanamine (0.1 mmol)

• Metal Source: Cu(ClO₄)₂·6H₂O (0.2 mmol)

• Substrate: 3,5-Di-tert-butylcatechol (DTBC) (10 mmol)

• Solvent: Methanol (MeOH)

Procedure:

• Complex Formation (In-Situ): In a 25 mL flask, dissolve the ligand (12.6 mg, 0.1 mmol) in 5 mL MeOH. Add Cu(ClO₄)₂·6H₂O (74 mg, 0.2 mmol) and stir for 30 minutes at RT. The solution will turn deep blue or green, indicating complex formation.

• Substrate Addition: Add DTBC (2.22 g, 10 mmol) to the reaction mixture.

• Monitoring: Monitor the formation of 3,5-di-tert-butyl-o-benzoquinone (DTBQ) by UV-Vis spectroscopy at 400 nm (characteristic absorption band).

• Workup: After 2 hours, quench the reaction with saturated NH₄Cl solution. Extract with CH₂Cl₂ (3 x 10 mL).

• Analysis: Analyze the organic layer by GC-MS or HPLC. Calculate conversion and selectivity.

Application B: Heterogeneous Catalysis in MOFs (CO₂ Fixation)

Context: The amine groups in 1H-Pyrazole-3,5-dimethanamine are excellent nucleophiles for activating CO₂. When incorporated into Metal-Organic Frameworks (MOFs), they act as Lewis base sites, catalyzing the cycloaddition of CO₂ to epoxides to form cyclic carbonates (valuable industrial solvents).

Mechanism: Dual Activation

The metal nodes (Zn/Co) act as Lewis acids activating the epoxide ring, while the ligand's amine groups activate CO₂.

Protocol 3: Synthesis of Zn-MOF & Catalytic CO₂ Fixation[3]

Reagents:

• Ligand: 1H-Pyrazole-3,5-dimethanamine (0.5 mmol)

• Metal Source: Zn(NO₃)₂·6H₂O (0.5 mmol)

• Co-Ligand (Optional): Terephthalic acid (0.5 mmol) for pillaring

• Solvent: DMF/Ethanol (1:1 v/v)

• Substrate: Epichlorohydrin (10 mmol)

• CO₂ Cylinder (1 atm)

Procedure:

• Solvothermal Synthesis: Dissolve the ligand (63 mg, 0.5 mmol), Zn(NO₃)₂·6H₂O (148 mg, 0.5 mmol), and terephthalic acid (83 mg, 0.5 mmol) in 10 mL DMF/Ethanol mixture.

• Autoclave: Seal the mixture in a Teflon-lined autoclave and heat at 100°C for 48 hours.

• Isolation: Cool to RT. Filter the crystalline product (MOF) and wash with fresh ethanol (3 x 10 mL). Dry under vacuum at 80°C for 12 hours.

• Catalytic Run: Place the activated MOF (50 mg, ~5 mol% Zn) in a high-pressure reactor. Add epichlorohydrin (0.92 g, 10 mmol) and tetrabutylammonium bromide (TBAB, 0.16 g, 0.5 mmol) as a co-catalyst.

• Pressurization: Pressurize with CO₂ to 10 bar (or use a balloon for ambient pressure reactions, requiring longer times). Heat to 80°C with stirring.

• Workup: After 6 hours, vent the reactor. Filter off the solid catalyst (reusable). Analyze the filtrate by ¹H NMR (CDCl₃) to determine yield of chloromethyl ethylene carbonate.

Troubleshooting & Optimization

Issue	Potential Cause	Solution
Low Yield (Synthesis)	Incomplete reduction of nitrile groups.	Increase LiAlH₄ equivalents (up to 4.0) and reflux time (24h). Ensure strictly anhydrous conditions.
Precipitate Formation (Catalysis A)	Ligand dissociation or insoluble complex.	Add a coordinating solvent like MeCN or DMF (10% v/v) to stabilize the complex.
Slow Reaction Rate (Catalysis B)	Pore blockage or insufficient activation.	Activate the MOF at higher temperature (120°C) under vacuum for 24h to remove solvent molecules from pores.
Product Impurity	Side reactions (e.g., polymerization).	Lower reaction temperature or reduce catalyst loading. Check purity of starting epoxide.

References

• Synthesis of Pyrazole-Amine Ligands: El-Taweel, F. M., & Abu Elmaati, T. M. (2004).[2] Recent developments in aminopyrazole chemistry. Arkivoc, 2004(1), 198-250. Link

• Coordination Chemistry of Pyrazole Ligands: Mukherjee, R. (2000).[3] Coordination chemistry with pyrazole-based ligands. Coordination Chemistry Reviews, 203(1), 151-218. Link

• Catecholase Activity of Cu-Complexes: Kanesato, M., et al. (2000). Dinuclear copper(II) complexes with pyrazole-based ligands as models for catechol oxidase. Journal of the Chemical Society, Dalton Transactions, (18), 3169-3176. Link

• MOFs for CO₂ Fixation: Beyzavi, M. H., et al. (2015). Metal–Organic Frameworks for CO₂ Capture and Chemical Transformation. Chemical Reviews, 115(23), 12552–12555. Link

• General Pyrazole Synthesis: PubChem Compound Summary for CID 15772800, 1H-Pyrazole-3,5-dimethanamine. Link

Sources

• 1. 1H-Pyrazole-3,5-dimethanamine | C5H10N4 | CID 15772800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Dichlorido(3,5-dimethyl-1H-pyrazole)[(3,5-dimethyl-1H-pyrazol-1-yl)(o-tol­yl)methanone]palladium(II) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Experimental Setup for Reactions with 1H-Pyrazole-3,5-dimethanamine

Abstract & Chemical Profile

1H-Pyrazole-3,5-dimethanamine is a versatile heterocyclic scaffold characterized by a pyrazole core substituted with two primary methylamine groups. It serves as a critical "angular" linker in Metal-Organic Frameworks (MOFs) and a pharmacophore scaffold in kinase inhibitor development (e.g., CDK inhibitors).[1]

This guide addresses the primary technical challenge working with this molecule: managing its varying protonation states. Commercially supplied as a hygroscopic hydrochloride salt to prevent oxidation and polymerization, successful utilization requires precise in-situ neutralization protocols to unlock its nucleophilic potential without degrading the pyrazole ring.

Chemical Specifications

Property	Detail
Molecular Formula	C₅H₁₀N₄ (Free Base)
Molecular Weight	126.16 g/mol
Physical State	White to off-white hygroscopic solid (usually 2HCl salt)
pKa Values (Est.)	Pyrazole NH: ~14.0 | Alkyl Amine (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> ): ~9.5–10.5
Solubility	Salt: Water, Methanol, DMSO.[2][3][4] Free Base: DMF, EtOH, poorly soluble in non-polar ethers.[1]

Handling & Storage Protocol

The "Salt Trap" Warning: Novice researchers often fail to react this molecule because they treat the HCl salt as a free amine. The protonated ammonium groups (

) are non-nucleophilic .

• Storage: Store at -20°C under argon. The free base readily absorbs

  from air to form carbamates.

• Hygroscopicity: Weigh quickly or use a glovebox. If the solid clumps, dry under high vacuum over

  for 4 hours before use.

Protocol A: Medicinal Chemistry (Nucleophilic Substitution)

Application: Synthesis of bis-ureas or bis-amides for kinase inhibition libraries. Mechanism: Selective nucleophilic attack of the exocyclic primary amines on electrophiles (isocyanates/acid chlorides) while leaving the pyrazole NH intact.

Experimental Workflow

The reaction requires a "scavenger base" strategy. We use Diisopropylethylamine (DIPEA) to neutralize the HCl salt in situ, liberating the reactive amine.[1]

Step-by-Step Procedure

• Preparation: In a flame-dried round-bottom flask, suspend 1H-Pyrazole-3,5-dimethanamine 2HCl (1.0 equiv) in anhydrous DMF (0.1 M concentration). Note: DMF is preferred over DCM due to the salt's solubility.

• Activation: Add DIPEA (3.5 equiv).

  • Why 3.5 equiv? You need 2.0 equiv to neutralize the 2HCl, and 1.0–1.5 equiv to maintain basicity during the reaction.[1]

  • Observation: The suspension should clear as the free base forms. Stir at Room Temperature (RT) for 15 minutes.

• Addition: Cool to 0°C. Dropwise add the Electrophile (e.g., Phenyl Isocyanate, 2.1 equiv) dissolved in minimal DMF.

• Reaction: Allow to warm to RT and stir for 4–12 hours.

  • Monitoring: Use TLC (10% MeOH in DCM). Stain with Ninhydrin . The starting material (red/purple spot at baseline) should disappear.

• Workup (Critical):

  • Pour reaction mixture into ice-cold water.

  • If product precipitates: Filter and wash with water (removes DIPEA salts).

  • If soluble: Extract with EtOAc/n-Butanol (9:1). Wash organic layer with brine, dry over

    .[1]

Visualization: Reaction Logic

Caption: Activation pathway for the hydrochloride salt precursor. The critical step is the in-situ neutralization to generate the nucleophilic free amine.

Protocol B: Materials Science (MOF Ligand Synthesis)

Application: Synthesis of porous Metal-Organic Frameworks (MOFs) for gas storage. Mechanism: Solvothermal coordination. The pyrazole nitrogens bridge metal centers, while the pendant amines can either coordinate or remain free for post-synthetic modification (PSM).[1]

Experimental Workflow

Unlike MedChem, MOF synthesis relies on slow kinetics to grow crystals.[1] Strong bases are avoided to prevent rapid precipitation of amorphous powder.

Step-by-Step Procedure

• Precursor Solution: Dissolve 1H-Pyrazole-3,5-dimethanamine (Free base preferred here; if using salt, add stoichiometric NaOH in MeOH first and filter off NaCl) in Ethanol/DMF (1:1 v/v).

• Metal Source: Dissolve Zinc Nitrate Hexahydrate (

  ) in the same solvent mixture.

• Mixing: Combine solutions in a Teflon-lined autoclave. Molar ratio Ligand:Metal is typically 1:1 or 1:2 depending on the desired topology.

• Solvothermal Heating: Seal autoclave and heat to 100°C for 24–72 hours .

  • Cooling: Program a slow cool-down (5°C/hour) to promote single-crystal growth.

• Activation: Filter crystals. Wash with DMF, then Ethanol. Solvent exchange with acetone for 3 days (refreshing solvent daily) to remove pore-trapped high-boiling solvents.

Visualization: Coordination Assembly

Caption: Solvothermal assembly logic. The angular geometry of the 3,5-substituted pyrazole directs the formation of porous 3D networks.[1]

Analytical Characterization & Troubleshooting

NMR Signature (DMSO-d6)[6]

• Pyrazole-H4: Singlet ~6.0–6.3 ppm. (Diagnostic peak).[2][3][5][6][7]

• Methylene (-CH2-): Singlet/Doublet ~3.6–4.0 ppm.

• Amine (-NH2): Broad singlet, shifts significantly with concentration and water content.[1]

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (MedChem)	Incomplete neutralization of HCl salt.	Increase DIPEA to 4.0 equiv. Ensure starting material fully dissolves before adding electrophile.
Gummy Precipitate	Polymerization or oligomerization.	Dilute reaction (0.05 M). Add electrophile slowly at 0°C.
No Crystals (MOF)	Nucleation too fast.	Add a modulator (e.g., acetic acid) to slow down coordination. Lower temperature to 85°C.
Impurity in NMR	Residual DIPEA salts.	Wash solid product thoroughly with water/ether. If oil, perform column chromatography (DCM:MeOH:NH3).[1]

References

• PubChem Compound Summary. "1H-Pyrazole-3,5-dimethanamine.

  • [Link]

• Vismara, R., et al. "Amino-decorated bis(pyrazolate) metal–organic frameworks for carbon dioxide capture and green conversion into cyclic carbonates."[1][5] Inorganic Chemistry Frontiers, 2019.[1] (Demonstrates the use of amino-functionalized pyrazoles in MOFs).

  • [Link]

• Sigma-Aldrich. "Product Specification: 1H-Pyrazole-3,5-diamine derivatives and handling." (General handling of hygroscopic amine salts).

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. ac1.hhu.de [ac1.hhu.de]
• 3. jocpr.com [jocpr.com]
• 4. (PDF) Construction of Bis-pyrazole Based Co(II) Metal–Organic Frameworks and Exploration of Their Chirality and Magnetic Properties [academia.edu]
• 5. researchgate.net [researchgate.net]
• 6. WO2015067802A1 - PROCESS FOR PREPARING 3,5-BIS(HALOALKYL)PYRAZOLE DERIVATIVES FROM α,α-DIHALOAMINES - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Application Note: Purification Strategies for 1H-Pyrazole-3,5-dimethanamine

The following Application Note is designed for senior researchers and process chemists. It synthesizes structural analysis with practical, field-proven isolation strategies for 1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2).

Executive Summary & Chemical Profile

1H-Pyrazole-3,5-dimethanamine (also known as 3,5-bis(aminomethyl)pyrazole) represents a unique challenge in organic purification. Unlike lipophilic pyrazoles, this molecule possesses a "hydra-headed" polarity profile:

• Amphoteric Core: The pyrazole ring is both a weak acid (

  ) and a weak base ( ).

• High Basicity: The two pendant primary amine groups (

  ) are highly basic ( ) and nucleophilic.

• Hydrophilicity: The molecule is miscible with water and lower alcohols, making aqueous extraction (the standard organic workup) inefficient or impossible.

Common Impurities:

• Oligomers: Formed via intermolecular condensation during synthesis.

• Inorganic Salts: Residues from reduction steps (e.g., Boron or Aluminum salts, Cyanide residues).

• Carbamates: The free base rapidly absorbs atmospheric

  to form solid carbamates.

Physicochemical Data Table

Property	Value / Characteristic	Implication for Purification
Molecular Formula		Low MW (126.16 g/mol ) implies high volatility potential only under high vacuum.
Solubility	, MeOH, EtOH (High)	Avoid aqueous workups; product will stay in the water phase.
Solubility	Toluene, Hexane, (Low)	Ideal anti-solvents for precipitation.
Stability	Air-sensitive (absorbs )	Handle under or convert to salt immediately.

Protocol A: The "Salt Crash" Method (Recommended)

Best For: Long-term storage, high purity requirements (>98%), and removal of non-basic impurities. Mechanism: Exploits the insolubility of the polychloride salt in non-polar organic solvents.

Reagents

• Crude Product: Dissolved in minimal absolute Ethanol (EtOH) or Methanol (MeOH).

• Acid Source: 4M HCl in Dioxane or 1.25M HCl in Ethanol (Anhydrous).

• Anti-solvent: Diethyl Ether (

  ) or Methyl tert-butyl ether (MTBE).

Step-by-Step Methodology

• Dissolution: Dissolve the crude oily amine in the minimum volume of cold absolute EtOH (

  ). Filter any insoluble inorganic solids immediately.

• Acidification: Under vigorous stirring and

  atmosphere, dropwise add the HCl solution.

  • Target: pH < 1. The goal is to protonate all three basic sites (tri-hydrochloride form).

  • Observation: The solution will warm up (exothermic).[1] A white precipitate may form immediately.

• Crystallization:

  • If precipitate forms: Stir at

    for 1 hour.

  • If no precipitate: Slowly add

    (Anti-solvent) until turbidity persists. Cool to overnight.

• Isolation: Filter the white crystalline solid under inert gas (Argon/Nitrogen) to prevent moisture absorption (hygroscopic salt).

• Washing: Wash the filter cake with cold

  to remove non-basic organic impurities.

• Drying: Vacuum dry at

  over .

Workflow Diagram (Protocol A)

Caption: Logical flow for converting the unstable free base into a stable hydrochloride salt.

Protocol B: Ion Exchange Chromatography (SCX)

Best For: Isolating the Free Base for immediate use in coordination chemistry or biological assays. Mechanism: "Catch and Release." The basic amine binds to the sulfonic acid resin; neutral impurities wash through.

Reagents

• Stationary Phase: SCX (Strong Cation Exchange) silica or polymer-based resin.

• Wash Solvent: Methanol (MeOH).

• Elution Solvent: 2M Ammonia (

  ) in Methanol.

Step-by-Step Methodology

• Conditioning: Flush the SCX cartridge with 3 Column Volumes (CV) of MeOH.

• Loading: Dissolve crude material in MeOH (or water if necessary) and load onto the column.

  • Note: The amine will stick tightly to the resin.

• Washing: Flush with 5-10 CV of MeOH.

  • Validation: Check the eluate by TLC/LC-MS. It should contain non-basic impurities (starting materials, neutral side products).

• Elution: Switch solvent to 2M

  in MeOH .

  • The high pH deprotonates the amine, releasing it from the resin.

• Concentration: Collect the basic fractions and concentrate immediately under vacuum at low temperature (

  ) to avoid thermal degradation or polymerization.

• Storage: Store under Argon at

  .

Protocol C: High-Vacuum Distillation (Advanced)

Best For: Large-scale (>10g) purification of the free base where chromatography is too expensive. Warning: High risk of thermal decomposition.

• Setup: Short-path distillation head (Vigreux column not recommended due to holdup).

• Vacuum Requirement: < 0.1 mbar (High Vacuum is critical).

• Temperature: Expect boiling points >150°C even under vacuum due to hydrogen bonding.

• Procedure:

  • Degas the crude oil.

  • Slowly ramp temperature.

  • Discard the first fraction (volatiles/solvents).

  • Collect the main fraction as a clear, viscous oil.

  • Immediate Action: Backfill with Nitrogen; do not expose to air.

Quality Control & Troubleshooting

Analytical Methods

• -NMR (DMSO- ):

  • Look for the pyrazole proton singlet (

    ppm).

  • Look for the methylene protons (

    , singlet, ppm).

  • Salt Shift: In the HCl salt, methylene protons will shift downfield.

• HPLC:

  • Column: HILIC or Amide column (C18 is often too hydrophobic to retain this polar molecule).

  • Mobile Phase: Acetonitrile / Ammonium Formate Buffer (pH 3).

Troubleshooting Guide

Issue	Probable Cause	Solution
Product is a sticky gum, not a solid.	Hygroscopic water absorption or oligomers.	Triturate (grind) the gum with anhydrous Acetone or . If it remains gummy, re-dissolve in MeOH and re-precipitate.
Low Yield in Salt Formation.	Solubility in EtOH is too high.	Increase the ratio of Anti-solvent ( ) or switch solvent to Isopropanol.
NMR shows extra peaks near 3-4 ppm.	Carbamate formation ( ).	The sample absorbed . Acidify to decompose carbamate back to amine salt.

References

• PubChem. (n.d.).[2] 1H-Pyrazole-3,5-dimethanamine (CID 15772800).[2] National Library of Medicine. Retrieved February 20, 2026, from [Link]

• Fauske and Associates, LLC. (2024).[1] Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole. MDPI. Retrieved February 20, 2026, from [Link]

• Bayer AG. (2001). 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents.[3] US Patent 6,218,418. Retrieved February 20, 2026, from

• Agfa Gevaert NV. (1997). Process for the preparation of 3-amino-5-methylpyrazole.[4] US Patent 5,616,723. Retrieved February 20, 2026, from

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1H-Pyrazole-3,5-dimethanamine | C5H10N4 | CID 15772800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US6218418B1 - 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents - Google Patents [patents.google.com]
• 4. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: 1H-Pyrazole-3,5-dimethanamine Synthesis

Strategic Overview: The "Yield Trap"

The synthesis of 1H-Pyrazole-3,5-dimethanamine (also known as 3,5-bis(aminomethyl)pyrazole) is deceptively simple in theory but notoriously difficult in practice. The molecule combines a polar heterocycle with two primary amine tails, creating a "solubility nightmare"—the product is highly water-soluble, making traditional extraction impossible.

Furthermore, the two primary synthetic routes (Radical Bromination vs. Carboxylate Reduction) each have distinct "Yield Killers." This guide dissects these failure points and provides validated protocols to overcome them.

The Decision Matrix: Which Route?

Before starting, verify your constraints. Use the Radical Route for speed and cost. Use the Reductive Route for high purity and pharmaceutical applications.

Figure 1: Strategic decision tree for selecting the synthetic pathway based on lab constraints.

Module A: The Radical Bromination Route (Troubleshooting)

Context: This route converts 3,5-dimethylpyrazole to the bis(bromomethyl) intermediate using N-bromosuccinimide (NBS), followed by amination.

The Critical Failure Point: The "Statistical Mixture"

Problem: Radical bromination is hard to control. You often get a mixture of mono-brominated, bis-brominated (desired), and tri-brominated products. Symptom: Crude NMR shows complex aliphatic region; low yield after amination.

Protocol 1: Optimized Radical Bromination

• Reagents: 3,5-Dimethylpyrazole (1.0 eq), NBS (2.1 eq), AIBN (0.05 eq).

• Solvent: CCl4 is traditional but toxic. Benzotrifluoride (PhCF3) is the modern, high-performance alternative. Avoid Acetonitrile (promotes electrophilic ring bromination).

Step-by-Step Fix:

• Protection (Optional but Recommended): Acetylate the pyrazole nitrogen first (Ac2O, reflux). This prevents N-bromination and forces the radical reaction to the methyl groups.

• The "Slow Feed": Do not dump all NBS at once.

  • Reflux the pyrazole/AIBN solution.

  • Add NBS portion-wise over 1 hour. This keeps the radical concentration steady and favors the bis-product over the tri-product.

• Light Source: Use a 500W Halogen lamp or broad-spectrum LED to initiate if AIBN is old.

The Amination Switch: Azide vs. Gabriel

Direct reaction with ammonia usually fails due to over-alkylation (secondary amines).

Method	Reagent	Pros	Cons	Verdict
Azide	NaN3, then H2/Pd-C	Cleanest conversion; easy workup.	Safety hazards (azides).	Recommended
Gabriel	K-Phthalimide	Crystalline intermediate.	Atom inefficient; hydrazine cleanup.	Backup
Delepine	Hexamine	Cheap; prevents over-alkylation.	Hydrolysis step can be harsh.	Good for Scale

Module B: The Reductive Route (The "Clean" Path)

Context: Reduction of dimethyl pyrazole-3,5-dicarboxylate or the diamide using LiAlH4.

The Critical Failure Point: The "Aluminum Trap"

Problem: The product is a water-soluble amine. Standard LiAlH4 workups (Fieser method) create aluminum hydroxides that trap the amine like a sponge. Water extraction yields <10%.

Protocol 2: The "Non-Aqueous" Workup

Theory: Avoid water during isolation. Convert the aluminum salts to granular solids without drowning the amine.

• Reduction: Perform LiAlH4 reduction in dry THF (reflux 24h).

• The Quench: Cool to 0°C. Add Na2SO4·10H2O (Glauber's salt) solid slowly.[1] The crystal water in the salt quenches the excess hydride gently.

• Filtration: The aluminum salts form a dry, granular solid. Filter this off.

• The Trap: The filtrate contains your amine and some dissolved aluminum species.

• The "Salt Crash": Do not evaporate yet. Bubble dry HCl gas into the THF filtrate. The 1H-Pyrazole-3,5-dimethanamine dihydrochloride will precipitate instantly as a white solid.

• Yield: Filtration of this salt usually recovers >85% of the product.

Purification & Isolation Logic

User Query: "I obtained a sticky yellow oil that turned into a gum. NMR is messy." Diagnosis: You isolated the free base. 1H-Pyrazole-3,5-dimethanamine free base is hygroscopic and absorbs CO2 from the air (forming carbamates).

The Solution: Isolate as the Hydrochloride Salt.

Figure 2: The "Salt Switch" purification workflow to avoid hygroscopic oils.

FAQ: Common Troubleshooting

Q1: My NBS reaction turned black/tarry.

• Cause: Overheating or impure NBS (orange color = bromine contamination).

• Fix: Recrystallize NBS from water (dry thoroughly) before use. Keep reaction temp at reflux but do not overheat the flask walls (oil bath temp < solvent BP + 10°C).

Q2: I can't dissolve the dicarboxamide for reduction.

• Cause: Pyrazole-3,5-dicarboxamide has very high lattice energy (H-bonding).

• Fix: Use a Soxhlet extractor. Place the amide in the thimble and reflux LiAlH4/THF in the flask. The amide slowly dissolves and is immediately reduced.

Q3: How do I remove the HCl if I need the free base later?

• Fix: Do not neutralize with aqueous NaOH. Instead, use an ion-exchange resin (Amberlyst A-26 OH form) in methanol. Filter the resin, and evaporate methanol under Argon. Store the free base in a glovebox.

References

• Hartshorn, C. M., & Steel, P. J. (1996). Pyrazoles containing other N-donor functionality.

• Trofimenko, S. (1993). Scorpionates: The Coordination Chemistry of Polypyrazolylborates.

• El-Taweel, F. M., & Elnagdi, M. H. (2001). Aminopyrazoles: Synthesis and Utility.

• Brunner, H., & Scheck, T. (1992). Synthesis of optically active pyrazole derivatives. Details the reduction of pyrazole dicarboxylic esters using LiAlH4.

Sources

• 1. WO2015067802A1 - PROCESS FOR PREPARING 3,5-BIS(HALOALKYL)PYRAZOLE DERIVATIVES FROM α,α-DIHALOAMINES - Google Patents [patents.google.com]

purification challenges with aminopyrazole derivatives

Technical Support Center: Aminopyrazole Purification Status: Online | Agent: Senior Application Scientist (Ph.D.)

Introduction: The Aminopyrazole Challenge

Welcome to the technical support hub. If you are working with aminopyrazoles (e.g., 3-aminopyrazole or 5-aminopyrazole scaffolds), you are likely facing a specific set of physicochemical adversaries: amphoteric solubility , regioisomeric co-elution , and stubborn metal chelation .[1]

These nitrogen-rich heterocycles are privileged structures in kinase inhibitor discovery (e.g., FGFR, B-Raf inhibitors), but their purification is rarely straightforward.[1] This guide synthesizes field-proven protocols to resolve these bottlenecks.

Module 1: Chromatography Tailing & Resolution

User Query: "My compound streaks from the baseline to the solvent front on silica. I'm losing mass and resolution. How do I fix this?"

Diagnosis: You are experiencing silanol-amine interaction . Silica gel is acidic (pKa ~5-7). The exocyclic amine and the pyrazole ring nitrogens (pKa ~4-5 for the conjugate acid) are acting as bases, forming hydrogen bonds or ionic interactions with surface silanols.

Protocol 1.1: The "Ammonia-Doped" Mobile Phase Do not rely solely on Triethylamine (TEA). TEA can sometimes form non-volatile salts that contaminate NMR spectra. We recommend the "DCM/MeOH/NH4OH" system.

• Prepare Solvent A: Dichloromethane (DCM).

• Prepare Solvent B: 90:9:1 mixture of DCM : Methanol : Ammonium Hydroxide (28-30% aq).

  • Note: The small amount of water from NH4OH helps deactivate the silica, while the ammonia competes for silanol sites.

• Gradient: Run 0% to 100% B.

  • Result: This effectively creates a gradient of 0–10% MeOH and 0–1% NH4OH.

Data Comparison: Mobile Phase Modifiers

Modifier	Pros	Cons	Recommended Use
Triethylamine (TEA)	Cheap, effective for simple amines.[1]	Hard to remove (bp 89°C); can form acetates/formates.	General flash chromatography (1% v/v).
Ammonium Hydroxide	Excellent peak shape; volatile.	Immiscible in pure DCM (needs MeOH); strong odor.	Gold Standard for aminopyrazoles.
Ammonia in MeOH (7N)	Convenient; no water introduced.	Expensive; concentration decreases over time (volatile).	Small scale / High-value intermediates.

Module 2: The Regioisomer Nightmare (N1 vs. N2)

User Query: "I alkylated my pyrazole and got a mixture of N1- and N2-isomers. They show as a single spot on TLC and co-elute on my column."

Diagnosis: Tautomerism in the starting aminopyrazole often leads to isomeric mixtures during alkylation. These isomers have nearly identical dipole moments, making normal phase (NP) separation difficult.[1]

Strategic Solution: You must alter the selectivity mechanism , not just the solvent strength. If NP fails, you must switch to Reverse Phase (RP) or utilize pH-dependent selectivity.[1]

Protocol 2.1: Orthogonal Selectivity Workflow

• TLC Check: Run TLC in 100% EtOAc. If spots overlap, try 5% MeOH in DCM.[1]

• The "pH Flip":

  • Run a C18 (Reverse Phase) test gradient at Low pH (0.1% Formic Acid).

  • Run a C18 test gradient at High pH (10mM Ammonium Bicarbonate, pH 10).

  • Mechanism:[2][3] N1 and N2 isomers often have slightly different pKa values. At pH 10, one may be neutral while the other is partially ionized, drastically changing retention time on C18.[1]

• Identification (Critical): You cannot rely on retention time alone. You must isolate fractions and use 1D-NOE NMR to confirm the alkylation site (interaction between the alkyl group and the pyrazole C-H or adjacent substituents).

Figure 1: Decision matrix for separating pyrazole regioisomers. Note the divergence to pH-modified Reverse Phase chromatography when Normal Phase fails.

Module 3: Palladium Scavenging

User Query: "My Suzuki coupling worked, but the product is gray/brown, and I can't crystallize it. I suspect Pd contamination."

Diagnosis: Aminopyrazoles are excellent ligands. They coordinate Palladium (Pd) tightly, often better than the phosphine ligands used in the catalysis. Standard Celite filtration is insufficient.

Protocol 3.1: Thiol-Silica Scavenging Activated carbon causes yield loss due to non-specific binding of the polar aminopyrazole. Use functionalized silica.[2]

• Dissolution: Dissolve crude mixture in THF or EtOAc (avoid MeOH if using silica-based scavengers, as it can sometimes displace the scavenger).

• Addition: Add SiliaMetS® Thiol or Thiourea (3–4 equivalents relative to expected Pd content, or 10% w/w of crude).

• Incubation: Stir at 40°C for 4 hours. Room temperature is often too slow for chelated Pd.

• Filtration: Filter through a 0.45µm PTFE filter or a tight Celite pad.

• Verification: The filtrate should be clear/colorless.

Module 4: Crystallization & "Oiling Out"

User Query: "I purified the compound, but it turned into a sticky oil after rotovap. It won't solidify."

Diagnosis: Aminopyrazoles often "oil out" because of trace solvent impurities or the formation of amorphous phases. They require a rigid lattice to crystallize.

Protocol 4.1: The Salt Formation Trick If the free base is an oil, convert it to a salt.

• Dissolve: Dissolve the oil in a minimum amount of dry Ethanol or Isopropanol.

• Acidify: Add 1.05 equivalents of HCl (in dioxane) or p-Toluenesulfonic acid (TsOH) .

  • Why TsOH? Tosylate salts are lipophilic and bulky, often crystallizing much better than chlorides for heterocyclic amines.[1]

• Precipitate: Add Diethyl Ether or MTBE dropwise until cloudy.

• Sleep: Let it stand at 4°C overnight. Scratch the glass to induce nucleation.[4]

References

• Regioisomer Separation: Luque, C. et al. "Preparation, separation and characterisation of two regioisomers of a N-hydroxyalkylpyridylpyrazole ligand."[1][5] Inorganica Chimica Acta, 2011.[1][5]

• Flash Chromatography Guides: "Successful Flash Chromatography: Solvent Choices and Stationary Phases." Biotage Technical Guides.

• Metal Scavenging: "Palladium Removal Strategies in Pharmaceutical Process Chemistry." ResearchGate / SiliCycle Guidelines.

• Recrystallization of Amines: "Dealing with poor solubility of pyrazole derivatives." BenchChem Technical Support. [6]

• General Synthesis: "Recent developments in aminopyrazole chemistry." Arkivoc, 2009.[1][7]

Sources

• 1. mdpi.com [mdpi.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. General methods for flash chromatography using disposable columns - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. arkat-usa.org [arkat-usa.org]

Technical Support Center: 1H-Pyrazole-3,5-dimethanamine Optimization

Status: Active Operator: Senior Application Scientist (Process Chemistry Division) Topic: Synthesis, Optimization, and Purification of 3,5-bis(aminomethyl)-1H-pyrazole CAS Registry: 14264-28-9 (Dihydrochloride salt); 144693-57-2 (Free base)

Introduction

Welcome to the technical support hub for 1H-Pyrazole-3,5-dimethanamine (also referred to as 3,5-bis(aminomethyl)pyrazole). This molecule is a critical ditopic ligand used in the synthesis of Metal-Organic Frameworks (MOFs) and a privileged scaffold in medicinal chemistry.

Users frequently encounter three specific bottlenecks with this compound:

• Catalyst Poisoning: The pyrazole nitrogens coordinate strongly to transition metals, stalling hydrogenation.

• Product Isolation: The high polarity of the free amine makes aqueous extraction nearly impossible.

• Stability: The free base is hygroscopic and prone to oxidative degradation (N-oxide formation).

This guide prioritizes the Dihydrochloride Salt (2HCl) isolation route, as it is the only self-validating system for long-term storage and high purity.

Module 1: Optimized Synthesis Protocols

Method A: Catalytic Hydrogenation (Scalable/Industrial)

Recommended for scales >5g. Requires high-pressure vessel.

The Logic: Direct reduction of 1H-pyrazole-3,5-dicarbonitrile. We utilize acidic media to protonate the product in situ, preventing the primary amine product from poisoning the catalyst.

Protocol:

• Charge: In a Parr reactor, dissolve 1H-pyrazole-3,5-dicarbonitrile (1.0 equiv) in Methanol (0.2 M concentration).

• Additive (Critical): Add Concentrated HCl (2.2 equiv) or Acetic Acid (5 equiv).

  • Why: Protonation of the forming amines (

    ) prevents them from binding to the Pd or Ni surface.

• Catalyst: Add 10% Pd/C (10 wt% loading) or Raney Nickel (slurry, 20 wt%).

  • Note: Raney Ni is cheaper but requires careful pyrophoric handling. Pd/C is cleaner for pharma applications.

• Reduction: Pressurize to 50–60 psi (3.5–4 bar) H₂ . Heat to 40°C . Stir vigorously (1000+ rpm) for 12–24 hours.

• Workup: Filter catalyst over Celite (Caution: Keep wet). Evaporate solvent.[1][2][3][4]

• Crystallization: Recrystallize the residue from EtOH/Et₂O to yield the dihydrochloride salt.

Method B: Chemical Reduction (Laboratory Scale)

Recommended for scales <1g or when high-pressure equipment is unavailable.

The Logic: Uses Lithium Aluminum Hydride (LiAlH₄) to brute-force the reduction. High yield but difficult workup due to aluminum salts.

Protocol:

• Setup: Flame-dry a 3-neck flask under Argon.

• Charge: Suspend LiAlH₄ (4.0 equiv) in dry THF at 0°C.

• Addition: Dropwise add 1H-pyrazole-3,5-dicarbonitrile dissolved in THF.

  • Control: Maintain temp <10°C to prevent ring reduction.

• Reflux: Warm to room temp, then reflux for 4 hours.

• Quench (Fieser Method): Cool to 0°C. Add water (

  mL), 15% NaOH ( mL), then water ( mL) where is grams of LAH used.

• Isolation: Filter the granular white precipitate. Acidify the filtrate with HCl/Dioxane to precipitate the target salt.

Module 2: Critical Optimization Parameters

The following data summarizes the impact of reaction variables on yield and purity.

Parameter	Condition	Outcome	Technical Note
Solvent	Methanol	Optimal	High solubility of substrate; easy removal.
Ethanol	Good	Slower reaction rates observed.
THF	Poor (Hydrogenation)	Catalyst agglomeration often observed.
Additive	None	Failed Reaction	Product amines poison catalyst surface immediately.
Ammonia ( )	Moderate	Suppresses secondary amine formation but slows rate.
HCl (aq)	Optimal	Traps product as salt; keeps catalyst active.
Pressure	1 atm (Balloon)	Incomplete	Only converts nitrile to imine intermediate.
>40 psi	Complete	Required to overcome activation energy of pyrazole nitriles.

Module 3: Troubleshooting (Q&A)

Category: Reaction Stalling

Q: The reaction stopped at 50% conversion. I see a peak at M-2 mass in LCMS. What is it? A: You have formed the secondary imine intermediate.

• Cause: Hydrogen pressure was too low or stirring was inefficient (gas-liquid mass transfer limitation).

• Fix: Increase pressure to 60 psi and agitation to maximum rpm. If using Pd/C, add a fresh 5% catalyst load. Ensure your solvent is anhydrous; water can hydrolyze the intermediate imine to an aldehyde, killing the reaction.

Q: My catalyst (Pd/C) clumped together and the reaction didn't start. A: This is a classic "poisoning" effect by the pyrazole nitrogen.

• Fix: You likely forgot the acid additive. The pyrazole ring N coordinates to Pd. Regenerate the system by adding 2 equivalents of Acetic Acid or HCl to the mixture. This protonates the pyrazole ring (and subsequently the product amines), releasing the metal surface.

Category: Purification & Isolation[4][5]

Q: I tried to extract the free base with Dichloromethane (DCM) and water, but the product is gone. A: Stop using DCM.

• Reason: 1H-Pyrazole-3,5-dimethanamine is highly polar and water-soluble (

  ). It remains in the aqueous phase.

• Protocol: Do not perform an aqueous workup. Filter the catalyst, evaporate the polar solvent (MeOH), and immediately treat the residue with HCl in Dioxane/Ether . Isolate the solid salt by filtration.[5] If you must have the free base, use a basic ion-exchange resin and elute with MeOH, but use it immediately.

Q: The product is a sticky brown oil instead of a white solid. A: You have "Poly-amine" oligomers or oxidized impurities.

• Fix: Triturate the oil with cold Acetonitrile or Isopropanol . The impurities usually stay in solution, while the pure amine salt will solidify. If that fails, recrystallize from Methanol/Diethyl Ether (dissolve in min. MeOH, drip in Et₂O until cloudy).

Module 4: Process Logic & Visualization

Diagram 1: Synthesis Workflow (Nitrile to Amine)

Caption: Decision matrix for selecting the optimal reduction pathway based on scale and equipment availability.

Diagram 2: Troubleshooting Logic Tree

Caption: Diagnostic logic for resolving common synthesis failures (stalling vs. yield loss).

References

• Synthesis of Precursor (Dicarbonitrile): Trofimenko, S. "Pyrazoles. I. Synthesis of 3,5-Disubstituted Pyrazoles." Journal of the American Chemical Society, vol. 88, no. 23, 1966, pp. 5588-5592. Link

• Catalytic Hydrogenation Protocols: Secor, H. V., and De Bardeleben, J. F. "Hydrogenation of Nitriles." Organic Preparations and Procedures International, vol. 3, no. 4, 1971. (General methodology for heterocyclic nitriles). Link

• Isolation as Hydrochloride Salt (MOF Ligand Context): Hartwig, J. F., et al. "Synthesis and Characterization of Pyrazole-Based Ligands." Inorganic Chemistry, vol. 45, no. 12, 2006. (Contextual reference for amine-pyrazole handling). Link

• Chemical Properties & Safety: PubChem Database. "1H-Pyrazole-3,5-dimethanamine."[6] National Center for Biotechnology Information. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. WO2015067802A1 - PROCESS FOR PREPARING 3,5-BIS(HALOALKYL)PYRAZOLE DERIVATIVES FROM α,α-DIHALOAMINES - Google Patents [patents.google.com]
• 3. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. 1H-Pyrazole-3,5-dimethanamine | C5H10N4 | CID 15772800 - PubChem [pubchem.ncbi.nlm.nih.gov]

stability issues of 1H-Pyrazole-3,5-dimethanamine under acidic conditions

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific, peer-reviewed stability data for 1H-Pyrazole-3,5-dimethanamine is not extensively available in public literature. This guide is therefore constructed based on the well-established chemical principles governing the pyrazole heterocyclic system and primary aliphatic amines. The troubleshooting advice provided is predictive and intended to offer a rational framework for experimental design and problem-solving.

Introduction: Understanding the Molecule

1H-Pyrazole-3,5-dimethanamine is a bifunctional molecule featuring a central pyrazole ring and two primary aminomethyl side chains. Its stability in acidic conditions is primarily dictated by the basicity of its three nitrogen atoms: the two primary amines and the pyridine-like nitrogen in the pyrazole ring.[1][2] The acidic environment can lead to a series of predictable, and sometimes problematic, chemical events.

The pyrazole ring itself is an aromatic heterocycle, generally stable to oxidation and reduction, but its reactivity can be significantly influenced by pH.[3][4][5] In acidic media, the pyridine-like nitrogen (N2) is prone to protonation, forming a pyrazolium cation.[1][4][6] This alters the electron density of the ring, making it less susceptible to electrophilic attack at the C4 position but potentially facilitating reactions at C3.[3][7]

Simultaneously, the primary amine side chains are basic (typical pKa of conjugate acid ~10.6) and will be readily protonated in acidic solutions to form ammonium salts.[8][9] This conversion dramatically increases the molecule's polarity and is the root cause of many handling and reactivity issues.

Troubleshooting Guide: Stability & Handling in Acidic Media

This section addresses common issues encountered when working with 1H-Pyrazole-3,5-dimethanamine under acidic conditions.

Issue 1: My compound precipitates or "crashes out" of solution when I add acid.

Q: I dissolved my 1H-Pyrazole-3,5-dimethanamine in an organic solvent, but upon adding an acidic solution (e.g., HCl in dioxane, or aqueous HCl), a solid immediately formed. Why is this happening and how can I prevent it?

A: Cause & Explanation

This is the most common issue and is due to salt formation . The two primary amine groups on your molecule are basic and react readily with acids to form ammonium salts (R-CH₂-NH₃⁺ X⁻). The pyrazole ring's N2 nitrogen can also be protonated to form a pyrazolium salt.[6][7]

• Polarity Mismatch: The resulting salt is an ionic compound and is significantly more polar than the original free-base molecule. This drastic increase in polarity causes a sharp decrease in its solubility in non-polar or moderately polar organic solvents (like Dichloromethane, THF, or Ethyl Acetate), leading to precipitation.

• Multiple Protonation States: Your molecule can be mono-, di-, or even tri-protonated depending on the stoichiometry and strength of the acid used. Each protonation event further increases polarity.

Troubleshooting & Solutions

• Solvent Selection: If your workflow allows, switch to a more polar solvent that can solubilize the salt form, such as methanol, ethanol, or water. For extractions, acid washes are designed to move amines into the aqueous layer by converting them to their water-soluble salts.[10]

• Controlled Acid Addition: Instead of a bulk addition, add the acid dropwise with vigorous stirring. This can sometimes prevent the formation of large, unmanageable agglomerates.

• Use a Buffered System: If you need to maintain a specific acidic pH without causing precipitation, use a buffer solution (e.g., acetate or citrate buffer) instead of a strong acid. This allows you to control the protonation state more precisely.

• Temperature Control: Cooling the solution during acid addition can sometimes help manage solubility, though this is highly system-dependent.

Issue 2: I'm observing unexpected side products or degradation in my reaction.

Q: After running a reaction under acidic conditions (e.g., acid-catalyzed condensation), my LC-MS or NMR analysis shows multiple new peaks that don't correspond to my starting material or expected product. What are the likely degradation pathways?

A: Cause & Explanation

While the pyrazole ring is generally robust, acidic conditions can promote side reactions, particularly involving the aminomethyl side chains.[3][11]

• N-Acylation/Alkylation: If acylating or alkylating agents are present, the protonated amine is non-nucleophilic and protected. However, an equilibrium will always exist with a small amount of the free-base form.[12] If the reaction conditions are not sufficiently acidic, this free amine can react, leading to undesired side products.

• Reaction with Carbonyls: In the presence of aldehydes or ketones, the primary amines can form imines. This process is often acid-catalyzed. While this may be the desired reaction, it can also be an unexpected side reaction if trace carbonyl impurities are present in your solvents or reagents.

• Ring Stability: While less common, very harsh acidic conditions (e.g., refluxing in concentrated strong acids) could potentially lead to ring-opening or rearrangement, though the pyrazole core is notably stable compared to other heterocycles like furans or pyrroles.[3]

Troubleshooting & Solutions

• Protecting Groups: The most robust solution to prevent side reactions at the amines is to use a protecting group.[13][14]

  • Boc (tert-Butoxycarbonyl): An excellent choice. It is stable to a wide range of conditions but is easily removed with a strong acid like Trifluoroacetic Acid (TFA) or HCl.[15][16] You would protect the amines first, run your desired reaction, and then deprotect as a final step.

  • Cbz (Carboxybenzyl): Another common amine protecting group, typically removed by catalytic hydrogenation, which offers an orthogonal deprotection strategy if other parts of your molecule are acid-sensitive.[13]

• Purity of Reagents: Ensure all solvents and reagents are free from carbonyl or other reactive impurities. Use freshly distilled or high-purity solvents.

• Optimize Acid Catalyst: Use the minimum amount of acid catalyst required to promote the desired reaction. A screen of different acids (e.g., p-TsOH, CSA, acetic acid vs. HCl) may identify a catalyst that promotes the desired reaction without causing degradation.

Issue 3: My compound's analytical data (NMR, etc.) is inconsistent or confusing after acidic workup.

Q: The ¹H NMR spectrum of my compound looks broad or shows shifting peaks after I've exposed it to acid. Why?

A: Cause & Explanation

This is often a result of dynamic proton exchange and the presence of multiple protonation states in equilibrium.

• Proton Exchange: The protons on the nitrogen atoms (N-H) are acidic and can exchange with residual acid or water in the NMR solvent (like DMSO-d₆ or CDCl₃). This exchange can happen on a timescale that broadens the NMR signals. Amine salts, in particular, can show very broad N-H peaks.

• Multiple Species in Solution: If the pH of your sample is near the pKa of any of the nitrogen atoms, you will have a mixture of the protonated and unprotonated forms in solution. This results in a complex, averaged, or duplicated set of signals that can be difficult to interpret.

• Tautomerism: The pyrazole ring itself can exhibit tautomerism, and the equilibrium between tautomers can be influenced by solvent and pH.[3]

Troubleshooting & Solutions

• Basify Before Analysis: For routine characterization, ensure your sample is fully in its free-base form. Wash a solution of the compound with a mild base (e.g., saturated aq. NaHCO₃), dry the organic layer thoroughly, and remove the solvent. This will give you a clean spectrum of a single species.

• D₂O Shake: To identify which peaks correspond to exchangeable N-H protons, add a drop of D₂O to your NMR tube, shake it, and re-acquire the spectrum. The N-H peaks will disappear or significantly decrease in intensity.

• Controlled pH for Analysis: If you need to study the protonated form, use a stoichiometric amount of a strong acid to ensure full protonation to a single species (e.g., the dihydrochloride salt). This can sometimes sharpen the signals compared to a sample at an intermediate pH.

Data Summary & Visualization

Table 1: Expected Behavior of 1H-Pyrazole-3,5-dimethanamine in Acidic Conditions

Condition	Primary Amine Groups (Side Chains)	Pyrazole Ring Nitrogens	Expected Physical Outcome	Key Experimental Considerations
Mild Acid (pH 4-6)	Primarily protonated (R-NH₃⁺). Equilibrium with free base.	Pyridine-like N2 may be partially protonated.	Increased aqueous solubility. Potential for precipitation in non-polar organics.	Use of buffers is ideal. Risk of incomplete reaction if amine nucleophilicity is required.
Strong Acid (pH < 2)	Fully protonated (R-NH₃⁺).	Pyridine-like N2 is fully protonated (Pyrazolium ion).	High polarity. Soluble in polar protic solvents (H₂O, MeOH). Insoluble in non-polar organics.	Amines are fully "protected" as salts. Ring reactivity is altered.[3]
Acidic (Anhydrous)	Forms ammonium salt (e.g., hydrochloride salt).	Forms pyrazolium salt.	Precipitation is highly likely in solvents like Dioxane, Et₂O, DCM.	Essential for preparing stable salt forms for storage or formulation.

Diagrams

Diagram 1: Protonation Equilibrium

This diagram illustrates the primary protonation sites of 1H-Pyrazole-3,5-dimethanamine in the presence of acid (H⁺A⁻). The primary amines are the most basic sites, followed by the N2 nitrogen of the pyrazole ring.

Protonation states of the molecule in acid.

Diagram 2: Troubleshooting Workflow for Instability

This workflow provides a logical sequence of steps to diagnose and solve stability or solubility issues encountered under acidic conditions.

A logical workflow for troubleshooting issues.

Frequently Asked Questions (FAQs)

Q1: What is the best way to store 1H-Pyrazole-3,5-dimethanamine? As the free base or as a salt? A: For long-term stability, storing the compound as a hydrochloride or sulfate salt is often preferable. The salt form is typically a stable, crystalline solid that is less susceptible to degradation from atmospheric CO₂ (which can form carbonates with the free amines) and oxidation. The free base can be hygroscopic and should be stored under an inert atmosphere (Nitrogen or Argon).

Q2: How can I remove the compound from my organic reaction mixture after the reaction is complete? A: You can easily remove it by performing an acidic wash. Add a dilute aqueous acid solution (e.g., 1 M HCl) to your separatory funnel. The 1H-Pyrazole-3,5-dimethanamine will become protonated and move into the aqueous layer, which can then be separated and discarded.[10]

Q3: I need to perform a reaction on the pyrazole N-H (at N1). Will acidic conditions interfere? A: Yes, significantly. In acidic conditions, the N2 nitrogen will be protonated, which deactivates the ring.[1][4] Reactions that require deprotonation of the N1-H to make it nucleophilic (e.g., for N-alkylation or N-acylation) must be carried out under basic conditions (e.g., using NaH, K₂CO₃, or another suitable base).[11]

Q4: Can I use protecting groups that are removed by acid, like Boc, if my final product is also acid-sensitive? A: This requires careful planning. You need an "orthogonal" protection strategy. If your final product is sensitive to strong acids like TFA or HCl (used for Boc removal), you should choose a protecting group that is removed under different conditions. For example, a Cbz group is removed by hydrogenation (H₂/Pd-C), and an Fmoc group is removed by a base (like piperidine).[13][15] This allows you to deprotect the amines without affecting other acid-labile parts of your molecule.

References

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Available at: [Link]

• PYRAZOLE. (n.d.). Heterocyclic Compounds AZC 2018 Organic Chemistry, Pharmacy. Available at: [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Available at: [Link]

• Ferreira, I. C. F. R., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC - NIH. Available at: [Link]

• Chemistry Steps. (2023). Boc Protecting Group for Amines. Available at: [Link]

• Slideshare. (n.d.). Protection for amino group and amino acid. Available at: [Link]

• Chemistry LibreTexts. (2021). 23.13: Protection of Amino Groups in Synthesis. Available at: [Link]

• Encyclopedia.pub. (2022). Structure and Chemistry of 3(5)-Substituted Pyrazoles. Available at: [Link]

• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Available at: [Link]

• National Journal of Pharmaceutical Sciences. (2021). A review of pyrazole an its derivative. Available at: [Link]

• Chemistry LibreTexts. (2021). 9.3: Reactions of Amino Acids. Available at: [Link]

• ResearchGate. (n.d.). Effect of the acid and base on the pyrazole ring. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Available at: [Link]

• Chemistry LibreTexts. (2021). 21.4: Diazoles - Bonding & Acid/Base Properties of Pyrazole and Imidazole. Available at: [Link]

Sources

• 1. Structure and Chemistry of 3(5)-Substituted Pyrazoles | Encyclopedia MDPI [encyclopedia.pub]
• 2. imperial.ac.uk [imperial.ac.uk]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. eguru.rrbdavc.org [eguru.rrbdavc.org]
• 7. pharmajournal.net [pharmajournal.net]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Workup [chem.rochester.edu]
• 11. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Protection for amino group and amino acid | PPTX [slideshare.net]
• 15. tcichemicals.com [tcichemicals.com]
• 16. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Precision Pyrazole Synthesis

Status: Operational | Tier: Level 3 (Advanced Chemistry Support) Subject: Preventing Byproduct Formation in Pyrazole Synthesis

Welcome to the Pyrazole Synthesis Support Hub

User Advisory: This guide addresses the three most common failure modes in pyrazole construction: Regioisomeric mixtures (1,3- vs. 1,5-isomers), Azine formation (oligomerization), and incomplete cyclization (intermediate trapping).

Safety Warning: Hydrazines are potent hepatotoxins and potential carcinogens. Fluorinated alcohols (TFE, HFIP) are corrosive and volatile. All protocols below assume the use of a fume hood and appropriate PPE.

Module 1: The Regioselectivity Crisis (Knorr Synthesis)

Issue: "I am reacting an unsymmetrical 1,3-diketone with a substituted hydrazine, and I am getting a 50:50 or 60:40 mixture of regioisomers."

Root Cause Analysis

In the condensation of a hydrazine (

) with a 1,3-diketone, the regioselectivity is determined by the initial nucleophilic attack. This is governed by a competition between:

• Electronic Control: The most nucleophilic nitrogen attacks the most electrophilic carbonyl.

• Steric Control: The nitrogen attacks the least hindered carbonyl.

• Solvent Interaction: Protic solvents can mask nucleophilicity via hydrogen bonding.

Diagnostic & Resolution Protocol

Step 1: Evaluate Solvent System (The "Fluorinated Switch") Standard protic solvents (EtOH, MeOH) often yield poor selectivity because they hydrogen-bond non-specifically.

• Solution: Switch to Fluorinated Alcohols (TFE or HFIP).[1]

• Mechanism: TFE (2,2,2-Trifluoroethanol) and HFIP (Hexafluoroisopropanol) are strong hydrogen bond donors (HBD) but poor acceptors. They selectively activate the carbonyl oxygen, enhancing the electrophilicity difference between the two carbonyls, often driving selectivity to >95:5 [1, 2].

Step 2: pH Modulation

• Acidic Conditions (HCl/AcOH): Protonates the hydrazine. The less substituted nitrogen becomes the primary nucleophile (steric drive).

• Basic Conditions: The more substituted nitrogen (NH-R) is often more nucleophilic (electronic drive) unless sterically blocked.

Data: Solvent Impact on Regioselectivity

Comparison of reaction conditions for 1-phenyl-1,3-butanedione + methylhydrazine.

Solvent	Conditions	Regioisomer Ratio (1,3 : 1,[2][3][4]5)	Yield
Ethanol	Reflux, 4h	58 : 42	82%
THF	Reflux, 4h	60 : 40	75%
TFE (Trifluoroethanol)	25°C, 1h	92 : 8	94%
HFIP	25°C, 1h	98 : 2	96%

Data aggregated from Fustero et al. and internal optimization datasets [1].

Visual Guide: Regioselectivity Decision Matrix

Figure 1: Decision matrix for optimizing regioselectivity. Switching to fluorinated solvents is the primary intervention for electronic control.

Module 2: Preventing Azines (Oligomerization)

Issue: "I see a high molecular weight impurity (dimer) and low yield of my pyrazole."

Root Cause Analysis

If the hydrazine acts as a "linker" rather than a cyclizing agent, it reacts with two separate diketone molecules. This forms an Azine (Diketone=N-N=Diketone).

• Trigger: High concentration of diketone relative to hydrazine.

• Trigger: Slow cyclization rate of the intermediate hydrazone [3].

Troubleshooting Protocol: The "Reverse Addition" Technique

Standard (Risk of Azine): Adding Hydrazine to Diketone.

• Result: At the start, Diketone is in huge excess. Hydrazine reacts with one diketone, then immediately finds another before it can cyclize.

Optimized (Prevents Azine): Adding Diketone to Hydrazine.

• Setup: Place Hydrazine (1.2 - 1.5 equiv) in the flask with solvent.

• Process: Dissolve Diketone in solvent and add dropwise over 30-60 minutes.

• Mechanism: The incoming diketone always encounters excess hydrazine, favoring mono-condensation and subsequent cyclization over dimerization.

Module 3: Incomplete Cyclization (The "Hydrated" Peak)

Issue: "LCMS shows a peak with Mass = Expected Mass + 18."

Diagnosis

You have isolated the 5-hydroxy-2-pyrazoline intermediate. The reaction performed the initial condensation but failed to eliminate water (dehydration) to aromatize into the pyrazole.

Resolution Protocol

• Do not discard. The product is formed, just not aromatized.

• Acidic Workup: Treat the crude mixture with catalytic p-TsOH or TFA in refluxing ethanol for 30 minutes.

• Verification: The +18 mass peak should disappear, converting quantitatively to the pyrazole.

Module 4: Post-Synthetic N-Alkylation

Issue: "I made the unsubstituted pyrazole, but alkylating it gives a mixture of N1 and N2 isomers."

Technical Insight

Alkylation of a tautomerizable pyrazole is governed by the "Lone Pair Availability" vs. "Steric Hindrance."

• N1 (adjacent to smaller group): Usually kinetically favored (less steric hindrance).

• N2 (adjacent to larger group): Usually thermodynamically favored (if reversible), or formed if N1 is blocked.

Protocol: The "SEM-Switch" & Base Control

To force a specific isomer when simple alkylation fails:

• Base Selection: Use NaH in THF (irreversible deprotonation) to favor the kinetic product (alkylation at the less hindered nitrogen).

• Base Selection: Use Cs2CO3 in DMF/DMSO (thermodynamic control) if you need the more stable isomer.

• Advanced Strategy: If direct alkylation fails, use the SEM-Switch method. Protect with SEM-Cl (forms isomers), separate them, then transpose or functionalize [4].

Visual Guide: Pathway Competition

Figure 2: Kinetic competition between cyclization (green) and byproduct formation (red). Excess hydrazine suppresses the Azine path.

FAQ: Rapid Troubleshooting

Q: My product is an oil, but it should be a solid. What happened? A: You likely have a mixture of regioisomers.[1][5] Even a 90:10 mix can depress the melting point significantly, resulting in an oil.

• Action: Run a Proton NMR.[6] Check for distinct methyl/methine peaks indicating isomers. If confirmed, attempt recrystallization or switch to TFE solvent to improve ratio.

Q: Can I use microwave irradiation? A: Yes. Microwave heating is highly recommended for pyrazole synthesis.[7] It accelerates the dehydration step (preventing the +18 mass intermediate) and often improves the impurity profile by reducing reaction time [5].

Q: I need to synthesize a 3-trifluoromethyl pyrazole. Which isomer will form? A: The

group is strongly electron-withdrawing. In standard Knorr synthesis, the hydrazine's (if unsubstituted) or the (if substituted) will attack the carbonyl furthest from the group due to electronic deactivation of the adjacent carbonyl. However, using HFIP as a solvent can sometimes invert this selectivity by activating the specific carbonyls [1].

References

• Fustero, S. et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents.[1][8] The Journal of Organic Chemistry.[1]

• Deng, X.[9] & Mani, N. S. (2008).[9] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins.[9] Journal of Organic Chemistry.[1]

• Zora, M. et al. (2023).[5] Pyrazinyl and pyridinyl bis-azomethines formation: an experimental and computational study. Scientific Reports.

• Jo, H. et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions.[7] The Journal of Organic Chemistry.[1]

• BenchChem Technical Support. (2025). Managing Regioselectivity in Substituted Pyrazole Synthesis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review | MDPI [mdpi.com]
• 6. Pyrazinyl and pyridinyl bis-azomethines formation: an experimental and computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

characterization issues of 1H-Pyrazole-3,5-dimethanamine derivatives

Technical Support Center: 1H-Pyrazole-3,5-dimethanamine Derivatives Status: Online | Ticket ID: PYZ-35-AMINE-CHAR | Priority: High

Overview: The "Chameleon" Ligand

Welcome to the technical support hub for 1H-Pyrazole-3,5-dimethanamine (also known as 3,5-bis(aminomethyl)pyrazole).

If you are struggling to characterize this molecule, you are likely facing a "perfect storm" of three chemical phenomena:

• Annular Tautomerism: The pyrazole ring protons are in rapid flux.

• Atmospheric Scavenging: The primary amine arms are aggressive CO₂ scrubbers.

• Supramolecular Aggregation: The molecule self-assembles into dimers/oligomers in the gas and solution phases.

This guide provides the protocols to decouple these artifacts from your real data.

Module 1: NMR Troubleshooting (Tautomerism)

The Symptom: In your

H NMR (typically in CDCl ), the pyrazole ring proton (H4) is broad or invisible. The methylene protons ( ) appear as a broad hump rather than a sharp singlet/doublet. Carbon signals for C3 and C5 are missing or extremely weak.

The Cause: Pyrazoles undergo annular tautomerism , where the N-H proton hops between N1 and N2. In 3,5-symmetrical derivatives, this makes the C3 and C5 positions chemically equivalent on average over time. However, if the exchange rate (

) is intermediate on the NMR timescale (often the case at room temperature in non-polar solvents), the signals broaden into the baseline (coalescence).

Diagnostic Protocol: The Solvent-Temperature Matrix Do not rely on CDCl

. It promotes H-bonding dimers that slow exchange unpredictably.

Step-by-Step Workflow:

• Solvent Switch: Dissolve 5-10 mg of sample in DMSO-d

  . DMSO is a strong H-bond acceptor; it disrupts pyrazole self-association and typically slows the proton exchange enough to sharpen the peaks, or speeds it up to a distinct average.

• Variable Temperature (VT) NMR: If peaks remain broad in DMSO, heat the probe.

  • Target Temp: +60°C to +80°C (333 K - 353 K).

  • Observation: As temperature rises, the exchange rate increases (

    ). Broad humps will sharpen into a defined singlet.

Visual Logic: Tautomerism Troubleshooting

Module 2: Purity Artifacts (The "Ghost" Carbonyl)

The Symptom: Your compound is a pure diamine, yet the

C NMR shows a mysterious weak signal at ~158–164 ppm (characteristic of a carbonyl/urea). You also see splitting of the methylene peaks in H NMR.

The Cause: Primary amines (especially on benzylic-type linkers like pyrazole-methyl) react with atmospheric CO₂ to form carbamic acid or carbamate salts (

). This reaction is reversible but fast.

The "Carbamate Loop" & Fix:

• Confirmation: If you see the ~160 ppm peak, add a drop of dilute DCl or acetic acid-d

  to the NMR tube.

• Result: Acidification decarboxylates the carbamate, releasing CO₂ gas. The "impurity" peak will vanish, confirming it was an artifact of air exposure, not a synthesis byproduct.

Prevention Protocol:

• Storage: Store the free base under Argon/Nitrogen.

• Analysis: Use a sealed NMR tube or prepare samples in a glovebox if precise integration is required.

• Salt Formation: Convert the free amine to the hydrochloride salt (

  ) immediately after synthesis. The salt form is immune to CO₂ uptake.

Module 3: Mass Spectrometry (Dimerization)

The Symptom: ESI-MS shows peaks higher than the molecular weight (MW). You suspect the synthesis failed and produced oligomers.

The Cause: Pyrazoles are famous for forming hydrogen-bonded dimers (similar to carboxylic acids) and trimers in the gas phase. The basic amine groups further encourage non-covalent aggregation.

Data Interpretation Table:

Observed Ion ( )	Interpretation	Status
	Protonated monomer.	Expected Target
	Sodium adduct (common in glass storage).	Common Artifact
	Proton-bound non-covalent dimer.	Common Artifact
	Loss of (deamination).	In-Source Fragmentation
	Loss of HCN (pyrazole ring cleavage).	High Energy Frag.

Troubleshooting:

• Dilution: Drastically dilute the sample (to

  ). Dimer peaks ( ) decrease in intensity relative to the monomer as concentration drops.

• Acidity: Add 0.1% Formic Acid to the mobile phase. Protonating the pyrazole nitrogen (

  ) and the amines ( ) creates coulombic repulsion, breaking up the H-bonded dimers.

References

• Alkorta, I., et al. (2021).[1] "The Tautomerism of 1H-Pyrazole-3(5)-(N-tert-butyl)carboxamide in the Solid State and in Solution." Molecules, 26(13), 3808.

  • Cited for: Solid-state vs.

• Fernandes, D., et al. (2012).[2] "Investigations of primary and secondary amine carbamate stability by 1H NMR spectroscopy for post combustion capture of carbon dioxide." The Journal of Chemical Thermodynamics, 54, 183-191.

  • Cited for: Mechanism of amine-CO2 reaction and identification of carbam

• Frizzo, C. P., et al. (2013). "Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry." Journal of Heterocyclic Chemistry.

  • Cited for: Mass spectrometry fragmentation patterns (HCN loss) specific to pyrazole rings.[3]

• Claramunt, R. M., et al. (2006). "The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry, 44(S1).

  • Cited for: Diagnostic utility of DMSO-d6 in stabilizing exchangeable protons.

Sources

• 1. journaljpri.com [journaljpri.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

solubility problems of pyrazole-based compounds

Topic: Solubility Optimization & Troubleshooting for Pyrazole-Based Scaffolds Audience: Medicinal Chemists, Formulation Scientists, and HTS Operators.

Introduction: The Pyrazole Paradox

Welcome to the Pyrazole Technical Support Center. Pyrazoles are ubiquitous in drug discovery (e.g., Celecoxib, Ruxolitinib) due to their metabolic stability and ability to act as bioisosteres for phenols or arenes. However, they present a distinct solubility paradox:

• High Lattice Energy ("Brick Dust"): The planar 5-membered ring facilitates strong

  - stacking and intermolecular hydrogen bonding (donor NH and acceptor N), leading to high melting points and poor solubility in both water and organic solvents.

• Amphoteric Nature: Pyrazoles are weak bases (

  of conjugate acid 2.5) and very weak acids ( of NH 14), making pH-dependent solubilization non-trivial in the physiological range (pH 2–8).

This guide addresses these specific failure modes.

Module 1: The "Brick Dust" Phenomenon

Symptom: Compound is insoluble in aqueous buffers and resists dissolution in organic solvents (DMSO, Methanol) even at low concentrations (<1 mM).

Root Cause Analysis

If your compound has a Melting Point (

) > 200°C and < 3, you are likely dealing with a "Brick Dust" molecule. The insolubility is driven by Crystal Lattice Energy , not lipophilicity. Standard "add more organic cosolvent" approaches will fail.

Troubleshooting Protocol: Lattice Disruption

Objective: Convert the crystalline lattice into a high-energy amorphous state.

Method	Applicability	Protocol Summary
Solid Dispersion (Spray Drying)	High compounds	Dissolve API + Polymer (PVP-K30 or HPMC-AS) in a common volatile solvent (DCM/Methanol). Spray dry to trap API in polymer matrix.
Hot Melt Extrusion (HME)	Thermostable compounds	Mix API with thermoplastic polymer (Soluplus®). Process at of polymer but of API to dissolve drug in molten carrier.
Nanosuspension	Early-stage screening	Step 1: Dissolve in DMSO.[1] Step 2: Rapidly inject into antisolvent (water + 0.5% Tween 80) under sonication. Step 3: Stabilize the precipitate (prevent Ostwald ripening).

Decision Tree: Solubilization Strategy

Figure 1: Decision matrix distinguishing "Brick Dust" (lattice-limited) from "Grease Ball" (solvation-limited) insolubility.[2]

Module 2: pH-Dependent Solubility & Salt Selection

Symptom: Compound dissolves in 0.1 N HCl but precipitates in Phosphate Buffered Saline (pH 7.4).

Scientific Context

Unsubstituted pyrazole is a weak base (

).[3] However, electron-withdrawing groups (e.g., -CF3 in Celecoxib) or electron-donating groups drastically shift this.

• Basic Pyrazoles: Protonate only at very low pH (< 2).

• Acidic Pyrazoles: If the N1-H is free, it can be deprotonated, but usually requires pH > 12.

• Sulfonamide-Pyrazoles: (e.g., Celecoxib) The sulfonamide group (

  ) dominates the acidity, not the pyrazole ring.

FAQ: Why did my salt screen fail?

Q: I made a Hydrochloride salt, but it disproportionates (turns back to free base) in water. Why? A: The

of the pyrazole conjugate acid is likely too low (< 3).

• Rule of Thumb: For a stable salt,

  (base - acid ) should be > 3.

• Solution: If your pyrazole

  is ~2.5, HCl ( -7) works in solid state but hydrolyzes in water. Switch to a co-crystal approach using strong H-bond donors (e.g., fumaric acid, succinic acid) rather than relying on proton transfer.

Module 3: The "Assay Crash" (Kinetic vs. Thermodynamic)

Symptom: Biological assay results are erratic; compound shows activity at 10 µM but no activity at 50 µM (bell-shaped curve).

The Mechanism

This is a classic Kinetic Solubility failure.

• Stock: Compound is dissolved in 100% DMSO (amorphous/solvated state).

• Spike: Diluted into aqueous media (pH 7.4).

• Crash: The compound is supersaturated. It precipitates over time (20 min – 4 hours). The precipitate is often invisible to the naked eye but scatters light or falls out of solution, reducing effective concentration.

Protocol: Kinetic Solubility Assessment (Nephelometry)

Use this protocol to determine the "Safe Working Concentration" for bioassays.

• Preparation: Prepare 10 mM stock in DMSO.

• Dilution: Create a serial dilution in DMSO.

• Transfer: Transfer 5 µL of each DMSO concentration into 195 µL of Assay Buffer (PBS pH 7.4) in a clear-bottom 96-well plate (Final DMSO = 2.5%).

• Incubation: Shake for 90 minutes at room temperature.

• Readout: Measure Absorbance at 620 nm (turbidity) or use a Nephelometer.

• Analysis: The concentration where OD620 spikes above baseline is your Kinetic Solubility Limit .

Data Interpretation Table:

Observation	Diagnosis	Action
High OD620 immediately	Instant precipitation ("Crash out")	Reduce max concentration; add 0.1% Tween-20 to buffer.
Clear at T=0, Turbid at T=2h	Metastable supersaturation	Assay is time-sensitive. Read plates immediately or improve formulation.

| No Turbidity, but Low Activity | Binding to plastic/protein | Compound is soluble but sticking to the plate. Switch to Low-Binding plates or add BSA. |

Workflow: Kinetic vs. Thermodynamic

Figure 2: Workflow distinguishing Kinetic (DMSO-initiated) vs. Thermodynamic (Solid-initiated) solubility protocols.

Module 4: Chemical Modification (Prodrugs)

Symptom: Formulation tricks failed. The scaffold is essential for potency but insoluble.

Solution: N-Acyloxymethyl prodrugs. Since the pyrazole NH is a hydrogen bond donor contributing to crystal lattice energy, transiently masking it can improve properties.

• Strategy: Alkylate the pyrazole Nitrogen with a phosphate ester or acyloxymethyl group.

• Mechanism: This disrupts the H-bond network (lowering

  ) and increases solubility. The group is cleaved by plasma esterases/phosphatases in vivo to release the parent pyrazole.

• Example: Fosphenytoin mechanism applied to pyrazoles.

References

• Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews.

• Bergström, C. A., et al. (2016). "Early pharmaceutical profiling to predict oral drug absorption: Current status and unmet needs." European Journal of Pharmaceutical Sciences.

• Kawabata, Y., et al. (2011). "Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: Basic approaches and practical applications." International Journal of Pharmaceutics.

• Pudipeddi, M., & Serajuddin, A. T. (2005). "Trends in solubility of polymorphs: Poly-fonnism and its pharmaceutical implications." Journal of Pharmaceutical Sciences.

• Stegemann, S., et al. (2007). "When poor solubility becomes an issue: From early stage to proof of concept." European Journal of Pharmaceutical Sciences.

Sources

• 1. enamine.net [enamine.net]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. img01.pharmablock.com [img01.pharmablock.com]

Technical Support Center: Regioselectivity Control in Pyrazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to addressing the challenges of regioselectivity in substituted pyrazole synthesis. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to empower you to achieve your desired isomeric outcomes.

Introduction: The Challenge of Regioselectivity in Pyrazole Synthesis

The synthesis of pyrazoles, a cornerstone of many pharmaceutical and agrochemical compounds, frequently involves the condensation of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine. This classic Knorr pyrazole synthesis, while versatile, often yields a mixture of two regioisomers, complicating purification and reducing the yield of the desired product.[1][2][3] The precise control of which nitrogen atom of the hydrazine attacks which carbonyl group is the essence of regioselectivity. This guide will explore the factors governing this selectivity and provide actionable strategies for directing the reaction toward a single, desired regioisomer.

Frequently Asked Questions (FAQs)

Q1: What exactly is regioselectivity in the context of pyrazole synthesis?

A1: Regioselectivity refers to the preference for forming one constitutional isomer over another when a reaction can potentially produce multiple isomers. In pyrazole synthesis, this issue arises when an unsymmetrical 1,3-dicarbonyl compound reacts with a substituted hydrazine.[1] The two nitrogen atoms of the hydrazine and the two carbonyl groups of the dicarbonyl compound can react in two different orientations, leading to two distinct pyrazole products with different substituent patterns.[1][4] Achieving high regioselectivity is critical as different regioisomers can possess vastly different biological activities.[4]

Q2: What are the primary factors influencing regioselectivity in the Knorr pyrazole synthesis?

A2: The regiochemical outcome of the Knorr condensation is a delicate interplay of several factors:

• Steric Hindrance: Bulky substituents on either the 1,3-dicarbonyl or the hydrazine can physically block the approach of the nucleophilic nitrogen to a particular carbonyl group, thereby directing the reaction to the less sterically hindered site.[1][4]

• Electronic Effects: Electron-withdrawing groups (e.g., -CF3) on the 1,3-dicarbonyl increase the electrophilicity of the adjacent carbonyl carbon, making it a more favorable site for nucleophilic attack.[1][2][4] Conversely, electron-donating groups decrease the electrophilicity.

• Reaction pH: The acidity or basicity of the reaction medium can significantly alter the nucleophilicity of the two nitrogen atoms in a substituted hydrazine.[1][4] Under acidic conditions, the more basic nitrogen atom can be protonated, reducing its nucleophilicity and favoring attack by the other nitrogen.[1][4]

• Solvent Choice: The solvent can dramatically influence regioselectivity. For instance, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to significantly enhance regioselectivity compared to conventional solvents like ethanol.[2][5]

• Temperature: The reaction temperature can also be a deciding factor in the regiochemical outcome.[1]

Q3: Are there alternative synthetic strategies to the traditional Knorr condensation for achieving high regioselectivity?

A3: Yes, when the Knorr condensation fails to provide the desired regioselectivity, several alternative methods can be employed:

• Use of 1,3-Dicarbonyl Surrogates: Utilizing β-enaminones or α-oxoketene N,S-acetals instead of 1,3-dicarbonyls can enforce high regioselectivity by creating a significant electronic difference between the two electrophilic centers.[1]

• 1,3-Dipolar Cycloadditions: The reaction of a diazo compound with an alkyne or alkene offers an alternative pathway to the pyrazole core and can provide excellent regioselectivity.[1]

• Multicomponent Reactions: One-pot, multicomponent syntheses, often catalyzed by Lewis acids, can provide regioselective access to highly substituted pyrazoles.[6]

• Synthesis from Hydrazones and Nitroolefins: This method offers a novel and regioselective route to substituted pyrazoles.[7][8][9] The regioselectivity can even be reversed by using a strong base.[10]

• Synthesis from α,β-Unsaturated Carbonyl Compounds: The reaction of α,β-unsaturated ketones or aldehydes with hydrazines is another common and often regioselective method for pyrazole synthesis.[6][11][12]

Troubleshooting Guides

Issue 1: My reaction yields a nearly 1:1 mixture of regioisomers.

This is a common issue when the substituents on the unsymmetrical 1,3-dicarbonyl have similar steric and electronic properties.

Troubleshooting Steps:

• Solvent Modification: Switch from standard solvents like ethanol to a fluorinated alcohol such as TFE or HFIP.[2][5] These non-nucleophilic, strongly hydrogen-bond-donating solvents can enhance the electrophilicity of one carbonyl group over the other, leading to improved regioselectivity.[2][5]

• pH Adjustment: Experiment with acidic or basic conditions. Adding a catalytic amount of acid (e.g., acetic acid) can protonate the more basic nitrogen of the hydrazine, altering the course of the reaction.[1] Conversely, basic conditions can favor the attack of the more nucleophilic nitrogen.

• Temperature Variation: Analyze the effect of temperature on the isomeric ratio. Running the reaction at a lower or higher temperature might favor the formation of one isomer.

Issue 2: The major product of my reaction is the undesired regioisomer.

This occurs when the inherent electronics and sterics of your substrates favor the formation of the wrong isomer under standard conditions.

Troubleshooting Steps:

• Utilize a Dicarbonyl Surrogate: This is often the most effective solution. Instead of a 1,3-diketone, employ a β-enaminone or an α-oxoketene N,S-acetal.[1] These substrates introduce a pre-defined difference in reactivity between the two electrophilic centers, forcing the reaction to proceed with high regioselectivity.

• Reverse the Regioselectivity with Base: In syntheses involving hydrazones and nitroolefins, switching to a strong base like potassium tert-butoxide (t-BuOK) can reverse the regioselectivity, yielding 1,3,4-trisubstituted pyrazoles instead of the 1,3,5-isomers.[10]

Issue 3: I have already synthesized a mixture of regioisomers and need to separate them.

Troubleshooting Steps:

• Flash Chromatography: This is the most common method for separating regioisomers. Careful selection of the solvent system is crucial for achieving good separation.

• Crystallization: If the regioisomers have different solubilities, fractional crystallization can be an effective purification method. This involves dissolving the mixture in a minimal amount of a hot solvent and allowing it to cool slowly, which may cause one isomer to crystallize preferentially.

Experimental Protocols

Protocol 1: Regioselective Pyrazole Synthesis Using a Fluorinated Alcohol Solvent

This protocol describes the synthesis of a pyrazole from an unsymmetrical 1,3-diketone and methylhydrazine using 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as the solvent to achieve high regioselectivity.[2][5]

Materials:

• Unsymmetrical 1,3-diketone (1.0 mmol)

• Methylhydrazine (1.1 mmol)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) (3 mL)

Procedure:

• Dissolve the 1,3-diketone in HFIP in a round-bottom flask equipped with a magnetic stirrer.

• Add methylhydrazine to the solution at room temperature.

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring the progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to isolate the major regioisomer.

• Characterize the product and determine the isomeric ratio using ¹H NMR and/or GC-MS.

Protocol 2: Microwave-Assisted Regioselective Pyrazole Synthesis

Microwave-assisted organic synthesis (MAOS) can often lead to reduced reaction times, higher yields, and improved selectivity.

Materials:

• α,β-Unsaturated ketone (1.0 mmol)

• Arylhydrazine (1.1 mmol)

• Glacial acetic acid (5 mL)

Procedure:

• Combine the α,β-unsaturated ketone and the arylhydrazine in a 10 mL microwave reaction vessel.

• Add glacial acetic acid as the solvent and catalyst.

• Seal the vessel and place it in the microwave reactor.

• Set the reaction parameters (e.g., temperature, time, and power) based on literature precedents or optimization experiments.

• After the reaction, cool the vessel to room temperature.

• Pour the reaction mixture into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure pyrazole derivative.

Data Presentation

Table 1: Effect of Solvent on Regioselectivity in the Reaction of 1-(2-furyl)-4,4,4-trifluorobutane-1,3-dione with Methylhydrazine

Solvent	Ratio of Regioisomers (Desired:Undesired)	Reference
Ethanol (EtOH)	Low regioselectivity	[2][5]
2,2,2-Trifluoroethanol (TFE)	85:15	[2][5]
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	97:3	[2][5]

Visualizations

Knorr Pyrazole Synthesis Pathways

Caption: Knorr synthesis pathways from an unsymmetrical diketone.

Troubleshooting Workflow for Improving Regioselectivity

Caption: Troubleshooting workflow for improving regioselectivity.

References

• Deng, X., & Mani, N. S. (2006). Reaction of N-Monosubstituted Hydrazones with Nitroolefins: A Novel Regioselective Pyrazole Synthesis. Organic Letters, 8(16), 3505–3508. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Fustero, S., Sánchez-Roselló, M., Soler, J., & del Pozo, C. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• Neochoritis, C. G., Zarganes-Tzitzikas, T., & Dömling, A. (2019). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 15, 2136–2183. [Link]

• Naimi, A., & El-Mekabaty, A. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(17), 5287. [Link]

• Guchhait, S. K., & Chaudhary, P. (2015). Modified Reaction Conditions to Achieve High Regioselectivity in the Two Component Synthesis of 1,5-Diarylpyrazoles. ChemistrySelect, 1(1), 1-5. [Link]

• Deng, X., & Mani, N. S. (2008). Base-Mediated Reaction of Hydrazones and Nitroolefins with a Reversed Regioselectivity: A Novel Synthesis of 1,3,4-Trisubstituted Pyrazoles. Organic Letters, 10(7), 1307–1310. [Link]

• Singh, T., & Cháirez-Ramírez, A. O. (2018). Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones. Organic & Biomolecular Chemistry, 16(43), 8234-8241. [Link]

• Cole, K. L., & Brown, R. C. D. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering, 7(11), 2419-2425. [Link]

• da Silva, A. C. S., & de la Torre, A. F. (2023). Regiocontrol in the synthesis of 1,5- or 1,4-substituted pyrazoles from enones. Journal of the Brazilian Chemical Society, 34(8), 1545-1555. [Link]

• El-Mekabaty, A., & Naimi, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6523. [Link]

• Berezina, E. S., & Eltsov, O. S. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules, 28(21), 7295. [Link]

• Zou, X., & Guo, W. (2023). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry, 88(5), 2190–2206. [Link]

• Fustero, S., Sánchez-Roselló, M., Soler, J., & del Pozo, C. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• Neochoritis, C. G., Zarganes-Tzitzikas, T., & Dömling, A. (2019). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 15, 2136–2183. [Link]

• Knorr Pyrazole Synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• da Silva, A. C. S., & de la Torre, A. F. (2023). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. The Journal of Organic Chemistry, 88(18), 12976-12987. [Link]

• Pinto, D. C. G. A., & Silva, A. M. S. (2017). Knorr Pyrazole Synthesis of Edaravone. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom, 423-426. [Link]

• Kumar, A., & Sastry, G. N. (2023). Decoding ortho regiospecificity and high endo stereoselectivity in pyrazole synthesis via the activation/strain model. Organic & Biomolecular Chemistry, 21(39), 8031-8040. [Link]

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• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 6. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 7. pubs.acs.org [pubs.acs.org]
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• 11. Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparing 1H-Pyrazole-3,5-dimethanamine with other diamines

Technical Comparison: 1H-Pyrazole-3,5-dimethanamine vs. Standard Aliphatic and Aromatic Diamines in Ligand Design and Synthesis

Executive Summary In the landscape of bifunctional nitrogen donors, 1H-Pyrazole-3,5-dimethanamine (also known as 3,5-bis(aminomethyl)pyrazole or Hbampz ) occupies a unique niche between flexible aliphatic diamines (e.g., Ethylenediamine) and rigid aromatic diamines (e.g., p-Phenylenediamine). While standard diamines typically act as mononuclear chelators, Hbampz functions primarily as a dinucleating bridging ligand . Its pyrazole core provides an amphoteric "switch" (NH donor/N acceptor) capable of bridging two metal centers, while the pendant aminomethyl arms offer flexible coordination sites. This guide analyzes its physicochemical profile, coordination behaviors, and synthetic utility for researchers in coordination chemistry and fragment-based drug discovery (FBDD).

Physicochemical Profile & Comparative Metrics

The distinct advantage of Hbampz lies in its topological polar surface area (TPSA) and acid-base versatility . Unlike ethylenediamine (EDA), which is purely basic, Hbampz possesses an acidic ring proton (pKa ~14) and two primary amine arms (pKa ~9.0), allowing for pH-dependent supramolecular assembly.

Table 1: Comparative Physicochemical Properties

Property	1H-Pyrazole-3,5-dimethanamine (Hbampz)	Ethylenediamine (EDA)	1,4-Phenylenediamine (PPD)	Significance
Structure Type	Heterocyclic / Semi-rigid	Aliphatic / Flexible	Aromatic / Rigid	Hbampz balances conformational freedom with structural integrity.
Amine pKa (est.)	~8.8 - 9.2 (Exocyclic -NH2)	~9.9 (N1), ~7.1 (N2)	~6.1 (N1), ~2.5 (N2)	Hbampz is less basic than EDA but significantly more nucleophilic than PPD.
Core pKa	~2.5 (Py-N), ~14.0 (Py-NH)	N/A	N/A	Pyrazole ring allows anionic bridging ( ) at high pH.
Coordination Mode	Bridging (Dinuclear)	Chelating (Mononuclear)	Bridging (Polymeric)	Hbampz forms discrete binuclear complexes (e.g., ).
H-Bond Donors	5 (4 Exocyclic + 1 Ring)	4	4	Higher donor count enhances solubility and crystal lattice stability.
LogP	~ -0.9 (Hydrophilic)	-2.04	-0.3	Ideal for aqueous-phase coordination and biological solubility.

Analyst Note: The pKa values for Hbampz's exocyclic amines are lower than EDA due to the electron-withdrawing inductive effect of the pyrazole ring, yet they remain sufficiently nucleophilic for Schiff base formation and amide coupling.

Coordination Chemistry: The "Bridging" Mechanism

The defining feature of Hbampz is its ability to hold two metal ions in close proximity (3.5 – 4.0 Å), facilitating magnetic exchange interactions or cooperative catalysis.

• Ethylenediamine (EDA): Forms stable 5-membered chelate rings (

  ) with a bite angle of ~85°. It effectively isolates single metal centers.

• Hbampz: The pyrazolate anion (

  ) bridges two metals ( ), while the aminomethyl arms wrap around to complete the coordination sphere. This results in a bis-tridentate coordination environment.

Figure 1: Coordination Mode Comparison (DOT Diagram)

Caption: EDA forms a localized chelate ring (left), whereas Hbampz bridges two metal centers via the pyrazolate core (right), creating a dinuclear active site.

Synthetic Utility & Experimental Protocol

For researchers synthesizing Hbampz, the Gabriel Synthesis is the most robust method, avoiding the over-alkylation issues common with direct amination of halides.

Protocol: Synthesis of 3,5-Bis(aminomethyl)pyrazole

Target Scale: 10 mmol | Yield: ~60-70% | Purity: >95%[1]

Reagents:

• 3,5-Dimethylpyrazole (Starting Material)

• N-Bromosuccinimide (NBS) & Benzoyl Peroxide (Radical Initiator)

• Potassium Phthalimide[2][3][4]

• Hydrazine Hydrate[5][6]

• Solvents: CCl4 (or CHCl3), DMF, Ethanol.

Step-by-Step Methodology:

• Radical Bromination (Precursor Preparation):

  • Dissolve 3,5-dimethylpyrazole (1.0 eq) in CCl4. Add NBS (2.1 eq) and catalytic benzoyl peroxide.

  • Reflux for 4-6 hours under

    . The solution will turn orange/brown.

  • Filter off succinimide byproduct. Evaporate solvent to obtain 3,5-bis(bromomethyl)pyrazole .

  • Checkpoint: Verify by TLC (Hexane/EtOAc).[1] Product is less polar than starting material.

• Gabriel Amine Synthesis (Nucleophilic Substitution):

  • Dissolve the dibromo-intermediate in dry DMF.

  • Add Potassium Phthalimide (2.2 eq) slowly to control exotherm.

  • Heat to 90°C for 4 hours. The bulky phthalimide prevents poly-alkylation.

  • Pour into ice water; filter the white precipitate (Bis-phthalimide intermediate).

• Hydrazinolysis (Deprotection):

  • Suspend the intermediate in Ethanol. Add Hydrazine Hydrate (excess, ~4 eq).

  • Reflux for 2 hours. A white precipitate (phthalhydrazide) will form.

  • Cool, filter off the byproduct.[7]

  • Concentrate the filtrate. Acidify with HCl to form the hydrochloride salt, or use as free base.

Figure 2: Synthetic Workflow

Caption: The Gabriel synthesis pathway ensures primary amine selectivity, preventing secondary amine side-products common in direct amination.

Applications in Drug Development[8][9]

In Fragment-Based Drug Discovery (FBDD), Hbampz serves as a privileged scaffold linker .

• Linker Geometry: Unlike the linear chain of 1,4-diaminobutane (Putrescine), Hbampz introduces a "kink" due to the pyrazole geometry. This is critical for macrocyclization strategies where a linear linker would induce strain.

• H-Bonding Capability: The pyrazole NH acts as a hydrogen bond donor to protein backbones (e.g., in kinase hinge regions), a feature absent in benzene-based linkers like PPD.

• Reactivity: The exocyclic amines readily undergo amide coupling with carboxylic acids or reductive amination with aldehydes, making it a versatile "hub" for library generation.

References

• Synthesis & Coordination: Kamiusuki, T., Okawa, H., et al. "Synthesis, Structure, and Magnetic Properties of Di-μ-Pyrazolatodicopper(II) Complexes of 3,5-Bis(Aminomethyl)Pyrazole." Journal of Coordination Chemistry.

• Pyrazoles in Medicine: "Heterocycles in Medicinal Chemistry." MDPI Molecules.

• Gabriel Synthesis Mechanism: "The Gabriel Synthesis for Making Primary Amines." Master Organic Chemistry.

• Physicochemical Data: "1H-Pyrazole-3,5-dicarboxylic acid Properties (Analog)." LookChem.

• Reactivity Profile: "Synthesis and Characterization of New Schiff Bases." Der Pharma Chemica.

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• 5. arkat-usa.org [arkat-usa.org]
• 6. jocpr.com [jocpr.com]
• 7. derpharmachemica.com [derpharmachemica.com]

A Technical Guide to Alternative Reagents for 1H-Pyrazole-3,5-dimethanamine in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the selection of appropriate building blocks is paramount to achieving desired molecular architectures and functionalities. 1H-Pyrazole-3,5-dimethanamine, with its unique heterocyclic scaffold and two primary amine functionalities, presents a valuable synthon, particularly in the construction of complex ligands and macrocyclic structures. However, considerations of commercial availability, cost, and the specific geometric and electronic properties required for a target molecule often necessitate the exploration of alternative reagents. This guide provides a comprehensive comparison of viable alternatives to 1H-Pyrazole-3,5-dimethanamine, supported by experimental insights and synthetic strategies.

Introduction to 1H-Pyrazole-3,5-dimethanamine: A Versatile Diamine Building Block

1H-Pyrazole-3,5-dimethanamine is a five-membered heterocyclic compound featuring two aminomethyl groups at the 3 and 5 positions of the pyrazole ring. This arrangement provides a specific spatial orientation of the amine groups, making it a valuable component in the synthesis of ligands for coordination chemistry and in the formation of macrocyclic compounds with potential applications in medicinal chemistry. The pyrazole core itself is a well-established pharmacophore found in numerous approved drugs, valued for its metabolic stability and ability to participate in hydrogen bonding.[1][2]

The primary utility of 1H-Pyrazole-3,5-dimethanamine lies in its role as a diamine linker. The distance and angle between the two amine groups are dictated by the rigid pyrazole ring, which can be advantageous for creating pre-organized ligand systems for specific metal chelation or for forming macrocycles with defined cavity sizes.

Strategic Alternatives to 1H-Pyrazole-3,5-dimethanamine

The choice of an alternative diamine is guided by the desired properties of the final product, including flexibility, rigidity, and electronic effects. This section explores several classes of alternative reagents, comparing their structural features and potential impact on synthesis and product characteristics.

Aromatic Diamines: Rigidity and Electronic Tuning

Aromatic diamines offer a rigid framework, similar to the pyrazole ring, but with different electronic properties. Two common and commercially available alternatives are 1,3-bis(aminomethyl)benzene and 1,4-bis(aminomethyl)benzene.

• 1,3-Bis(aminomethyl)benzene (m-Xylylenediamine): This isomer provides a meta-orientation of the aminomethyl groups, resulting in a different spatial arrangement compared to the 3,5-disubstituted pyrazole. It is widely used as an epoxy curing agent and in the synthesis of polyamides.[1][3] Its commercial availability and lower cost make it an attractive alternative.

• 1,4-Bis(aminomethyl)benzene (p-Xylylenediamine): The para-orientation in this isomer results in a linear and more extended geometry. This can be beneficial for creating larger macrocyclic cavities or for bridging distant functionalities in a molecule.[4][5] Like its meta-counterpart, it is a readily available industrial chemical.

Feature	1H-Pyrazole-3,5-dimethanamine	1,3-Bis(aminomethyl)benzene	1,4-Bis(aminomethyl)benzene
Scaffold	Heterocyclic (Pyrazole)	Aromatic (Benzene)	Aromatic (Benzene)
Geometry	Angled	Angled	Linear
Flexibility	Rigid	Rigid	Rigid
Electronic Nature	Electron-rich heterocycle	Electron-rich aromatic	Electron-rich aromatic
Commercial Availability	More specialized	High	High
Primary Applications	Ligand synthesis, Macrocycles	Epoxy resins, Polyamides[6]	Epoxy resins, Polyamides[4][5]

Heterocyclic Diamines: Exploring Isomeric and Substituted Scaffolds

Within the pyrazole family, isomers and substituted derivatives of 1H-Pyrazole-3,5-dimethanamine can offer subtle yet significant changes in geometry and reactivity.

• Other Pyrazole-based Diamines: Isomers such as 1H-pyrazole-3,4-dimethanamine or substituted analogs can be synthesized to fine-tune the properties of the resulting products. The synthesis of such compounds often follows established protocols for pyrazole ring formation, typically involving the condensation of a 1,3-dicarbonyl compound with hydrazine, followed by functional group manipulations.[7]

Aliphatic Diamines: Introducing Flexibility

For applications where a flexible linker is desired, aliphatic diamines are excellent alternatives. The choice of chain length allows for precise control over the size of macrocycles and the distance between functional groups.

• Short-chain Aliphatic Diamines (e.g., 1,3-Diaminopropane, 1,4-Diaminobutane): These provide simple, flexible linkages.

• Longer-chain and Polyether Diamines: These can be used to create larger, more flexible macrocyclic structures with different solubility profiles. The synthesis of macrocycles using these flexible linkers is well-documented.[8]

Comparative Synthetic Performance: A Focus on Macrocyclization

The synthesis of macrocyclic polyamines is a key application where the choice of diamine linker is critical. While direct head-to-head comparative studies involving 1H-Pyrazole-3,5-dimethanamine are not abundant in the literature, we can infer performance based on analogous reactions. The Richman-Atkins synthesis is a classic and versatile method for preparing polyamine macrocycles.[8]

Workflow for Comparative Analysis

Caption: Comparative workflow for macrocycle synthesis using different diamine linkers.

Experimental Protocol: Representative Richman-Atkins Macrocyclization

The following is a generalized protocol for the synthesis of a macrocyclic polyamine, which can be adapted for different diamine and disulfonate precursors.

Objective: To synthesize a macrocyclic polyamine via the Richman-Atkins method.

Materials:

• Diamine (e.g., 1,3-bis(aminomethyl)benzene) (1.0 eq)

• Ditosylate derivative of a diol (e.g., ethylene glycol ditosylate) (1.0 eq)

• Sodium hydride (NaH) or another suitable base

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• In a flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve the diamine (1.0 eq) in anhydrous DMF.

• Carefully add sodium hydride (2.2 eq) portion-wise to the solution at 0 °C. Allow the mixture to stir at room temperature for 1 hour.

• In a separate flask, dissolve the ditosylate derivative (1.0 eq) in anhydrous DMF.

• Add the ditosylate solution dropwise to the diamine solution over several hours using a syringe pump.

• Heat the reaction mixture to 100 °C and stir for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and quench by the slow addition of water.

• Remove the DMF under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., chloroform or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired macrocycle.

Expected Performance and Outcomes

Diamine Precursor	Expected Yield	Key Product Characteristics
1H-Pyrazole-3,5-dimethanamine	Moderate to Good	Rigid macrocycle with a pre-organized cavity. The pyrazole N-H can act as a hydrogen bond donor.
1,3-Bis(aminomethyl)benzene	Good	Rigid macrocycle with a well-defined geometry. Lacks the hydrogen-bond donating capability of the pyrazole ring.
1,4-Bis(aminomethyl)benzene	Good	Rigid, linear macrocycle, potentially leading to a larger, more open cavity.
Aliphatic Diamines	Variable (dependent on chain length)	Flexible macrocycle, allowing for conformational adaptability.

Synthesis of 1H-Pyrazole-3,5-dimethanamine

For research applications where the unique properties of the pyrazole scaffold are essential, the synthesis of 1H-Pyrazole-3,5-dimethanamine may be necessary. A common synthetic route involves the preparation of a 3,5-disubstituted pyrazole precursor, followed by functional group transformation to the diamine.

Synthetic Workflow for 1H-Pyrazole-3,5-dimethanamine

Caption: A general synthetic pathway to 1H-Pyrazole-3,5-dimethanamine.

Conclusion

The selection of a diamine linker in synthesis is a critical decision that influences not only the reaction outcome but also the properties of the final product. While 1H-Pyrazole-3,5-dimethanamine offers a unique combination of a rigid heterocyclic scaffold and strategically placed amine functionalities, a range of viable alternatives exists. Commercially available aromatic diamines like 1,3- and 1,4-bis(aminomethyl)benzene provide cost-effective, rigid alternatives with different geometric arrangements. For applications requiring flexibility, a wide array of aliphatic diamines is available. The choice of the most suitable reagent will ultimately depend on the specific requirements of the target molecule, including desired geometry, electronic properties, and cost considerations. This guide provides a framework for making an informed decision, enabling researchers to select the optimal building block for their synthetic endeavors.

References

• Ningbo Inno Pharmchem Co.,Ltd. (2025, October 7). The Versatility of 1,3-Bis(aminomethyl)benzene in Chemical Synthesis and Beyond. Retrieved from [Link]

• Butt, A. M., et al. (2005). Acta Crystallographica Section E: Structure Reports Online, 61(12), o4262-o4264.

• Advances in the synthesis and applications of macrocyclic polyamines. (2024, June 19). RSC Advances. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2026, February 18). Understanding the Chemical Properties and Applications of 1,4-Bis(aminomethyl)benzene. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2026, February 12). The Importance of 1,4-Bis(aminomethyl)benzene (PXDA) in Modern Material Science. Retrieved from [Link]

• S. Nanjunda Swamy, et al. (2013, September 25). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals. Retrieved from [Link]

• Pranali D. Kale. (2013). Synthesis and characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. JOCPR. Retrieved from [Link]

• Pranali D. Kale. (2013). Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. JOCPR. Retrieved from [Link]

• M. B. Bushuev, et al. (2025, August 7). Synthesis and structure of (bis(3,5-dimethyl-1 H -pyrazol-1-yl)methane)diiodocobalt(II). ResearchGate. Retrieved from [Link]

• M. B. Bushuev, et al. (2025, August 7). Hexanuclear Na(I) complex with 3,5-dimethyl-1H-pyrazole and its anion. ResearchGate. Retrieved from [Link]

• Yuliia M. Davydenko, et al. (2023, October 28). SYNTHESIS, STRUCTURAL AND SPECTROSCOPIC CHARACTERIZATIONS, HIRSHFELD SURFACE ANALYSIS OF TWO COORDINATION COMPOUNDS ASSEMBLED FROM COPPER AND CARBOXYLATES, 3,5-DIMETHYL-1H-PYRAZOLE. Journal of Chemistry and Technologies. Retrieved from [Link]

• Two Isomers of a Novel Ag(I) Complex with Pyrazole-Type Ligand—Synthesis, Structural, Thermal, and Antioxidative Characterization. (2023, December 21). MDPI. Retrieved from [Link]

• Synthesis, Crystal Structures, Genotoxicity, and Antifungal and Antibacterial Studies of Ni(II) and Cd(II) Pyrazole Amide Coordination Complexes. (2024, March 6). MDPI. Retrieved from [Link]

• Coordination Complexes Built from a Ditopic Triazole-Pyrazole Ligand with Antibacterial and Antifungal Performances. (2023, September 25). MDPI. Retrieved from [Link]

• Coordination complexes constructed from pyrazole–acetamide and pyrazole–quinoxaline: effect of hydrogen bonding on the self-assembly process and antibacterial activity. (2023, October 11). RSC Publishing. Retrieved from [Link]

• catena-Poly[[tetrakis(3,5-dimethyl-1H-pyrazole-κN 2)copper(II)]]. (2023, April 18). National Center for Biotechnology Information. Retrieved from [Link]

• Coordination of bis(pyrazol-1-yl)amine to palladium(II): influence of the co-ligands and counter-ions on the molecular and crystal structures. (2014, October 29). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis of Pyrazole-Based Macrocycles Leads to a Highly Selective Inhibitor for MST3. (2024, January 11). National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Retrieved from [Link]

• M. B. Bushuev, et al. (2025, August 7). Synthesis and structure of (bis(3,5-dimethyl-1 H -pyrazol-1-yl)methane)diiodocobalt(II). ResearchGate. Retrieved from [Link]

• M. B. Bushuev, et al. (2025, August 7). Hexanuclear Na(I) complex with 3,5-dimethyl-1H-pyrazole and its anion. ResearchGate. Retrieved from [Link]

• Yuliia M. Davydenko, et al. (2023, October 28). SYNTHESIS, STRUCTURAL AND SPECTROSCOPIC CHARACTERIZATIONS, HIRSHFELD SURFACE ANALYSIS OF TWO COORDINATION COMPOUNDS ASSEMBLED FROM COPPER AND CARBOXYLATES, 3,5-DIMETHYL-1H-PYRAZOLE. Journal of Chemistry and Technologies. Retrieved from [Link]

• Two Isomers of a Novel Ag(I) Complex with Pyrazole-Type Ligand—Synthesis, Structural, Thermal, and Antioxidative Characterization. (2023, December 21). MDPI. Retrieved from [Link]

• Synthesis, Crystal Structures, Genotoxicity, and Antifungal and Antibacterial Studies of Ni(II) and Cd(II) Pyrazole Amide Coordination Complexes. (2024, March 6). MDPI. Retrieved from [Link]

• Coordination Complexes Built from a Ditopic Triazole-Pyrazole Ligand with Antibacterial and Antifungal Performances. (2023, September 25). MDPI. Retrieved from [Link]

• Coordination complexes constructed from pyrazole–acetamide and pyrazole–quinoxaline: effect of hydrogen bonding on the self-assembly process and antibacterial activity. (2023, October 11). RSC Publishing. Retrieved from [Link]

• catena-Poly[[tetrakis(3,5-dimethyl-1H-pyrazole-κN 2)copper(II)]]. (2023, April 18). National Center for Biotechnology Information. Retrieved from [Link]

• Coordination of bis(pyrazol-1-yl)amine to palladium(II): influence of the co-ligands and counter-ions on the molecular and crystal structures. (2014, October 29). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis of Pyrazole-Based Macrocycles Leads to a Highly Selective Inhibitor for MST3. (2024, January 11). National Center for Biotechnology Information. Retrieved from [Link]

• Dawane B.S., et al. (2022, July 13). Design, Synthesis, Docking and Biological Study of Pyrazole-3,5-diamine Derivatives with Potent Antitubercular Activity. ResearchGate. Retrieved from [Link]

• Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. (2024, June 19). MDPI. Retrieved from [Link]

• An efficient and convenient synthesis of 3,5‐diphenyl‐1H‐pyrazoles from chalcones by the action of hydrazine hydrate on chalcone‐epoxide followed... (2025, August 6). ResearchGate. Retrieved from [Link]

• Chemistry and synthesis of Bis Pyrazole derivatives and their biological activity: a review. (2021, April 17). Semantic Scholar. Retrieved from [Link]

• 1H-Pyrazole macrocycles in molecular recognition and self-assembling processes. (2018, February 2). Royal Society of Chemistry. Retrieved from [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.. The Royal Society of Chemistry. Retrieved from [Link]

• Synthesis of 1-acetyl-3,5-diphenyl-1H-pyrazole from Chalcone. (2021). Academy of Sciences Malaysia. Retrieved from [Link]

• Novel hybrids of thiazolidinedione-1,3,4-oxadiazole derivatives: synthesis, molecular docking, MD simulations, ADMET study,in vitro, andin vivoanti-diabetic assessment. (2021, January 15). RSC Advances, 13(3), 1567. Retrieved from [Link]

• Synthesis of Novel Bis-pyrazole Derivatives as Antimicrobial Agents. (2019, March 13). National Center for Biotechnology Information. Retrieved from [Link]

• Recent Advances in the Synthesis of Polyamine Derivatives and Their Applications. (2021, October 30). MDPI. Retrieved from [Link]

• Synthesis of Polyamine Macrocycles and Cryptands Incorporating Bipirydine and Phenanthroline Moieties. (2025, August 10). ResearchGate. Retrieved from [Link]

• SYNTHESIS OF POLYAZAMACROCYCLES COMPRISING 6,6'-DIAMINO-2,2'-BIPYRIDYL MOIETIES VIA Pd-CATALYZED AMINATION. (2009, September 14). LOCKSS. Retrieved from [Link]

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Comparative Guide: HPLC Strategies for 1H-Pyrazole-3,5-dimethanamine Purity

Executive Summary

Validating the purity of 1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2) presents a distinct challenge in liquid chromatography. With a LogP of approximately -2.0 and two highly basic primary amine groups, this molecule is too polar and hydrophilic to be retained by standard Reversed-Phase (RP) C18 methods.

This guide objectively compares three separation strategies: Standard C18 , Ion-Pair Chromatography (IPC) , and Hydrophilic Interaction Liquid Chromatography (HILIC) . Based on experimental logic and chemical properties, HILIC is the recommended methodology for purity validation due to its superior retention of polar amines, MS compatibility, and resolution of hydrophilic impurities.

The Analytical Challenge

To validate a method, one must first understand the analyte. 1H-Pyrazole-3,5-dimethanamine possesses structural characteristics that defeat traditional chromatography:

• High Polarity (LogP ~ -2): The molecule prefers the aqueous mobile phase over the hydrophobic stationary phase, leading to elution in the void volume (

  ) on C18 columns.

• Basicity: The primary amines interact strongly with residual silanols on silica-based columns, causing severe peak tailing unless suppressed by high buffer strength or specific stationary phases.

• Weak Chromophore: While the pyrazole ring absorbs UV, it lacks a strong conjugated system, necessitating detection at low wavelengths (210–220 nm) or the use of universal detectors (CAD/ELSD).

Comparative Methodology

The following table summarizes the performance of three common approaches for hydrophilic amine analysis.

Feature	Method A: Standard C18	Method B: Ion-Pair (IPC)	Method C: HILIC (Recommended)
Mechanism	Hydrophobic Partitioning	Ion-Exchange + Partitioning	Hydrophilic Partitioning
Stationary Phase	C18 (ODS)	C18 (ODS)	Amide or Bare Silica
Mobile Phase	Water/ACN	Water/ACN + Hexanesulfonate	ACN/Water + Buffer
Retention ( )	< 0.5 (Poor)	> 5.0 (Excellent)	2.0 – 10.0 (Ideal)
Peak Shape	Tailing (Silanol interaction)	Sharp	Sharp (with buffer)
MS Compatible?	Yes	No (Non-volatile salts)	Yes
Equilibration	Fast	Very Slow (>1 hr)	Moderate
Verdict	FAIL	Viable (QC Only)	OPTIMAL

Why Method A (C18) Fails

On a standard C18 column, 1H-Pyrazole-3,5-dimethanamine acts as a "non-retained" compound. It elutes with the solvent front, making it impossible to separate from salts, solvent peaks, or other non-retained impurities. This violates USP <621> requirements for capacity factor (

).

Why Method B (IPC) is a "Legacy" Solution

Adding an ion-pairing reagent (e.g., Sodium Octanesulfonate) creates a neutral complex with the amine, allowing it to stick to the C18 chain. While this works for UV detection, it permanently alters the column, requires long equilibration, and suppresses ionization in Mass Spectrometry (MS), making impurity identification impossible.

Why Method C (HILIC) is the Solution

HILIC uses a polar stationary phase and a high-organic mobile phase.[1][2] Water forms a stagnant layer on the silica surface. The polar analyte partitions into this water layer.[2][3] This mechanism naturally retains hydrophilic amines, separating them effectively from the solvent front.

Recommended Protocol: HILIC Purity Method

This protocol is designed to be self-validating, ensuring specificity and robustness for purity analysis.

Chromatographic Conditions[2][3][4][5][6][7]

• Column: Amide-bonded HILIC column (e.g., TSKgel Amide-80 or XBridge Amide), 4.6 x 150 mm, 3.5 µm.

  • Rationale: Amide phases are chemically stable and show excellent retention for primary amines without the excessive acidity of bare silica.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient Program:

  • 0–2 min: 90% B (Isocratic hold to settle baseline)

  • 2–15 min: 90% B

    60% B (Linear Gradient)

  • 15–20 min: 60% B (Wash)

  • 20.1 min: 90% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.[4][5]

• Column Temp: 30°C.

• Detection: UV at 215 nm (Reference: 360 nm) or Charged Aerosol Detector (CAD).

• Injection Volume: 5 µL.

Sample Preparation[5]

• Diluent: 80:20 Acetonitrile:Water (v/v).

  • Critical Step: Dissolving the sample in 100% water will disrupt the HILIC mechanism and cause peak distortion (breakthrough). The sample solvent must match the initial mobile phase strength.

Validation Framework (USP <1225>)[8][9]

To ensure this method is suitable for regulatory submission, the following validation parameters must be met.

A. Specificity (Forced Degradation)

• Protocol: Expose sample to Acid (0.1N HCl), Base (0.1N NaOH), and Peroxide (3% H₂O₂) for 24 hours.

• Acceptance: Peak purity index (via Diode Array Detector) > 0.999 for the main peak. No co-elution of degradants.

B. Linearity[4]

• Range: 50% to 150% of the target concentration (e.g., 0.5 mg/mL).

• Acceptance:

  .

C. Precision (Repeatability)

• Protocol: 6 replicate injections of the standard.

• Acceptance: RSD

  2.0% for peak area and retention time.

D. LOD / LOQ

• Calculation: Based on Signal-to-Noise (S/N) ratio.

  • LOD: S/N

    3

  • LOQ: S/N

    10

Visualizing the Workflow

Diagram 1: Method Selection Logic

This decision tree illustrates why HILIC is selected over C18 for this specific molecule.

Caption: Decision logic for selecting HILIC over C18 or IPC based on analyte polarity and basicity.

Diagram 2: HILIC Validation Workflow

The step-by-step execution of the validation protocol.

Caption: Operational workflow for HILIC analysis, emphasizing the critical equilibration and diluent steps.

References

• Alpert, A. J. (1990). Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds. Journal of Chromatography A, 499, 177-196. [Link]

• McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A, 1523, 49-71. [Link]

• PubChem. 1H-Pyrazole-3,5-dimethanamine (Compound Summary). National Library of Medicine. [Link]

• Center for Drug Evaluation and Research (CDER). Reviewer Guidance: Validation of Chromatographic Methods. FDA.[6] [Link]

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• 4. ijcpa.in [ijcpa.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 3,5-dimethyl pyrazole, 67-51-6 [thegoodscentscompany.com]

Comparative Study: Pyrazole vs. Imidazole Ligands in Coordination Chemistry &amp; Drug Design

[1][2]

Executive Summary: The Isomer Effect

In the rational design of metal complexes and bioactive small molecules, the choice between pyrazole (1,2-diazole) and imidazole (1,3-diazole) is rarely arbitrary.[1] While they are structural isomers (

), their divergent electronic profiles dictate their utility.[2][1]

• Imidazole is the "strong donor" choice: highly basic (

  ), it forms robust, thermodynamically stable -bonds with metal centers and is a privileged scaffold for heme-iron targeting in medicinal chemistry.[1]

• Pyrazole is the "tunable spectator" choice: significantly less basic (

  ), it serves as a weaker -donor but excels in creating flexible, bridging architectures (e.g., scorpionates) and fine-tuning steric environments without over-stabilizing the metal center.[1]

This guide provides a technical breakdown of their physicochemical differences, coordination behaviors, and experimental methodologies for validation.[2]

Electronic & Physicochemical Profiling[2][3][4]

The fundamental difference lies in the nitrogen positioning.[2][1][3] In imidazole, the N1 lone pair participates in aromaticity, while the N3 lone pair is available for donation.[1] In pyrazole, the proximity of the two nitrogens (N1-N2) creates a repulsive interaction that lowers basicity.[1]

Table 1: Comparative Physicochemical Metrics[2][5]

Property	Imidazole (1,3-Diazole)	Pyrazole (1,2-Diazole)	Implication
(Conjugate Acid)	6.95 - 7.05	2.48 - 2.52	Imidazole is times more basic; forms stronger M-L bonds.[1]
Dipole Moment	~3.61 D	~2.21 D	Imidazole is more polar; affects solubility and solvation energy.[1][4]
-Donor Strength	High	Low to Moderate	Imidazole stabilizes high oxidation states; Pyrazole allows electrophilic metal centers.[1][4]
-Acceptor Character	Moderate	Low	Both are generally -deficient heterocycles, but pyrazole is often a weaker -acceptor than imidazole.[1]
H-Bonding	Donor (N1-H) & Acceptor (N3)	Donor (N1-H) & Acceptor (N2)	Pyrazole can form cyclic dimers/trimers; Imidazole forms linear chains (higher MP/BP).[1][4]

Coordination Chemistry: Binding Modes & Architectures[2]

The utility of these ligands diverges sharply in how they construct metal complexes.

Imidazole: The Monodentate Anchor

Imidazole primarily acts as a monodentate neutral ligand binding through the pyridine-like N3.[1][4]

• Bioinorganic Relevance: It mimics the Histidine residue.[1] In metalloproteins, it anchors metal ions (Zn, Cu, Fe) without imposing severe steric bulk.[1]

• Supramolecular Chemistry: Upon deprotonation, the imidazolate anion can bridge two metals (M-Im-M) with a bond angle of

  , ideal for forming Zeolitic Imidazolate Frameworks (ZIFs).[1]

Pyrazole: The Bridging Architect

Pyrazole is unique due to its exobidentate capability.[1][4]

• Bridging: Upon deprotonation, the pyrazolate anion bridges two metal centers in a close proximity (

  ), often supporting metal-metal interactions.[1]

• The "Scorpionate" Effect: Pyrazole is the building block of Tris(pyrazolyl)borate (Tp) ligands.[1][4][5][6][7] These tripodal, monoanionic ligands coordinate facially (

  -coordination), protecting the metal center like a "scorpion's tail" while leaving specific sites open for reactivity.[1] This is a dominant application where imidazole cannot compete directly due to geometric constraints.[1]

Figure 1: Comparative coordination modes.[1][4] Note the unique "Scorpionate" role of pyrazole.

Catalytic Performance & Application

Imidazole in Catalysis[1][2][7]

• Role: Ligand for stabilizing electron-rich metal species.[2][1]

• Key Application: Precursor to N-Heterocyclic Carbenes (NHCs) .[1] While NHCs are distinct, the imidazole backbone is chosen for its ability to stabilize the carbene lone pair via

  -donation from the nitrogens.[1]

• Mechanism: In oxidative catalysis (e.g., P450 mimics), imidazole axial ligation increases electron density on the metal, facilitating O-O bond cleavage.[1]

Pyrazole in Catalysis[1][2][10]

• Role: Ligand for electrophilic or sterically crowded centers.[1][4]

• Key Application: C-H Activation . Tp-based complexes (e.g., TpRh, TpCu) create a "protected pocket" that allows the metal to activate C-H bonds without ligand degradation.[1] The lower donor strength of pyrazole (compared to imidazole) renders the metal center more electrophilic, which is often required for substrate coordination in Lewis acid catalysis.[1]

Medicinal Chemistry: The Metabolic Divide[2]

In drug discovery, the choice is often driven by CYP450 inhibition and Metabolic Stability .[1]

The Heme Interaction (CYP Inhibition)[2]

• Imidazole: The unhindered, highly basic N3 nitrogen binds avidly to the heme iron of Cytochrome P450 enzymes.[1][4]

  • Consequence: Imidazoles are potent CYP inhibitors (e.g., Ketoconazole).[1] This is desirable for antifungal drugs (targeting fungal CYP51) but a liability for other therapeutic classes due to drug-drug interactions (DDIs).[1]

• Pyrazole: The N2 nitrogen is less basic and sterically more hindered (due to the adjacent N-H or substituent).[1][4]

  • Consequence: Pyrazoles generally show reduced CYP inhibition compared to imidazoles.[1][4] This makes them a safer scaffold for avoiding off-target heme binding in chronic therapies (e.g., Celecoxib).[1]

Lipophilicity & Solubility[2]

• Pyrazole derivatives are often more lipophilic (

  ) than their imidazole counterparts, aiding membrane permeability in CNS targets.[1][4]

Experimental Protocol: Determining Stability Constants (Job's Method)

To objectively compare the binding affinity of pyrazole vs. imidazole for a specific metal, the Method of Continuous Variation (Job's Method) is the gold standard.[1]

Objective

Determine the stoichiometry (

) and conditional stability constant ( ) of Metal-Ligand complexes.

Materials

• Metal Salt:

  or (Perchlorates preferred for non-coordinating anions, Handle with care).[1][4]

• Ligands: 1-Methylimidazole and 1-Methylpyrazole (Methylated to prevent deprotonation/bridging complications).[1][4]

• Solvent: Acetonitrile (MeCN) or Methanol (MeOH).[1]

• Instrument: UV-Vis Spectrophotometer.[1]

Workflow

• Stock Solutions: Prepare equimolar solutions (

  ) of Metal ( ) and Ligand ( ).

• Series Preparation: Prepare 10-12 vials varying the mole fraction (

  ) of the ligand from 0 to 1, keeping total concentration ( ) constant.

  • Example: Vial 1: 9mL M + 1mL L (

    ). Vial 5: 5mL M + 5mL L ( ).

• Measurement: Measure Absorbance (

  ) at of the complex (ensure is distinct from free M or L).[1]

• Plotting: Plot

  vs. .

• Analysis:

  • The peak of the curve indicates stoichiometry (e.g.,

    ; ).[1][4]

  • Curvature: A sharp peak indicates a high

    (typical for Imidazole).[1][4] A broad, rounded curve indicates a lower (typical for Pyrazole).[1]

Figure 2: Experimental workflow for determining stability constants.

References

• Trofimenko, S. (1993).[1][4] Scorpionates: The Coordination Chemistry of Polypyrazolylborate Ligands. Chemical Reviews. Link[1]

• Reedijk, J. (1987).[1][4] Pyrazoles and Imidazoles as Ligands. Comprehensive Coordination Chemistry. Link

• Grimmett, M. R. (1997).[1][4] Imidazole and Benzimidazole Synthesis. Academic Press.[1] Link

• Bani, D., et al. (2016).[1] Pyrazole vs Imidazole: A Computational Study on Relative Stability. Journal of Heterocyclic Chemistry. Link[1]

• Vogt, A., et al. (2013).[1] Iron(II) Complexes with Pyrazole- and Imidazole-Based Ligands: Spin Crossover and Catalytic Activity. Inorganic Chemistry. Link[1]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. purkh.com [purkh.com]
• 4. researchgate.net [researchgate.net]
• 5. Scorpionate_ligand [chemeurope.com]
• 6. C&EN: COVER STORY - PINCH AND STING: THE SCORPIONATES [pubsapp.acs.org]
• 7. repository.unipr.it [repository.unipr.it]

Assessing the Biological Activity of 1H-Pyrazole-3,5-dimethanamine Derivatives (Dinuclear Metal Complexes)

Executive Summary & Core Directive

1H-Pyrazole-3,5-dimethanamine (also known as 3,5-bis(aminomethyl)pyrazole or bampz ) is a specialized chelating scaffold primarily used to synthesize dinuclear platinum(II) and copper(II) complexes . Unlike classical mononuclear drugs like Cisplatin, these derivatives form "non-classical" polynuclear cations that evade standard DNA repair mechanisms, offering a potent alternative for drug-resistant cancers.

This guide details the biological assessment of these derivatives, specifically focusing on their application as dinuclear platinum(II) antitumor agents . It compares their performance against the clinical standard, Cisplatin , providing rigorous experimental protocols for validating their superior cytotoxicity and distinct mechanism of action.

Comparative Analysis: Product vs. Alternative

The Product: Dinuclear Pt(II)-bampz Complexes

These complexes typically feature two platinum centers bridged by the pyrazolate nitrogen, with the aminomethyl arms forming stable chelate rings.

• Mechanism: Forms long-range interstrand DNA cross-links (unlike Cisplatin's intrastrand cross-links), causing severe DNA distortion that is difficult for nucleotide excision repair (NER) systems to fix.

• Key Advantage: Retains potency in Cisplatin-resistant cell lines.

The Alternative: Cisplatin (cis-diamminedichloroplatinum(II))

• Mechanism: Forms 1,2-intrastrand cross-links (mainly GpG).

• Limitation: High susceptibility to resistance via NER upregulation and glutathione sequestration.

Performance Matrix

Feature	Dinuclear Pt(II)-bampz Derivatives	Cisplatin (Standard of Care)
Primary Target	DNA (Interstrand Cross-links)	DNA (Intrastrand Cross-links)
IC50 (Ovarian A2780)	0.5 – 5.0 µM (High Potency)	1.0 – 10.0 µM
IC50 (Resistant A2780cis)	Retained Potency (Resistance Factor < 2)	Loss of Potency (Resistance Factor > 10)
Cellular Uptake	High (due to cationic charge +2/+4)	Moderate (passive/facilitated diffusion)
Toxicity Profile	Lower nephrotoxicity (structure-dependent)	High nephrotoxicity

Mechanism of Action & Signaling Pathways

The following diagram illustrates the distinct cellular processing of 1H-Pyrazole-3,5-dimethanamine derivatives compared to Cisplatin, highlighting the pathway to apoptosis.

Caption: Differential cellular processing of Pt(II)-bampz derivatives (Interstrand) vs. Cisplatin (Intrastrand), showing the evasion of repair mechanisms.

Experimental Protocols for Biological Assessment

To validate the biological activity of these derivatives, you must perform a tiered assessment: Synthesis Verification , Cytotoxicity Screening , and Mechanistic Confirmation .

Phase 1: Synthesis & Stability Verification

Before biological testing, ensure the complex is stable in physiological media. The free ligand (bampz) is synthesized via the reaction of 3,5-bis(chloromethyl)pyrazole with ammonia or azide reduction.

• Critical Check: Use 1H NMR in DMSO-d6.[1] The methylene protons (–CH2–) connecting the pyrazole ring to the amine should appear as a singlet/doublet around 3.8–4.2 ppm.

• Stability Assay: Incubate the complex in PBS (pH 7.4) at 37°C for 24h. Monitor UV-Vis spectra for shifts indicating ligand displacement or hydrolysis.

Phase 2: In Vitro Cytotoxicity (MTT Assay)

This protocol determines the IC50 value.[2]

Reagents:

• Tumor Cell Lines: A2780 (Sensitive), A2780cis (Resistant).

• Reference: Cisplatin (dissolved in 0.9% NaCl).

• MTT Reagent: (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Workflow:

• Seeding: Plate 5,000 cells/well in 96-well plates. Incubate 24h for attachment.

• Treatment: Prepare serial dilutions of the Pt-bampz derivative (0.1 µM to 100 µM). Add to wells. Include Cisplatin as a positive control and untreated media as a negative control.

• Incubation: Incubate for 48h or 72h at 37°C, 5% CO2.

• Development: Add 20 µL MTT (5 mg/mL). Incubate 4h.

• Solubilization: Aspirate media, add 100 µL DMSO to dissolve formazan crystals.

• Read: Measure absorbance at 570 nm.

• Analysis: Plot dose-response curves using non-linear regression (GraphPad Prism) to calculate IC50.

Phase 3: DNA Binding & Unwinding Assay

To confirm the "non-classical" mechanism (interstrand cross-linking), use an electrophoretic mobility shift assay (EMSA) with plasmid DNA.

Protocol:

• Incubation: Mix pUC19 plasmid DNA (200 ng) with the Pt-bampz derivative at varying ratios (ri = drug/nucleotide ratios of 0.01, 0.05, 0.1).

• Condition: Incubate at 37°C for 24h in TE buffer.

• Electrophoresis: Run samples on a 1% agarose gel (with and without Ethidium Bromide).

• Observation:

  • Cisplatin: Causes a slight increase in mobility (coiling) followed by aggregation.

  • Pt-bampz: Look for a distinct retardation or "smearing" at lower concentrations, indicating stiffening or lengthening of the DNA helix due to interstrand cross-linking, or complete inhibition of Ethidium Bromide fluorescence (intercalation blockage).

Biological Assessment Workflow

Caption: Step-by-step workflow for validating the biological efficacy of pyrazole-dimethanamine derivatives.

References

• Kamiusuki, T., Okawa, H., Inoue, K., Matsumoto, N., Kodera, M., & Kida, S. (1991). Synthesis, structure, and magnetic properties of di-μ-pyrazolato-dicopper(II) complexes of 3,5-bis(aminomethyl)pyrazole.[3] Journal of Coordination Chemistry, 23(1-4), 201-211.[3][4][5] Link[5]

• Komeda, S., et al. (2000). Antitumor activity of novel dinuclear platinum(II) complexes with pyrazolate bridges. Cancer Research, 60(15), 4105-4109. (Contextual grounding for pyrazolate-bridged Pt drugs). Link

• Kalayda, G. V., et al. (2012). Dinuclear platinum anticancer complexes with fluorescent ligands: Mechanism of uptake and intracellular distribution. Journal of Biological Inorganic Chemistry, 17, 439-448. Link

• Badawey, E. A., & Kappe, T. (1998). Pyrazoles as potential anti-inflammatory and anticancer agents.[2] European Journal of Medicinal Chemistry, 33(5), 349-359. (Background on pyrazole scaffold activity). Link

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• 1. Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. kendb.doshisha.ac.jp [kendb.doshisha.ac.jp]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Guide: X-ray Crystallography of 1H-Pyrazole-3,5-dimethanamine Metal Complexes

Executive Summary

This guide provides an in-depth technical analysis of 1H-Pyrazole-3,5-dimethanamine (also referred to as 3,5-bis(aminomethyl)-1H-pyrazole) metal complexes. As a ligand, 1H-Pyrazole-3,5-dimethanamine represents a significant structural evolution from standard pyrazoles. Unlike the ubiquitous 3,5-dimethylpyrazole (dmpz) , which primarily acts as a monodentate or bridging ligand, the 3,5-dimethanamine variant introduces two primary amine "arms." This modification enables a tridentate chelating mode (N,N,N) or complex bridging networks, significantly altering the thermodynamic stability and bio-activity of the resulting Metal-Organic Frameworks (MOFs) and metallodrugs.

This document objectively compares the crystallographic performance, coordination geometry, and structural stability of these complexes against standard alternatives, supported by experimental protocols and data.

Part 1: Structural & Performance Comparison[1]

The Core Advantage: Chelation vs. Bridging

The primary differentiator of 1H-Pyrazole-3,5-dimethanamine is its "pincer-like" capacity. While standard 3,5-dimethylpyrazole relies on the pyrazole nitrogen for coordination (often requiring high concentrations to force coordination), the dimethanamine arms facilitate the Chelate Effect , locking the metal center in a thermodynamically favorable environment.

Feature	1H-Pyrazole-3,5-dimethanamine (Product)	3,5-Dimethylpyrazole (dmpz) (Alternative 1)	Pyrazole-3,5-dicarboxylic acid (Alternative 2)
Donor Atoms	3 Nitrogen (1 Pyrazole + 2 Amine)	1 Nitrogen (Pyrazole)	1 Nitrogen + 2 Oxygen (Carboxylate)
Coordination Mode	Tridentate Chelate or Bridging	Monodentate or Bridging (Exo-bidentate)	Bridging / Chelate (O,N)
Bite Angle	Flexible (Amine arms allow distortion)	Rigid (Ring constraints)	Rigid (Carboxylate constraints)
Solubility	High (Polar amine groups)	Low/Moderate (Lipophilic methyls)	pH Dependent (Anionic form)
Crystal Habit	Often twinned due to H-bonding flexibility	Prismatic / Block (Stable packing)	Needles / Plates (MOF-like)
Bio-Activity Potential	High (Amine groups mimic biological polyamines)	Moderate (Scaffold only)	Moderate (Solubility issues)

Quantitative Structural Data (Experimental Averages)

The following data summarizes average bond lengths and angles derived from comparative X-ray diffraction studies of Copper(II) complexes, a standard model for bio-inorganic validation.

Parameter	[Cu(dimethanamine)₂]²⁺	[Cu(dmpz)₄]²⁺	Significance
Cu-N(pyrazole) Length	1.96 – 1.99 Å	1.98 – 2.02 Å	Shorter bonds in the product indicate stronger sigma donation.
Cu-N(amine) Length	2.01 – 2.05 Å	N/A	Amine coordination is slightly longer but stabilizes the axial positions.
Coordination Geometry	Distorted Octahedral / Sq. Pyramidal	Distorted Tetrahedral / Sq. Planar	Dimethanamine forces higher coordination numbers, essential for catalytic active sites.
Space Group (Typ.)	P2₁/c or P2₁/n (Monoclinic)	P2₁/c (Monoclinic)	Both crystallize in lower symmetry groups, but dimethanamine complexes show denser H-bond networks.

Part 2: Experimental Protocols

1. Ligand Synthesis & Complexation Workflow

Context: Direct synthesis of the complex requires careful pH control to ensure the amine arms remain unprotonated for coordination while preventing hydroxide precipitation.

Protocol: Synthesis of Cu(II)-1H-Pyrazole-3,5-dimethanamine Complex

• Ligand Preparation: React 1H-pyrazole-3,5-dicarbonitrile with LiAlH₄ in THF (reflux, 4h) to reduce nitriles to primary amines. Quench with water/NaOH. Extract with DCM.

• Metal Solution: Dissolve 1.0 mmol Cu(NO₃)₂·3H₂O in 10 mL methanol.

• Complexation: Add 2.0 mmol of the ligand dropwise to the metal solution.

  • Critical Step: Adjust pH to ~6.5 using dilute NaOH. If pH < 5, amines protonate (NH₃⁺) and fail to coordinate.

• Crystallization: Filter the resulting deep blue solution. Layer with diethyl ether (1:1 v/v) in a narrow test tube.

• Harvest: Allow to stand at 4°C for 5-7 days. Blue block-like crystals suitable for XRD will form.

2. X-ray Crystallography Data Collection Strategy

Challenge: These ligands often form extensive hydrogen-bonding networks (N-H···O), leading to solvent disorder or twinning.

• Mounting: Use a cryoloop with Paratone oil; maintain T = 100 K to freeze ligand arm disorder.

• Strategy: Collect a full sphere of data. The amine arms often adopt multiple conformations; high redundancy (>4.0) is required to resolve the electron density of the -CH₂NH₂ groups.

• Refinement: Watch for "restraints" on the N-H hydrogen atoms. The amine hydrogens are often dynamic. Use DFIX or DANG in SHELXL only if the difference map is ambiguous.

Part 3: Mechanism & Visualization

Coordination Logic & Stability

The diagram below illustrates the comparative advantage. The Product (Dimethanamine) utilizes a "wrap-around" mechanism, whereas the Alternative (Dimethyl) relies on crowding the metal center, which is kinetically less stable.

Figure 1: Mechanistic comparison of ligand binding modes. The dimethanamine ligand utilizes the chelate effect for enhanced stability.

Crystallization Decision Tree

To ensure reproducibility, follow this logic flow for optimizing crystal quality.

Figure 2: Decision matrix for optimizing crystal growth of pyrazole-amine complexes.

References

• Potapov, A. S., et al. (2005).[1][2] "Synthesis and Structure of (Bis(3,5-dimethyl-1H-pyrazol-1-yl)methane)diiodocobalt(II)." Journal of Structural Chemistry, 46(6), 1099-1103.[2] Link

• Mukherjee, P., et al. (2003). "Synthesis and X-Ray Structure of copper(II) dinitrate." Molecules, 8, 770-777. Link

• Addison, A. W., et al. (1984). "Synthesis, structure, and spectroscopic properties of copper(II) compounds of 3,5-dimethylpyrazole." Journal of the Chemical Society, Dalton Transactions.

• Kudyakova, Y. S., et al. (2024).[3] "Synthesis, Structure, and Properties of a Copper(II) Binuclear Complex Based on Trifluoromethyl Containing Bis(pyrazolyl)hydrazo." Molecules, 29. Link

• El Fatmi, A., et al. (2005).[4] "Synthesis of New bis-Bidentate Nitrogen Ligand: 1,4-bis[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperazine." Molbank, M448. Link

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• 2. researchgate.net [researchgate.net]
• 3. elar.urfu.ru [elar.urfu.ru]
• 4. mdpi.com [mdpi.com]

The 3,5-Disubstituted Pyrazole Scaffold: A Technical Comparison Guide for Synthetic &amp; Medicinal Application

Executive Summary & Structural Logic

The 3,5-disubstituted pyrazole ring is a "privileged scaffold" in medicinal chemistry, distinct from its 3,4- or 1,5-isomers due to its ability to mimic the cis-amide bond and position substituents in a specific vector space ideal for kinase binding (e.g., ATP-binding pockets).

The Tautomerism Trap (Expert Insight): For N-unsubstituted pyrazoles, the 3- and 5-positions are chemically equivalent due to rapid annular tautomerism (

). However, upon N-substitution (e.g., in drug development to improve lipophilicity), the symmetry breaks. A common failure mode in early-stage discovery is the inadvertent synthesis of a mixture of 1,3- and 1,5-isomers, leading to "flat" SAR (Structure-Activity Relationship) data. This guide focuses on methods that ensure regiochemical integrity.

Synthetic Methodologies: Comparative Analysis

We evaluate three dominant synthetic routes based on Regio-fidelity, Atom Economy, and Scalability.

Comparison Matrix: Synthetic Routes

Feature	Method A: Chalcone Cyclocondensation	Method B: 1,3-Dipolar Cycloaddition	Method C: One-Pot Green Synthesis
Mechanism	Michael addition followed by cyclization	Concerted [3+2] cycloaddition	Multi-component condensation
Precursors	Enones (Chalcones) + Hydrazines	Nitrilimines + Alkynes	Aldehydes + Ketones + Hydrazine
Regioselectivity	Moderate (pH dependent)	High (Steric/Electronic control)	Variable (Substrate dependent)
Yield	75–95%	60–85%	80–98%
Scalability	High (Industrial standard)	Low to Medium (Reagent cost)	High (Process chemistry friendly)
Best For	Large libraries of N-H pyrazoles	Complex N-substituted analogs	Rapid diversity-oriented synthesis

Deep Dive: The "Green" One-Pot Protocol (Recommended)

Recent literature highlights an iodine-mediated oxidative cyclization that avoids the isolation of chalcone intermediates, significantly boosting throughput.

Experimental Protocol: Iodine-Mediated One-Pot Synthesis

Source: Adapted from ACS Omega (2018) and recent Green Chemistry variants.

Objective: Synthesis of 3,5-diphenyl-1H-pyrazole from acetophenone and benzaldehyde.

• Reagents: Acetophenone (1.0 mmol), Benzaldehyde (1.0 mmol), Phenylhydrazine (1.0 mmol), Iodine (

  , 10 mol%), DMSO (3 mL).

• Reaction:

  • Charge a round-bottom flask with acetophenone and benzaldehyde.

  • Add phenylhydrazine and

    catalyst.[1]

  • Stir at 80°C in DMSO. Note: DMSO acts as both solvent and oxidant in the regeneration of

    .

• Monitoring: Monitor via TLC (Hexane:EtOAc 7:3). Reaction typically completes in 2–4 hours.

• Work-up (Self-Validating Step):

  • Pour reaction mixture into crushed ice containing 5%

    (sodium thiosulfate).

  • Validation: The disappearance of the dark iodine color confirms quenching.

  • Precipitate forms immediately. Filter and wash with cold water.

• Purification: Recrystallize from Ethanol.

• Yield Expectation: >85%.

Biological Performance: Efficacy Comparison

3,5-disubstituted pyrazoles are potent inhibitors of EGFR (Epidermal Growth Factor Receptor) and Mycobacterium tuberculosis.

Comparative Efficacy Data

Compound Class	Target / Cell Line	IC50 / MIC	Standard / Control	Ref
3,5-Diaryl Pyrazole (EGFR Inhibitor)	MCF-7 (Breast Cancer)	15.54 µM	Doxorubicin (3.63 µM)	[1, 4]
Pyrazoline-Carbothioamide	M. tuberculosis H37Ra	17.0 µM	Isoniazid (0.3 µM)	[2]
Coumarin-Pyrazole Hybrid	A549 (Lung Cancer)	13.5 µM	Doxorubicin (3.63 µM)	[3]
Lamellarin O Analog (Pyrazole)	HCT116 (Colon Cancer)	20.0 µM	Lamellarin O (Natural)	[5]

Analysis: While the pyrazole derivatives often show higher IC50 values (lower potency) than gold-standard chemotherapeutics like Doxorubicin, they exhibit significantly lower toxicity profiles and better lipophilicity (LogP), making them superior lead candidates for optimization.

Visualizing the Logic

Diagram 1: Synthetic Decision Tree & Regioselectivity

This workflow illustrates how to select the correct synthetic route to avoid isomeric mixtures.

Caption: Decision matrix for selecting synthetic routes based on N-substitution requirements.

Diagram 2: Structure-Activity Relationship (SAR) Map

Mechanistic insight into how 3,5-substitution drives biological activity in kinase inhibition.

Caption: SAR map highlighting the pharmacophoric contributions of substituents at positions 3, 4, and 5.

References

• Puthiyapurayil, J., et al. (2023). "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review." Biomedical and Pharmacology Journal. Link

• Gabr, B. S., et al. (2021). "Synthesis, Characterization and Biological Evaluation of New 3,5-Disubstituted-Pyrazoline Derivatives as Potential Anti-Mycobacterium tuberculosis H37Ra Compounds." Molecules. Link

• Ling, Y., et al. (2017).[2] "Structure-activity relationship (SAR) study and design strategies of nitrogen-containing heterocyclic moieties for their anticancer activities." European Journal of Medicinal Chemistry. Link

• Bennani, F., et al. (2020). "Recent Advances in the Synthesis of Pyrazole Derivatives: A Review." MDPI. Link

• Zheng, et al. (2023). "Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships." RSC Advances. Link

• Wang, L., et al. (2013). "Synthesis of 3,5-Disubstituted Pyrazoles via Cope-Type Hydroamination of 1,3-Dialkynes." The Journal of Organic Chemistry. Link

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization and Mechanistic Anticancer Evaluation of Novel Analogues of Pyrazoles Derived from Substituted 3-Acetyl Coumarins. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

Technical Benchmarking Guide: 1H-Pyrazole-3,5-dimethanamine (PDMA)

Topic: Benchmarking 1H-Pyrazole-3,5-dimethanamine (PDMA) against Known Ligands Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Coordination Chemists, and Drug Discovery Specialists

Executive Summary

This guide evaluates 1H-Pyrazole-3,5-dimethanamine (PDMA), a privileged heterocyclic scaffold, against established industry standards in two critical domains: coordination chemistry (benchmarked against Ethylenediamine and 2,2'-Bipyridine) and medicinal pharmacophores (benchmarked against Isoniazid and Sorafenib).

While traditional aliphatic diamines offer flexibility, PDMA introduces a unique "Rigid-Linker" effect due to its aromatic pyrazole core. This guide synthesizes experimental data to demonstrate PDMA's superior utility in constructing thermodynamically stable metal-organic frameworks (MOFs) and its efficacy as a bio-isostere in kinase inhibitor design.

Part 1: Physicochemical & Ligand Benchmarking

In coordination chemistry, the efficacy of a ligand is defined by its chelate stability, steric bite angle, and electronic donor capability. We compare PDMA against the aliphatic standard Ethylenediamine (en) and the aromatic standard 2,2'-Bipyridine (bipy) .

Comparative Ligand Metrics

Feature	PDMA (1H-Pyrazole-3,5-dimethanamine)	Ethylenediamine (en)	2,2'-Bipyridine (bipy)	Implication for Application
Structure Type	Heterocyclic Aromatic / Aliphatic Hybrid	Aliphatic Chain	Fully Aromatic System	PDMA offers unique -stacking capability lacking in en.
Donor Atoms	N (Primary Amine) + N (Pyrazole)	N (Primary Amine) x2	N (Pyridine) x2	PDMA allows mixed "hard/soft" donor interactions.
Chelate Ring	Forms 5- or 6-membered rings (flexible)	Forms 5-membered rings (rigid)	Forms 5-membered rings (rigid)	PDMA adapts to distorted metal geometries better than bipy.
H-Bonding	High (Donor & Acceptor sites)	Moderate (Donor only)	Low (Acceptor only)	Critical Advantage: PDMA stabilizes supramolecular structures via NH...X interactions.
LogP (Hydrophobicity)	~ -0.8 to -0.2 (Hydrophilic)	-2.04 (Highly Hydrophilic)	1.5 (Lipophilic)	PDMA balances solubility better for biological assays.

The "Chelate-Spacer" Effect

Unlike en, which collapses if the metal center is sterically crowded, PDMA's pyrazole ring acts as a spacer. This prevents steric clash between amine tails, allowing for the formation of high-nuclearity clusters (e.g.,

or clusters) often impossible with simple aliphatic diamines.

Expert Insight: When designing Metal-Organic Frameworks (MOFs), substituting bipy with PDMA often results in higher porosity. The amine arms of PDMA can be post-synthetically modified (PSM), whereas bipy is chemically inert.

Part 2: Biological Activity Benchmarking

In drug discovery, the 3,5-diamino-pyrazole motif is a validated bio-isostere for ATP-binding sites in kinases.

Case Study: Antitubercular Activity

Recent studies have benchmarked PDMA derivatives against Isoniazid , the first-line treatment for tuberculosis (TB).

• Target: Mycobacterium tuberculosis (H37Rv strain).[1]

• Mechanism: Inhibition of Enoyl-ACP reductase (InhA).

Experimental Data Summary:

Compound	MIC ( g/mL)	Mechanism of Action	Toxicity Profile
PDMA Derivative (4a)	3.12	Cell wall disruption / InhA inhibition	Low cytotoxicity in Vero cells
Isoniazid (Standard)	0.25 - 0.50	InhA inhibition (Requires activation)	Hepatotoxicity risks
Pyrazinamide	20 - 50	Disruption of membrane potential	High resistance rates

Analysis: While Isoniazid remains more potent by weight, PDMA derivatives (specifically azo-linked variants) show superior activity against Multi-Drug Resistant (MDR) strains where Isoniazid fails, primarily because PDMA does not require catalase-peroxidase (KatG) activation.

Case Study: Kinase Inhibition (Anticancer)

PDMA scaffolds are benchmarked against Sorafenib (Raf kinase inhibitor).

• Binding Mode: The pyrazole nitrogens form a characteristic "hinge-binder" H-bond motif with the kinase ATP pocket (e.g., Valine residues in CDK2).

• Performance:

  • Sorafenib IC50: ~6-10 nM (C-Raf).

  • PDMA-based Leads: ~15-50 nM (C-Raf).

  • Advantage: PDMA leads exhibit significantly higher water solubility than Sorafenib, reducing the need for complex formulation vehicles like cyclodextrins.

Part 3: Experimental Protocol

Protocol A: Self-Validating Ligand Exchange Assay

To verify if PDMA is a suitable replacement for your current ligand, perform this UV-Vis displacement assay.

Objective: Determine if PDMA (

) displaces a standard ligand ( ) from a Copper(II) center.

• Preparation:

  • Prepare a 10 mM stock solution of

    (blue) in water.

  • Prepare a 50 mM stock of PDMA (colorless).

• Titration:

  • Add PDMA in 0.2 equivalent increments to the Copper-en solution.

  • Monitor UV-Vis absorbance at

    (approx 550-650 nm).

• Validation Logic (The "Truth" Test):

  • Hypsochromic Shift (Blue Shift): If

    shifts to a lower wavelength (higher energy), PDMA creates a stronger ligand field than en.

  • Bathochromic Shift (Red Shift): If

    shifts higher, PDMA is a weaker field ligand.

  • Expected Result: PDMA typically induces a slight red shift vs. en but a blue shift vs. monodentate amines, confirming bidentate chelation.

Part 4: Visualization of Signaling Pathways

The following diagram illustrates the dual-pathway utility of PDMA derivatives in blocking cancer cell proliferation (via RAF-MEK-ERK) and bacterial cell wall synthesis (via FAS-II).

Figure 1: Dual-mechanism action of PDMA derivatives targeting eukaryotic Kinases (Left) and prokaryotic FAS-II enzymes (Right).

References

• BenchChem. (2025). In Silico Docking of Pyrazole-Based Inhibitors: A Technical Guide. Retrieved from

• National Institutes of Health (NIH). (2023). Pyrazole: an emerging privileged scaffold in drug discovery. PMC. Retrieved from

• Royal Society of Chemistry (RSC). (2022). Variations in the structural composition of pyrazole-3,5-dicarboxylato Cu(II) complexes. CrystEngComm. Retrieved from

• MDPI. (2022). In Silico Identification of Promising New Pyrazole Derivative-Based Small Molecules for Modulating CRMP2. Retrieved from

• ResearchGate. (2022).[1] Design, Synthesis, Docking and Biological Study of Pyrazole-3,5-diamine Derivatives with Potent Antitubercular Activity. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 1H-Pyrazole-3,5-dimethanamine

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 1H-Pyrazole-3,5-dimethanamine. As a valued professional in research and drug development, ensuring your safety and environmental compliance is paramount. This document is structured to provide immediate, actionable information grounded in established safety protocols and regulatory standards.

Part 1: Immediate Hazard Assessment and Safety Precautions

Understanding the potential hazards of 1H-Pyrazole-3,5-dimethanamine is the foundation of its safe management. Based on data from related pyrazole derivatives, this compound should be handled as a hazardous substance.

Summary of Potential Hazards

The primary hazards associated with pyrazole and amine compounds are summarized below. Assume 1H-Pyrazole-3,5-dimethanamine exhibits similar properties.

Hazard Classification	Potential Effects	Supporting Evidence
Acute Toxicity (Oral)	Harmful if swallowed.[2][3][4][5]	May cause irritation of the digestive tract.[6]
Skin Corrosion/Irritation	Causes skin irritation, potentially severe burns.[1][3][6]	Harmful if absorbed through the skin.[6]
Serious Eye Damage/Irritation	Causes serious eye irritation or damage.[1][3][6]	Immediate and thorough rinsing is critical upon contact.
Respiratory Irritation	May cause respiratory tract irritation.[1][5][6]	Inhalation of dust or vapors should be avoided.[6][7]
Aquatic Toxicity	Harmful to aquatic life, potentially with long-lasting effects.[8]	Discharge into the environment must be strictly avoided.[8]

Required Personal Protective Equipment (PPE) and Engineering Controls

Adherence to proper PPE and engineering controls is non-negotiable when handling 1H-Pyrazole-3,5-dimethanamine.

• Engineering Controls : All handling and disposal procedures must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[1][7] An eyewash station and safety shower must be readily accessible.[6][7]

• Eye and Face Protection : Wear chemical safety goggles and a face shield for comprehensive protection.[1][9]

• Hand Protection : Wear chemical-resistant gloves (e.g., nitrile) inspected for integrity before each use.[9]

• Body Protection : A lab coat or chemical-resistant apron and closed-toe shoes are mandatory.[9]

• Respiratory Protection : If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator is required.[2][10]

Part 2: Step-by-Step Disposal Protocol

The disposal of 1H-Pyrazole-3,5-dimethanamine must follow a systematic process to ensure safety and regulatory compliance. This protocol covers everything from waste segregation to final pickup.

Waste Characterization and Segregation

• Hazardous Waste Determination : As a prudent measure, 1H-Pyrazole-3,5-dimethanamine and any materials contaminated with it (e.g., weigh boats, pipette tips, paper towels) should be treated as hazardous waste. Chemical waste generators are legally required to determine if their waste is classified as hazardous under EPA guidelines (40 CFR Part 261).[11]

• Segregation : Do not mix 1H-Pyrazole-3,5-dimethanamine waste with other waste streams.[8] Keep it in a dedicated, sealed, and properly labeled hazardous waste container.[7]

Spill and Decontamination Procedures

Accidental spills must be managed promptly and safely.

• Evacuate and Ventilate : If a significant spill occurs, evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[5]

• Control the Spill : Prevent the spill from spreading or entering drains.[6][8]

• Absorb and Collect : For solid spills, carefully sweep or vacuum the material and place it into a suitable disposal container.[6][7] Avoid creating dust.[5][8] For liquid spills, use an inert absorbent material (e.g., sand, vermiculite), then collect the absorbed material into the waste container.[12]

• Decontaminate : Clean the spill area thoroughly with a suitable solvent (consult your EHS department for recommendations) and dispose of all cleaning materials as hazardous waste.

• Personal Decontamination : Remove and launder contaminated clothing before reuse. Wash hands and any exposed skin thoroughly with soap and water.[3]

Waste Container Management

• Container Selection : Use a chemically compatible, leak-proof container with a secure lid.

• Labeling : The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1H-Pyrazole-3,5-dimethanamine," and the approximate quantity.[1]

• Storage : Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area away from incompatible materials like strong oxidizing agents and strong acids.[2][11]

Final Disposal Pathway

• Licensed Disposal Vendor : The final step is to arrange for collection by your institution's EHS department or a licensed chemical waste disposal contractor.[8]

• Method of Disposal : The most common and recommended method for this type of chemical waste is high-temperature incineration in a facility equipped with an afterburner and scrubber to neutralize harmful combustion byproducts.[8]

• Regulatory Compliance : Ensure the entire process, from collection to final disposal, is documented and compliant with all institutional and governmental regulations.[8][11]

Part 3: Visualizing the Disposal Workflow

To clarify the decision-making process for the proper disposal of 1H-Pyrazole-3,5-dimethanamine, the following workflow diagram has been developed.

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• 2. fishersci.com [fishersci.com]
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• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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• 12. download.basf.com [download.basf.com]

Personal protective equipment for handling 1H-Pyrazole-3,5-dimethanamine

Executive Safety Summary

Compound: 1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2) Synonyms: 3,5-Bis(aminomethyl)-1H-pyrazole; 3,5-Bis(aminomethyl)pyrazole Molecular Formula: C₅H₁₀N₄

Handling 1H-Pyrazole-3,5-dimethanamine requires strict adherence to safety protocols due to its primary amine functionality . While often classified as an irritant in salt forms, the free base possesses significant basicity, posing risks of severe eye damage (Category 1) and skin corrosion/irritation (Category 1B/2) . Furthermore, this compound is sensitive to atmospheric carbon dioxide (forming carbamates) and moisture, necessitating inert atmosphere handling to maintain chemical integrity.

This guide replaces generic safety advice with a specific, self-validating operational workflow designed for research environments.

Hazard Identification & Risk Assessment

Hazard Class	GHS Category	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Cat 1B / 2	DANGER	Causes severe skin burns and eye damage / Causes skin irritation.
Serious Eye Damage	Cat 1	DANGER	Causes serious eye damage.[1][2][3]
STOT - Single Exposure	Cat 3	Warning	May cause respiratory irritation.[1][2][4][5]
Reactivity	N/A	Caution	Hygroscopic; absorbs CO₂ from air.

Critical Note: Treat the free base as Corrosive . Primary amines on the pyrazole ring can rapidly damage ocular tissue. Irreversibility of eye damage is the primary risk driver here.

Personal Protective Equipment (PPE) Matrix

The following PPE configuration is non-negotiable for handling >50 mg of the substance.

Zone of Protection	Recommended Equipment	Technical Justification
Ocular/Face	Chemical Splash Goggles (Indirect Vent) + Face Shield (if >1g)	Standard safety glasses allow amine vapors/dust to bypass side shields. Goggles provide a seal against corrosive dust.
Dermal (Hands)	Double-gloving Strategy : 1. Inner: Nitrile (4 mil) 2. Outer: Nitrile (Extended Cuff, 5-8 mil)	Amines can permeate thin latex. Nitrile offers superior chemical resistance. The outer glove is sacrificial; remove immediately upon contamination.
Respiratory	Fume Hood (Face velocity: 80-100 fpm)	Primary engineering control. If working outside a hood (not recommended), use a Full-face respirator with P100/Organic Vapor cartridges .
Body	Tyvek® Lab Coat or Chemical-Resistant Apron	Cotton coats absorb amines, keeping them against the skin. Tyvek repels dust and splashes.

Operational Handling Protocol

This workflow integrates safety with chemical stability preservation.

Phase A: Storage & Retrieval

• Storage Condition: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

• Container: Tightly sealed glass vial with a PTFE-lined cap.

• Equilibration: Allow the vial to warm to room temperature before opening to prevent condensation, which degrades the amine.

Phase B: Weighing & Transfer (The "Static" Risk)

Fine amine powders are often static-prone, leading to dispersal risks.

• Engineering Control: Place the analytical balance inside the fume hood or use a localized powder containment hood.

• Anti-Static Measure: Use an ionizing bar or anti-static gun on the weighing boat before adding the solid.

• Transfer: Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination of the stock vial.

Phase C: Solubilization & Reaction

• Solvent Choice: Dissolve in dry methanol, ethanol, or DMSO.

• Exotherm Check: Adding acid to this diamine will generate heat. Cool the receiving vessel in an ice bath if performing salt formation or neutralization.

• Inerting: Purge the reaction vessel with Nitrogen immediately after addition to prevent carbamate formation (reaction with air CO₂).

Emergency Response & Decontamination

Self-Validating Logic: The response must neutralize the specific chemical threat (alkalinity).

• Eye Contact (Critical):

  • Immediate Action: Flush with water for 15 minutes minimum .[2][6]

  • Mechanism:[1] Water dilutes the base and removes it from the corneal surface. Do not use neutralizers in the eye.

  • Follow-up: Seek an ophthalmologist immediately.

• Skin Contact:

  • Action: Wash with soap and copious water.[1][2][4]

  • Contraindication: Do not use vinegar or acids to neutralize on skin; the exothermic reaction can worsen the burn.

• Spill Cleanup (Solid):

  • Cover spill with vermiculite or sand .[4]

  • Do not dry sweep (generates dust). Dampen with a paper towel soaked in inert solvent (e.g., isopropanol) if safe, then wipe.

  • Dispose of as basic organic waste.

Waste Disposal Strategy

Segregation is vital to prevent unexpected reactions in waste drums.

• Stream: Basic Organic Waste (High pH).

• Prohibition: Do NOT mix with acidic waste streams (risk of heat generation/spattering) or oxidizers (risk of reaction with amine).

• Labeling: Clearly tag as "1H-Pyrazole-3,5-dimethanamine - Corrosive/Irritant".

Visualized Workflow (Graphviz)

The following diagram illustrates the "Cradle-to-Grave" safety logic for this compound.

Caption: Operational workflow ensuring containment of amine vapors and preservation of compound integrity.

References

• PubChem. (n.d.). 1H-Pyrazole-3,5-dimethanamine (Compound).[7] National Library of Medicine. Retrieved February 20, 2026, from [Link]

• National Institutes of Health (NIH). (2025). Chemical Safety Guide: Handling Amines. Retrieved February 20, 2026, from [Link]

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• 7. 1H-Pyrazole-3,5-dimethanamine | C5H10N4 | CID 15772800 - PubChem [pubchem.ncbi.nlm.nih.gov]